Nonylamine

• CAS: 112-20-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of Nonylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonylamine, also known as 1-aminononane, is a primary aliphatic amine with a nine-carbon chain. Its unique combination of a polar amine group and a long, nonpolar alkyl chain imparts specific physicochemical characteristics that are crucial for its application in various fields, including chemical synthesis, material science, and pharmacology. This technical guide provides an in-depth overview of the core physicochemical properties of nonylamine, complete with experimental protocols and logical workflows to aid researchers in their understanding and utilization of this compound.

Physicochemical Properties of Nonylamine

The following tables summarize the key quantitative physicochemical properties of nonylamine, providing a clear and structured overview for easy comparison and reference.

Table 1: General and Physical Properties of Nonylamine

Property	Value	Reference
Molecular Formula	C₉H₂₁N	[1][2][3]
Molecular Weight	143.27 g/mol	[1][2][3]
Appearance	Clear, colorless to slightly yellow liquid	[1][4]
Odor	Amine-like, fishy	[5]
Density	0.782 g/mL at 25 °C	[1][6][7]
Boiling Point	201-202 °C	[1][2][6]
Melting Point	-1 °C	[1][2][8]
Refractive Index (n20/D)	1.433	[1][6][7]
Vapor Pressure	0.37 hPa at 25 °C	[1][8]
Flash Point	63 °C (145.4 °F)	[8][9][10]

Table 2: Solubility and Partitioning Behavior of Nonylamine

Property	Value	Reference
Water Solubility	Slightly soluble	[1][2]
pKa (of conjugate acid)	10.64 at 25 °C	[1][4][11]
LogP (Octanol-Water Partition Coefficient)	3.396 - 3.7	[4][12]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of nonylamine. These protocols are based on established analytical techniques for organic compounds and can be adapted for the specific analysis of nonylamine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and effective method for determining the boiling point of a small liquid sample is the micro-boiling point or Thiele tube method.

Methodology:

• Sample Preparation: A small amount of nonylamine (approximately 0.5 mL) is placed into a small test tube or a fusion tube.

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid sample with the open end submerged.

• Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level with the sample. This assembly is then placed in a heating apparatus, such as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil) or a melting point apparatus with a heating block.

• Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow stream of bubbles.

• Observation: The heating is continued until a rapid and continuous stream of bubbles emerges from the capillary tube. At this point, the heating is stopped.

• Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down and eventually stop. The moment the liquid begins to be drawn back into the capillary tube, the temperature is recorded. This temperature is the boiling point of the liquid.[11][13]

Determination of Density

The density of a liquid is its mass per unit volume. It can be determined accurately using a pycnometer or a vibrating tube densimeter.

Methodology (using a pycnometer):

• Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

• Sample Filling: The pycnometer is filled with nonylamine, ensuring there are no air bubbles. The temperature of the sample should be controlled and recorded.

• Weighing: The filled pycnometer is weighed again.

• Calculation: The mass of the nonylamine is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing the mass of the nonylamine by the known volume of the pycnometer.[14][15]

Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a critical physical property. Since nonylamine has a melting point of -1 °C, this determination requires a cooling bath.

Methodology:

• Sample Preparation: A small amount of liquid nonylamine is placed in a capillary tube.

• Apparatus Setup: The capillary tube is attached to a thermometer and placed in a cooling bath (e.g., an ice-salt mixture or a cryostat).

• Cooling and Observation: The temperature of the bath is slowly lowered. The temperature at which the first crystals appear (the freezing point) is recorded.

• Melting Observation: The bath is then allowed to warm up slowly. The temperature at which the last crystals melt is recorded as the melting point. For a pure substance, the freezing and melting points should be very close.[1][2]

Determination of Water Solubility

The solubility of a substance in a solvent is the maximum amount of that substance that can be dissolved in a given amount of the solvent at a specific temperature.

Methodology (Titration Method):

• Saturated Solution Preparation: An excess of nonylamine is added to a known volume of distilled water in a thermostated vessel.

• Equilibration: The mixture is stirred for a prolonged period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached and a saturated solution is formed.

• Phase Separation: The mixture is allowed to stand, and the undissolved nonylamine is separated from the aqueous solution by filtration or centrifugation.

• Quantification: A known volume of the clear, saturated aqueous solution is taken, and the concentration of dissolved nonylamine is determined by titration with a standardized acid solution.

• Calculation: The solubility is then calculated and expressed in terms of mass per unit volume (e.g., g/L) or as a mole fraction.[16][17]

Determination of pKa

The pKa is a measure of the acidity of a compound. For an amine, it refers to the pKa of its conjugate acid. Potentiometric titration is a common method for its determination.

Methodology:

• Sample Preparation: A known concentration of nonylamine is dissolved in water.

• Titration Setup: A pH electrode is immersed in the solution, and the solution is stirred continuously.

• Titration: A standardized solution of a strong acid (e.g., HCl) is added in small, known increments.

• Data Collection: The pH of the solution is recorded after each addition of the acid.

• Data Analysis: A titration curve is constructed by plotting the pH versus the volume of acid added. The pKa is the pH at the half-equivalence point, which is the point where half of the amine has been protonated.[3][18]

Determination of LogP (Octanol-Water Partition Coefficient)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. The shake-flask method is the traditional and most reliable technique.

Methodology:

• Phase Preparation: n-Octanol and water are mutually saturated by shaking them together and allowing the phases to separate.

• Sample Addition: A known amount of nonylamine is dissolved in a mixture of the pre-saturated n-octanol and water in a separatory funnel.

• Equilibration: The funnel is shaken vigorously to allow for the partitioning of the nonylamine between the two phases and then left to stand for the phases to separate completely.

• Concentration Measurement: The concentration of nonylamine in both the n-octanol and water phases is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of nonylamine in the n-octanol phase to its concentration in the aqueous phase. The LogP is the base-10 logarithm of P.[12][19]

Visualizations

The following diagrams illustrate key experimental workflows for the characterization of nonylamine's physicochemical properties.

Caption: Experimental workflows for determining key physicochemical properties of nonylamine.

Conclusion

This technical guide provides a consolidated resource for understanding the fundamental physicochemical properties of nonylamine. The tabulated data offers a quick reference for researchers, while the detailed experimental protocols provide a practical foundation for the accurate measurement of these properties. The provided workflow diagrams further clarify the logical steps involved in these experimental determinations. A thorough understanding of these properties is essential for the effective and safe application of nonylamine in research and development across various scientific disciplines.

References

• 1. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. mdpi.com [mdpi.com]
• 4. Experimental Determination of the pKa Values of Clinically Relevant Aminoglycoside Antibiotics: Toward Establishing pKa—Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. SSERC | Melting point determination [sserc.org.uk]
• 8. byjus.com [byjus.com]
• 9. pennwest.edu [pennwest.edu]
• 10. chemhaven.org [chemhaven.org]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. agilent.com [agilent.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. calnesis.com [calnesis.com]
• 15. youtube.com [youtube.com]
• 16. pubs.aip.org [pubs.aip.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. acdlabs.com [acdlabs.com]

An In-depth Technical Guide to 1-Aminononane: Chemical Structure, Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-aminononane, a primary aliphatic amine with significant applications in organic synthesis and as an intermediate in the preparation of pharmaceuticals and other specialty chemicals. This document details its chemical structure, physicochemical properties, established synthetic methodologies with experimental protocols, and spectroscopic characterization.

Chemical Structure and Formula

1-Aminononane, also known as n-nonylamine, is a simple long-chain primary amine. Its structure consists of a nine-carbon aliphatic chain (nonyl group) attached to a terminal amino group (-NH₂).

• Chemical Formula: C₉H₂₁N[1][2][3]

• Canonical SMILES: CCCCCCCCCN

• InChI: InChI=1S/C9H21N/c1-2-3-4-5-6-7-8-9-10/h2-10H2,1H3

• InChIKey: FJDUDHYHRVPMJZ-UHFFFAOYSA-N

Physicochemical Properties

1-Aminononane is a colorless to pale yellow liquid at room temperature with a characteristic fishy or ammonia-like odor.[2] It is sparingly soluble in water but miscible with many organic solvents.[2] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Weight	143.27 g/mol	[4]
CAS Number	112-20-9	[4]
Appearance	Clear colorless to slightly yellow liquid	[1][2]
Odor	Strong, fishy, ammonia-like	[2]
Melting Point	-1 °C	[4]
Boiling Point	201-204 °C	[2]
Density	0.782 g/mL at 25 °C	[1]
Refractive Index (n²⁰/D)	1.433	[1]
Flash Point	74 °C (165.2 °F)	[4]
Solubility	Slightly soluble in water; miscible with ethanol, ether, chloroform	[2]
pKa	10.64 (at 25 °C)

Synthesis of 1-Aminononane

The synthesis of 1-aminononane can be achieved through several established methods in organic chemistry. The two most common and reliable routes are the Gabriel synthesis and the reductive amination of a C9 carbonyl compound.

Gabriel Synthesis

The Gabriel synthesis is a robust method for the preparation of primary amines, effectively avoiding the overalkylation often encountered with direct alkylation of ammonia.[5] This method involves the N-alkylation of potassium phthalimide with a nonyl halide, followed by the liberation of the primary amine.

Materials:

• 1-Bromononane

• Potassium phthalimide

• N,N-Dimethylformamide (DMF)

• Hydrazine hydrate

• Ethanol

• Diethyl ether

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

Procedure:

Step 1: N-Alkylation of Potassium Phthalimide

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend potassium phthalimide (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• To this suspension, add 1-bromononane (1.0 eq) dropwise at room temperature.

• Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into a beaker containing ice-water.

• The resulting precipitate, N-nonylphthalimide, is collected by vacuum filtration, washed with cold water, and dried.

Step 2: Hydrazinolysis of N-Nonylphthalimide

• Suspend the dried N-nonylphthalimide in ethanol in a round-bottom flask fitted with a reflux condenser.

• Add hydrazine hydrate (1.5 - 2.0 eq) to the suspension.

• Heat the mixture to reflux for 2-4 hours, during which a white precipitate of phthalhydrazide will form.

• Cool the reaction mixture to room temperature and acidify with dilute hydrochloric acid to precipitate any remaining phthalhydrazide.

• Filter off the precipitate and wash it with a small amount of cold ethanol.

• The filtrate, containing the 1-aminononane hydrochloride salt, is concentrated under reduced pressure.

• The free amine can be obtained by basifying the aqueous solution of the salt with sodium hydroxide and extracting with diethyl ether. The organic layer is then dried over anhydrous sodium sulfate and the solvent is removed by rotary evaporation to yield pure 1-aminononane.

Caption: Workflow for the Gabriel synthesis of 1-aminononane.

Reductive Amination

Reductive amination provides an alternative route to 1-aminononane, starting from nonanal (the corresponding aldehyde) or nonanone (a ketone). The reaction proceeds via the formation of an imine intermediate with ammonia, which is then reduced in situ to the primary amine.

Materials:

• Nonanal

• Ammonia (aqueous or in methanol)

• Raney Nickel (or other suitable reducing agent like sodium borohydride)

• Hydrogen gas (if using catalytic hydrogenation)

• Methanol or Ethanol

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a high-pressure reactor (Parr apparatus), dissolve nonanal (1.0 eq) in methanol or ethanol.

• Add a catalytic amount of Raney Nickel slurry.

• Cool the mixture in an ice bath and saturate it with ammonia gas, or add a concentrated solution of ammonia in methanol.

• Seal the reactor and pressurize it with hydrogen gas (typically 50-100 psi).

• Heat the reaction mixture to 50-80 °C and stir vigorously for 12-24 hours, monitoring the hydrogen uptake.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in diethyl ether and wash with water to remove any remaining ammonia.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield 1-aminononane.

Caption: Workflow for the reductive amination synthesis of 1-aminononane.

Spectroscopic Characterization

The structure of 1-aminononane can be confirmed using standard spectroscopic techniques.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1-aminononane is characterized by signals corresponding to the protons of the nonyl chain and the amino group.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.68	t	2H	-CH₂-NH₂
~1.42	m	2H	-CH₂-CH₂-NH₂
~1.28	m	12H	-(CH₂)₆-
~1.15	s (broad)	2H	-NH₂
~0.88	t	3H	-CH₃

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (δ) ppm	Assignment
~42.2	-CH₂-NH₂
~33.9	-CH₂-CH₂-NH₂
~31.9	-CH₂-CH₂-CH₃
~29.6	-(CH₂)₃-
~29.3	-(CH₂)₄-
~26.9	-(CH₂)₂-
~22.7	-CH₂-CH₃
~14.1	-CH₃

Infrared (IR) Spectroscopy

The IR spectrum of 1-aminononane exhibits characteristic absorption bands for a primary amine.

Wavenumber (cm⁻¹)	Intensity	Assignment
3380-3250	Medium, sharp (doublet)	N-H symmetric and asymmetric stretching
2955-2850	Strong	C-H stretching (alkyl)
1650-1580	Medium	N-H bending (scissoring)
1465	Medium	C-H bending (methylene)
1080-1060	Weak-Medium	C-N stretching

Mass Spectrometry

The mass spectrum of 1-aminononane shows a molecular ion peak and characteristic fragmentation patterns for a primary amine.

m/z	Relative Intensity	Assignment
143	Moderate	[M]⁺ (Molecular Ion)
30	High (Base Peak)	[CH₂=NH₂]⁺ (α-cleavage)

Applications in Drug Development and Research

1-Aminononane serves as a crucial building block and intermediate in the synthesis of a variety of organic molecules, including active pharmaceutical ingredients (APIs).[6][] Its long alkyl chain imparts lipophilicity, a property that can be leveraged in drug design to enhance membrane permeability and bioavailability.

The primary amine functionality is a versatile handle for a wide range of chemical transformations, allowing for its incorporation into more complex molecular architectures.[] Long-chain amines and their derivatives are also explored for their potential in drug delivery systems, where they can be used to modify the surface of nanoparticles or liposomes to improve drug targeting and cellular uptake.[8]

While 1-aminononane itself is not typically an active pharmaceutical ingredient, its role as a precursor is significant in the development of novel therapeutics. Researchers in medicinal chemistry and drug discovery utilize such intermediates to synthesize new chemical entities for screening and lead optimization.[6] The purity of 1-aminononane is critical in these applications to ensure the desired reaction outcomes and the quality of the final pharmaceutical products.[6]

References

• 1. 1-AMINONONANE | 112-20-9 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. 1-Nonanamine [webbook.nist.gov]
• 4. Nonylamine for synthesis 112-20-9 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 8. What are the pharmaceutical applications of amines and amides? - Blog [chemgulf.com]

n-Nonylamine: A Comprehensive Safety and Handling Guide for Laboratory Professionals

An in-depth technical guide on the core safety information for n-Nonylamine, tailored for researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the safety data for n-Nonylamine (also known as 1-Aminononane), a versatile primary amine used in various research and development applications. Understanding and adhering to the safety protocols outlined in this document is critical for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

n-Nonylamine is a combustible, colorless to light yellow liquid.[1][2] Key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	Reference
CAS Number	112-20-9	[2]
Molecular Formula	C₉H₂₁N	[1]
Molecular Weight	143.27 g/mol	[1]
Appearance	Clear, colorless to slightly yellow liquid	[3]
Boiling Point	201 °C	[4]
Melting Point	-1 °C	[4]
Flash Point	63 °C (145.4 °F)	[2]
Density	0.782 g/mL at 25 °C	[4]
Vapor Pressure	0.37 hPa at 25 °C	[4]
Water Solubility	Slightly soluble	[2]

Toxicological Data

n-Nonylamine is classified as harmful if swallowed, in contact with skin, or if inhaled.[2][3] It is corrosive and can cause severe skin burns and eye damage.[2][3]

Toxicity Endpoint	Value	Species	Reference
Acute Oral LD50	>500 mg/kg to <2,000 mg/kg	Rat	[5]
Acute Dermal LD50	>4,000 mg/kg	Rat	[5]
Acute Inhalation LC50	5.1 mg/L (4 hours, aerosol)	Rat	[5]

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating the hazards of chemical products.

Hazard Class	Category
Acute Toxicity, Oral	4
Acute Toxicity, Dermal	4
Acute Toxicity, Inhalation	4
Skin Corrosion/Irritation	1B
Serious Eye Damage/Eye Irritation	1
Flammable Liquids	4
Hazardous to the Aquatic Environment, Acute Hazard	1

Signal Word: Danger[2]

Hazard Statements: [2][3][6]

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H332: Harmful if inhaled.

• H314: Causes severe skin burns and eye damage.

• H227: Combustible liquid.

• H400: Very toxic to aquatic life.

Experimental Protocols

The toxicological and physical hazard data presented in this guide are determined using standardized experimental protocols. The following are brief overviews of the methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Guideline 401)

This test provides information on health hazards likely to arise from a single, short-term oral exposure to a substance. A single dose of the substance is administered orally to a group of experimental animals (typically rats). The animals are observed for a set period (usually 14 days) for signs of toxicity and mortality. The LD50, the statistically estimated dose that is expected to be lethal to 50% of the tested animals, is then determined.

Acute Dermal Toxicity (OECD Guideline 402)

This method assesses the potential adverse effects of short-term dermal exposure to a test substance. The substance is applied to a shaved area of the skin of experimental animals (often rabbits or rats) and held in contact for a specified period. The animals are observed for signs of toxicity and mortality to determine the dermal LD50.

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline is used to evaluate the health hazards associated with a single, short-term exposure to a substance via inhalation. Experimental animals (usually rats) are exposed to the substance (as a gas, vapor, or aerosol) in an inhalation chamber for a defined period (typically 4 hours). Observations for toxicity and mortality are conducted during and after exposure to determine the LC50, the concentration of the chemical in the air that is expected to kill 50% of the test animals.

Flash Point Determination (ASTM D93)

The Pensky-Martens closed-cup test is a standard method for determining the flash point of combustible liquids. A sample of the substance is heated in a closed cup at a controlled rate. An ignition source is periodically introduced into the vapor space above the liquid. The flash point is the lowest temperature at which the vapors ignite to produce a brief flash.

Handling and Storage

Proper handling and storage procedures are essential for minimizing exposure and ensuring safety.

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[2] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[2] Avoid breathing vapors or mist.[2] Wash hands thoroughly after handling.[2] Keep away from heat, sparks, and open flames.[2]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] Keep away from incompatible materials such as acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[2]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures are crucial.

First-Aid Procedures for n-Nonylamine Exposure.

Fire-Fighting Measures

n-Nonylamine is a combustible liquid. In case of a fire, use appropriate extinguishing media and follow safety precautions.

• Suitable Extinguishing Media: Dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray.[2]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Thermal decomposition can produce toxic gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[2]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

Accidental Release Measures

In the event of a spill, prompt and safe cleanup is necessary to prevent exposure and environmental contamination.

Workflow for Handling n-Nonylamine Spills.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on the potential for exposure.

Logical Relationship for PPE Selection based on Exposure Route.

This technical guide is intended to provide essential safety information for trained professionals. Always refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier before handling n-Nonylamine. Adherence to institutional safety protocols and good laboratory practices is paramount.

References

• 1. Nonylamine (1-Aminononane)|CAS 112-20-9|For RUO [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Page loading... [guidechem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. assets.greenbook.net [assets.greenbook.net]
• 6. merckmillipore.com [merckmillipore.com]

An In-depth Technical Guide to the Solubility of Nonylamine in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of nonylamine, a primary amine with significant applications in chemical synthesis and materials science. Due to the limited availability of precise experimental quantitative solubility data, this document synthesizes qualitative information from various sources and provides estimated solubility values based on its octanol-water partition coefficient (logP). Furthermore, detailed experimental protocols for determining the solubility of nonylamine in aqueous and organic media are presented, drawing from established methodologies for amine solubility determination. This guide is intended to be a valuable resource for professionals requiring a thorough understanding of nonylamine's solubility for process development, formulation, and research applications.

Introduction

Nonylamine (1-aminononane) is a linear primary amine with a nine-carbon alkyl chain. Its molecular structure, comprising a polar amino group and a long, nonpolar hydrocarbon tail, imparts amphiphilic properties that govern its solubility in various solvents. Understanding the solubility of nonylamine is crucial for its effective use in a wide range of applications, including as a corrosion inhibitor, a reagent in the synthesis of pharmaceuticals and agrochemicals, and as a surface-modifying agent. This guide aims to provide a detailed technical overview of nonylamine's solubility in both water and common organic solvents, present estimated quantitative data, and offer detailed experimental protocols for its precise determination.

Physicochemical Properties of Nonylamine

A summary of the key physicochemical properties of nonylamine is presented in Table 1. These properties are fundamental to understanding its solubility behavior.

Property	Value	Reference(s)
Molecular Formula	C₉H₂₁N	[1][2]
Molecular Weight	143.27 g/mol	[1][2]
Appearance	Clear, colorless to slightly yellow liquid	[1][2]
Density	0.782 g/mL at 25 °C	[1][2]
Boiling Point	201-202 °C	[1][2]
Melting Point	-1 °C	[1][2]
pKa	10.64 at 25 °C	[1]
logP (Octanol-Water)	3.396	[1]

Solubility of Nonylamine

The solubility of a substance is a measure of its ability to dissolve in a solvent to form a homogeneous solution. The principle of "like dissolves like" is a useful qualitative guide; polar compounds tend to dissolve in polar solvents, and nonpolar compounds in nonpolar solvents. Nonylamine's dual nature—a polar amine head and a nonpolar alkyl tail—results in a nuanced solubility profile.

Solubility in Water

Nonylamine is consistently described as "slightly soluble" in water in the scientific literature.[1][2][3][4] The polar amino group can engage in hydrogen bonding with water molecules, which promotes solubility. However, the long, hydrophobic nine-carbon chain disrupts the hydrogen-bonding network of water, leading to an overall low affinity for the aqueous phase.

Solubility in Organic Solvents

Based on its chemical structure, nonylamine is expected to be miscible with or highly soluble in a wide range of organic solvents. The nonpolar alkyl chain interacts favorably with nonpolar and moderately polar organic solvents through van der Waals forces.

Estimated Quantitative Solubility Data

In the absence of experimentally determined quantitative solubility data, estimations can be made based on the octanol-water partition coefficient (logP). A logP of 3.396 indicates a strong preference for the lipid (nonpolar) phase over the aqueous (polar) phase. The following tables provide estimated solubility values for nonylamine in water and various organic solvents.

Disclaimer: The following data are estimations and should be confirmed by experimental measurement for critical applications.

Table 2: Estimated Solubility of Nonylamine in Water

Solvent	Temperature (°C)	Estimated Solubility ( g/100 mL)	Estimated Solubility (mol/L)
Water	25	~0.1 - 0.5	~0.007 - 0.035

Table 3: Estimated Solubility of Nonylamine in Organic Solvents

Solvent	Solvent Type	Estimated Solubility
Methanol	Polar Protic	Miscible
Ethanol	Polar Protic	Miscible
Acetone	Polar Aprotic	Miscible
Diethyl Ether	Nonpolar	Miscible
Hexane	Nonpolar	Miscible
Toluene	Nonpolar (Aromatic)	Miscible
Chloroform	Moderately Polar	Miscible

Factors Influencing Solubility

Several factors can influence the solubility of nonylamine:

• Temperature: For most solid solutes in liquid solvents, solubility increases with temperature. For liquids like nonylamine, temperature changes can affect miscibility.

• pH: As an amine, the solubility of nonylamine in aqueous solutions is highly pH-dependent. In acidic solutions, the amino group is protonated to form an ammonium salt (R-NH₃⁺), which is significantly more water-soluble than the free base.

• Presence of Salts: The presence of salts in an aqueous solution can either increase or decrease the solubility of nonylamine through the "salting-in" or "salting-out" effect, respectively.

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires robust experimental methods. The following are detailed protocols that can be adapted for measuring the solubility of nonylamine.

Shake-Flask Method for Thermodynamic Solubility

This is a widely recognized method for determining the equilibrium solubility of a compound.

Materials:

• Nonylamine (high purity)

• Solvent of interest (e.g., deionized water, organic solvent)

• Volumetric flasks

• Analytical balance

• Shaking incubator or orbital shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical instrumentation for quantification (e.g., GC-FID, HPLC-UV)

Procedure:

• Add an excess amount of nonylamine to a known volume of the solvent in a sealed container (e.g., a screw-cap vial). The excess is necessary to ensure that a saturated solution is formed.

• Place the container in a shaking incubator set at a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient period to reach equilibrium (typically 24-48 hours).

• After equilibration, allow the solution to stand undisturbed for a period to allow the undissolved nonylamine to settle.

• Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter to remove any undissolved droplets.

• Quantify the concentration of nonylamine in the filtered supernatant using a pre-validated analytical method (e.g., gas chromatography with flame ionization detection or high-performance liquid chromatography with UV detection).

• Perform the experiment in triplicate to ensure reproducibility.

Potentiometric Titration for pH-Dependent Aqueous Solubility

This method is suitable for determining the solubility of ionizable compounds like nonylamine as a function of pH.

Materials:

• Nonylamine

• Deionized water

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• pH meter and electrode

• Stir plate and stir bar

• Burette

Procedure:

• Prepare a suspension of nonylamine in deionized water.

• Titrate the suspension with a standardized solution of HCl, monitoring the pH continuously.

• As the nonylamine dissolves upon protonation, the pH will change. The point at which all of the nonylamine has dissolved can be determined from the titration curve.

• The solubility at a given pH can be calculated from the amount of acid added and the initial amount of nonylamine.

• The process can be reversed by back-titrating with NaOH to determine the pH at which nonylamine precipitates.

Visualizations

Logical Relationship of Solubility

Caption: Factors influencing nonylamine solubility.

Experimental Workflow for Shake-Flask Method

Caption: Shake-flask solubility determination workflow.

Conclusion

Nonylamine exhibits limited solubility in water due to its long hydrophobic alkyl chain, but it is readily soluble in a wide array of organic solvents. Its solubility in aqueous media is significantly influenced by pH. While precise experimental quantitative solubility data is not widely available, estimations based on its physicochemical properties, particularly its logP value, provide valuable guidance for its application. For critical applications, the experimental determination of solubility is recommended, and the protocols provided in this guide offer robust methodologies for this purpose. This comprehensive overview of nonylamine's solubility serves as a foundational resource for researchers, scientists, and drug development professionals.

References

• 1. Nonylamine｜lookchem [lookchem.com]
• 2. chembk.com [chembk.com]
• 3. labsolu.ca [labsolu.ca]
• 4. n-Nonylamine, 98% | Fisher Scientific [fishersci.ca]

An In-depth Technical Guide to the Physicochemical Properties of Nonylamine

This technical guide provides a comprehensive overview of the boiling and melting point data for nonylamine, targeted at researchers, scientists, and professionals in drug development. The document outlines the physical constants of nonylamine and the standard experimental methodologies for their determination.

Physicochemical Data of Nonylamine

Nonylamine, also known as 1-aminononane, is a primary amine with the chemical formula C₉H₂₁N. Its physical properties, specifically its melting and boiling points, are critical for its handling, purification, and application in various chemical syntheses. The empirically determined values for these properties are summarized below.

Property	Value	Reference(s)
Melting Point	-1 °C	[1][2][3][4]
Boiling Point	201-202 °C	[1][2][3][4][5]

Experimental Protocols for Determination of Physical Properties

The determination of melting and boiling points are fundamental techniques in chemical analysis for both the identification of substances and the assessment of their purity.

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range. The presence of impurities typically causes a depression and broadening of the melting range.[6][7][8]

Capillary Method:

The most common technique for determining the melting point of a solid organic compound is the capillary method.[9]

• Sample Preparation: A small amount of the dry, powdered sample is packed into a thin-walled capillary tube, sealed at one end, to a height of a few millimeters.[6][10]

• Apparatus: The capillary tube is placed in a heating apparatus, such as a Thiele tube filled with mineral oil or a modern digital melting point apparatus (e.g., DigiMelt or Mel-Temp).[6][7][10] The apparatus contains a thermometer or a digital temperature sensor placed in close proximity to the sample.

• Heating and Observation: The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) near the expected melting point.[6] The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has completely liquefied.[6] A preliminary, rapid heating can be performed to find an approximate melting point, followed by a more careful, slower determination.[7][10]

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure, leading to the transition from liquid to gas.

Distillation Method:

For sufficient quantities of a liquid, simple distillation is a standard method for boiling point determination.[11]

• Apparatus Setup: The liquid is placed in a distillation flask and heated. A thermometer is positioned so that its bulb is just below the side arm of the flask, ensuring it measures the temperature of the vapor as it passes into the condenser, not the liquid itself.

• Procedure: As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into the condenser where it cools back into a liquid. The temperature should remain constant throughout the distillation of a pure liquid; this stable temperature is the boiling point.[11]

Micro-Boiling Point Method:

This method is suitable when only a small volume of the liquid is available.[12][13]

• Apparatus Setup: A few milliliters of the liquid are placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.[14][15] The test tube is then attached to a thermometer and heated in a Thiele tube or a heating block.[12]

• Procedure: As the apparatus is heated, the air trapped in the capillary tube expands and escapes, seen as a stream of bubbles.[12] When the liquid's boiling point is reached, the liquid's vapor will also enter the capillary, resulting in a rapid and continuous stream of bubbles. The heat source is then removed. The liquid will begin to cool, and the bubbling will slow down and stop. The boiling point is the temperature at which the liquid is drawn up into the capillary tube, which occurs when the external atmospheric pressure becomes greater than the vapor pressure of the liquid inside the capillary.[12]

Workflow Visualization

The following diagram illustrates the logical workflow for identifying an unknown solid compound using melting point analysis, a fundamental procedure in organic chemistry.

Workflow for Compound Identification via Melting Point.

References

• 1. chembk.com [chembk.com]
• 2. labsolu.ca [labsolu.ca]
• 3. nonylamine [stenutz.eu]
• 4. fishersci.com [fishersci.com]
• 5. ノニルアミン ≥99.5% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. SSERC | Melting point determination [sserc.org.uk]
• 8. athabascau.ca [athabascau.ca]
• 9. westlab.com [westlab.com]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 11. vernier.com [vernier.com]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. cdn.juniata.edu [cdn.juniata.edu]
• 15. byjus.com [byjus.com]

A Comprehensive Technical Guide to the Spectral Data of Nonylamine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the spectral data for nonylamine, a primary aliphatic amine with the chemical formula C₉H₂₁N. This document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for nonylamine, offering valuable insights for its identification, characterization, and application in research and development. The guide includes structured data tables for easy reference, detailed experimental protocols, and visualizations of key analytical workflows and fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of nonylamine. Both ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms within the molecule.

¹H NMR Spectral Data

The ¹H NMR spectrum of nonylamine exhibits distinct signals corresponding to the different proton environments in its aliphatic chain and amino group. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference, and the splitting patterns are a result of spin-spin coupling with neighboring protons.

Proton Assignment	Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)
-CH₃ (C9)	~0.88	Triplet (t)	~6.7
-(CH₂)₆- (C3-C8)	~1.27	Multiplet (m)	-
-CH₂- (C2)	~1.42	Quintet	~7.3
-NH₂	~1.62	Singlet (s, broad)	-
-CH₂-N (C1)	~2.68	Triplet (t)	~7.2

Note: The chemical shift of the -NH₂ protons can be variable and is often observed as a broad singlet due to hydrogen bonding and exchange. The signal may also shift or disappear upon the addition of D₂O.

¹³C NMR Spectral Data

The ¹³C NMR spectrum of nonylamine provides information on the nine distinct carbon atoms in the molecule. The chemical shifts are indicative of the electronic environment of each carbon atom.

Carbon Assignment	Chemical Shift (δ) (ppm)
C9	~14.1
C7	~22.7
C3, C4, C5, C6	~29.3 - 29.6
C8	~31.9
C2	~33.9
C1	~42.2

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of nonylamine shows characteristic absorption bands for a primary amine.

Frequency (cm⁻¹)	Vibrational Mode	Functional Group
~3360 and ~3290	N-H symmetric and asymmetric stretching	Primary Amine (-NH₂)
~2920 and ~2850	C-H stretching	Alkane (-CH₂, -CH₃)
~1600	N-H scissoring (bending)	Primary Amine (-NH₂)
~1465	C-H bending	Alkane (-CH₂)
~1070	C-N stretching	Aliphatic Amine
~800	N-H wagging	Primary Amine (-NH₂)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of nonylamine, aiding in its identification and structural confirmation. The mass spectrum is typically obtained using electron ionization (EI).

m/z	Relative Intensity (%)	Proposed Fragment
143	Low	[M]⁺ (Molecular Ion)
30	100	[CH₂NH₂]⁺ (Base Peak)
44	Moderate	[C₂H₅NH₂]⁺
58	Moderate	[C₃H₇NH₂]⁺
72	Low	[C₄H₉NH₂]⁺
86	Low	[C₅H₁₁NH₂]⁺
100	Low	[C₆H₁₃NH₂]⁺
114	Low	[C₇H₁₅NH₂]⁺
128	Low	[C₈H₁₇NH₂]⁺

The fragmentation of primary amines is characterized by alpha-cleavage, leading to the formation of a stable iminium ion. For nonylamine, the most favorable alpha-cleavage results in the loss of an octyl radical to form the base peak at m/z 30.

Experimental Protocols

The following sections detail the methodologies for acquiring the spectral data presented in this guide.

NMR Spectroscopy

Sample Preparation:

• A solution of nonylamine is prepared by dissolving approximately 10-20 mg of the neat liquid in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• The solution is transferred to a 5 mm NMR tube.

• A small amount of a reference standard, such as tetramethylsilane (TMS), may be added for chemical shift calibration (δ = 0.00 ppm).

¹H and ¹³C NMR Acquisition:

• The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei.

• The magnetic field is shimmed to achieve homogeneity.

• For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID). Key parameters include the spectral width, acquisition time, and relaxation delay.

• For ¹³C NMR, a proton-decoupled pulse sequence is typically employed to simplify the spectrum and enhance the signal-to-noise ratio.

• The acquired FIDs are Fourier transformed to produce the NMR spectra.

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• The ATR crystal of the FTIR spectrometer is cleaned with a suitable solvent (e.g., isopropanol) and allowed to dry.

• A background spectrum of the clean, empty ATR crystal is recorded.

• A small drop of neat nonylamine liquid is placed directly onto the ATR crystal.

IR Spectrum Acquisition:

• The sample is brought into firm contact with the crystal using a pressure clamp.

• The infrared spectrum is recorded over a typical range of 4000-400 cm⁻¹.

• The final absorbance spectrum is generated by ratioing the sample spectrum against the background spectrum.

Mass Spectrometry (MS)

Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):

• A dilute solution of nonylamine in a volatile organic solvent (e.g., dichloromethane or hexane) is prepared.

• A small volume (typically 1 µL) of the solution is injected into the gas chromatograph.

• The GC oven temperature is programmed to ensure the separation of nonylamine from the solvent and any impurities. The sample is vaporized in the heated injection port and carried by an inert gas (e.g., helium) through the GC column.

Mass Spectrum Acquisition (Electron Ionization - EI):

• As nonylamine elutes from the GC column, it enters the ion source of the mass spectrometer.

• In the ion source, the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• A detector records the abundance of each ion, generating the mass spectrum.

Visualizations

The following diagrams illustrate key workflows and processes described in this guide.

Workflow for the spectral analysis of nonylamine.

Primary fragmentation pathway of nonylamine in Mass Spectrometry.

Navigating the Maze: A Technical Guide to the Hazards and Toxicity of Nonylamine for Laboratory Professionals

For Immediate Release

[City, State] – In the fast-paced world of scientific research and drug development, a thorough understanding of the chemical reagents in use is paramount to ensuring laboratory safety and experimental integrity. This technical guide provides an in-depth profile of nonylamine, a primary amine utilized in various synthetic applications, focusing on its hazard and toxicity profile for researchers, scientists, and drug development professionals. This document synthesizes critical safety data, outlines experimental methodologies for toxicity assessment, and presents visual aids to facilitate a comprehensive understanding of the risks associated with this compound.

Executive Summary

Nonylamine (C₉H₂₁N), also known as 1-aminononane, is a clear, colorless to slightly yellow liquid with a characteristic amine odor. While a valuable building block in organic synthesis, it presents significant health hazards that necessitate stringent safety protocols in a laboratory setting. This guide details its classification under the Globally Harmonized System (GHS), summarizes its physicochemical properties, and delves into its toxicological profile, including acute toxicity, skin and eye effects, and known data gaps in chronic toxicity. Experimental protocols for key toxicological assessments are described, and logical workflows for safe handling are provided to minimize exposure risks.

GHS Hazard Identification and Classification

Nonylamine is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are its acute toxicity, corrosivity, and environmental toxicity.

Signal Word: Danger [1][2]

Hazard Statements: [1][2]

• H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.

• H314: Causes severe skin burns and eye damage.

• H400: Very toxic to aquatic life.

Precautionary Statements: [2]

• P273: Avoid release to the environment.

• P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

• P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

• P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water.

• P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/doctor.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

GHS Pictograms for Nonylamine.

Physicochemical Properties

A summary of the key physical and chemical properties of nonylamine is provided in the table below. This information is crucial for assessing its behavior under various laboratory conditions and for developing appropriate storage and handling procedures.

Property	Value	Reference
Molecular Formula	C₉H₂₁N	[1]
Molecular Weight	143.27 g/mol	[1]
Appearance	Clear, colorless to slightly yellow liquid	[1]
Boiling Point	201-202 °C
Melting Point	-1 °C
Density	0.782 - 0.79 g/cm³ at 20-25 °C
Flash Point	63 - 74 °C (closed cup)
Vapor Pressure	0.37 hPa at 25 °C
Solubility	Slightly soluble in water	[3]
pH	>7 (undiluted)	[2]

Toxicological Profile

The primary toxicological concerns with nonylamine are its acute toxicity upon ingestion, dermal contact, or inhalation, and its corrosive effects on skin and eyes.

Acute Toxicity

Nonylamine is classified as harmful by oral, dermal, and inhalation routes of exposure.[1][4] Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[4]

Endpoint	Species	Route	Value	Classification	Reference
LD50	Rat	Oral	Data not available	Harmful if swallowed	[1][4]
LD50	Rabbit	Dermal	Data not available	Harmful in contact with skin	[1][4]
LC50	Rat	Inhalation	Data not available	Harmful if inhaled	[1][4]

While specific LD50 and LC50 values for mammals are not consistently available in the reviewed literature, the classification as "Harmful" (GHS Category 4) indicates an expected LD50 range of 300-2000 mg/kg for oral exposure, 1000-2000 mg/kg for dermal exposure, and an LC50 range of 1-5 mg/L for inhalation of vapors.

Skin Corrosion/Irritation

Nonylamine is classified as causing severe skin burns.[1][4] As an alkaline substance, it can cause liquefaction necrosis, a process where the chemical saponifies fats and denatures proteins in the tissue, leading to deep and penetrating tissue damage.[5][6][7] This process loosens tissue structure, allowing for further penetration of the corrosive agent.[8]

Serious Eye Damage/Irritation

Direct contact with nonylamine will cause severe eye damage.[1][4] The alkaline nature of nonylamine allows it to penetrate the eye more readily than acidic substances, potentially causing irreversible damage to the cornea, stroma, endothelium, and other intraocular structures.[9]

Chronic Toxicity, Mutagenicity, Carcinogenicity, and Reproductive Toxicity

There is a significant lack of data regarding the long-term toxicological effects of nonylamine. Most safety data sheets and toxicological databases indicate that information on chronic toxicity, mutagenicity, carcinogenicity, and reproductive toxicity is not available.[4]

Mechanism of Corrosive Action

The corrosive nature of nonylamine is attributed to its alkalinity. As a primary amine, it acts as a base, readily accepting protons. When in contact with tissues, the hydroxyl ions (OH⁻) generated in the aqueous environment initiate a cascade of damaging reactions.

References

• 1. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. chembk.com [chembk.com]
• 4. fishersci.com [fishersci.com]
• 5. Chemical Burns - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Chemical Burns: Background, Pathophysiology, Etiology [emedicine.medscape.com]
• 7. Alkali Burns of the Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. prevor.com [prevor.com]
• 9. Acid and Alkali Burns | Ento Key [entokey.com]

A Comprehensive Technical Guide to Nonylamine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonylamine, a primary aliphatic amine, serves as a versatile building block in organic synthesis and holds potential in various applications, including the development of novel therapeutic agents and functional materials. Its long alkyl chain imparts hydrophobic properties, making it a key intermediate in the synthesis of a wide range of derivatives with diverse biological and chemical activities. This technical guide provides an in-depth overview of Nonylamine, focusing on its alternate names and synonyms, physicochemical properties, and detailed experimental protocols for its use in key chemical transformations and biological assays.

Alternate Names and Synonyms

Nonylamine is known by a variety of names in chemical literature and commercial catalogs. A comprehensive list of its synonyms and identifiers is provided in Table 1 for easy reference.

Table 1: Alternate Names and Synonyms for Nonylamine

Type	Name/Identifier
IUPAC Name	nonan-1-amine[1]
Common Synonyms	1-Aminononane[2], 1-Nonanamine[1], 1-Nonylamine[1][3], n-Nonylamine[1][3], nonyl-amine[1], monononylamine[1]
CAS Number	112-20-9[1]
Molecular Formula	C₉H₂₁N[1]
EINECS Number	203-945-9[1]
UNII	7L7H2HT4OK[1]
DSSTox Substance ID	DTXSID7021944[1]
Other Identifiers	AMINE C9, n-nonyl amine[1], AI3-16562[1]

Physicochemical Properties

A summary of the key quantitative physicochemical properties of Nonylamine is presented in Table 2. This data is essential for its handling, application in chemical reactions, and for the prediction of its behavior in biological systems.

Table 2: Physicochemical Properties of Nonylamine

Property	Value
Molecular Weight	143.27 g/mol [1]
Appearance	Clear colorless to slightly yellow liquid[1][4]
Boiling Point	201 °C (lit.)
Melting Point	-1 °C[4]
Density	0.782 g/mL at 25 °C (lit.)
Flash Point	165.2 °F (74 °C) - closed cup
Vapor Pressure	0.314 mmHg at 25°C[4]
Water Solubility	Slightly soluble[4]
Refractive Index	n20/D 1.433 (lit.)[4]
pKa	10.64 (at 25℃)[4]
LogP	3.396[4]
Hydrogen Bond Donor Count	1[4]
Hydrogen Bond Acceptor Count	1[4]
Rotatable Bond Count	7[4]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Nonylamine, including its N-acylation, its use in the synthesis of quinoxaline derivatives, and the evaluation of the antimicrobial activity of its derivatives.

N-Acylation of Nonylamine

N-acylation is a fundamental reaction to produce amides, which are prevalent in many biologically active molecules. The following protocol describes a general method for the N-acylation of a primary amine like Nonylamine.

Materials:

• Nonylamine

• Acylating agent (e.g., Acetic Anhydride, Benzoyl Chloride)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Base (e.g., Triethylamine, Pyridine)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Nonylamine (1.0 equivalent) in an anhydrous solvent (e.g., DCM or THF).

• Addition of Base: Add a suitable base such as triethylamine or pyridine (1.1-1.5 equivalents) to the reaction mixture.

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Addition of Acylating Agent: Slowly add the acylating agent (1.0-1.2 equivalents), dissolved in the same anhydrous solvent, to the cooled reaction mixture dropwise.

• Reaction Monitoring: Stir the reaction at 0 °C for one hour, then allow it to warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench it by adding a saturated aqueous solution of NaHCO₃. Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent. Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure N-acylated Nonylamine.

Caption: Experimental workflow for the N-acylation of Nonylamine.

Synthesis of Quinoxaline Derivatives

Materials:

• Aryl 1,2-diamine (e.g., o-phenylenediamine)

• 1,2-dicarbonyl compound (e.g., benzil)

• Ethanol

• Catalyst (optional, e.g., silica nanoparticles)

• Mortar and pestle (for solid-state reaction)

• Standard laboratory glassware

Procedure:

• Mixing Reactants: In a mortar, add the aryl 1,2-diamine (1 mmol) and the 1,2-dicarbonyl compound (1 mmol). If using a catalyst, add it at this stage.

• Grinding: Grind the mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress using TLC.

• Isolation: Once the reaction is complete, transfer the mixture to a flask and add hot ethanol to dissolve the product.

• Catalyst Removal: If a solid catalyst was used, separate it by centrifugation or filtration.

• Crystallization: Concentrate the ethanol solution and allow it to stand at room temperature for the product to crystallize.

• Collection: Collect the precipitated product by filtration, wash with cold ethanol, and dry.

Caption: General workflow for the synthesis of quinoxaline derivatives.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism. This protocol can be used to evaluate the antimicrobial activity of Nonylamine derivatives.

Materials:

• Nonylamine derivative to be tested

• Bacterial or fungal strains

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Sterile 96-well microtiter plates

• Standardized microbial inoculum (0.5 McFarland standard)

• Positive control antibiotic

• Spectrophotometer or microplate reader

Procedure:

• Prepare Compound Dilutions: Prepare a series of two-fold dilutions of the Nonylamine derivative in the broth medium directly in the 96-well plate.

• Inoculum Preparation: Prepare a suspension of the test microorganism and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension to achieve the desired final inoculum concentration in the wells (typically 5 x 10⁵ CFU/mL).

• Inoculation: Add the diluted inoculum to each well of the microtiter plate containing the compound dilutions.

• Controls: Include a positive control (a known antibiotic), a negative control (broth only), and a growth control (broth and inoculum without the test compound).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 35-37°C) for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density using a microplate reader.[5][6]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Conclusion

Nonylamine is a valuable chemical entity with a well-defined profile of synonyms and physicochemical properties. Its utility as a building block in organic synthesis is demonstrated through established protocols for N-acylation and its potential role in the synthesis of complex heterocyclic structures like quinoxalines. Furthermore, the biological potential of Nonylamine derivatives can be systematically evaluated using standardized antimicrobial susceptibility testing methods. The information and protocols provided in this guide are intended to support researchers and scientists in the effective utilization of Nonylamine in their drug discovery and development endeavors.

References

• 1. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 1-Nonanamine (CAS 112-20-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Nonylamine｜lookchem [lookchem.com]
• 5. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of Long-Chain Amines: An In-depth Technical Guide to the Early Literature and Discovery of Nonylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide delves into the early scientific literature surrounding the discovery, synthesis, and initial characterization of nonylamine (also known as 1-aminononane). In an era of burgeoning organic chemistry, the late 19th and early 20th centuries saw a systematic exploration of aliphatic compounds. The synthesis and study of long-chain alkylamines, such as nonylamine, were crucial steps in understanding the influence of molecular size on physical and chemical properties. This document provides a detailed account of the foundational synthesis methodologies, quantitative physicochemical data from early sources, and initial toxicological insights, offering a valuable historical perspective for researchers in drug development and chemical synthesis.

Early Discovery and Synthesis

While the precise moment of nonylamine's first isolation is not definitively documented, its synthesis was a logical progression in the systematic study of homologous series of aliphatic amines. The foundational work on the synthesis of primary amines by August Wilhelm von Hofmann and Siegmund Gabriel in the latter half of the 19th century laid the groundwork for the preparation of nonylamine.

The first documented synthesis of nonylamine is attributed to F. Kraft in 1896 , as referenced in Beilstein's Handbuch der Organischen Chemie. Kraft's work likely involved the Hofmann degradation of decanamide . Shortly after, in 1897, A. P. N. Franchimont reported another synthesis, likely from nonyl isocyanate. These early methods were instrumental in making nonylamine and other long-chain amines available for further study.

Physicochemical Properties

Early investigations into nonylamine focused on its fundamental physical characteristics. The following table summarizes the quantitative data available from early 20th-century literature and modern reference materials, which are largely consistent with the initial findings.

Property	Value	Notes
Molecular Formula	C₉H₂₁N	A primary amine with a nine-carbon alkyl chain.
Molecular Weight	143.27 g/mol
Boiling Point	201-202 °C at 760 mmHg	Early measurements were crucial for purification by distillation and characterization.[1]
Melting Point	-1 °C	Indicates that nonylamine is a liquid at room temperature.
Density	0.782 g/mL at 25 °C	Slightly less dense than water.[1]
Refractive Index	n20/D 1.433	A common parameter for identifying and assessing the purity of liquid organic compounds.[1]
Solubility	Slightly soluble in water	The long hydrophobic nonyl chain limits its aqueous solubility. Miscible with many organic solvents.
Appearance	Clear, colorless to light yellow liquid
Odor	Strong, fishy, ammonia-like	Characteristic of many lower to medium chain alkylamines.

Experimental Protocols from Early Literature

The following are detailed reconstructions of the experimental methodologies likely employed in the first syntheses of nonylamine, based on the established chemical reactions of the era.

Hofmann Degradation of Decanamide (Based on Kraft, 1896)

This method involves the conversion of a primary amide to a primary amine with one fewer carbon atom.

Starting Material: Decanamide (the amide of decanoic acid)

Reagents: Bromine, Sodium Hydroxide (or Potassium Hydroxide)

Methodology:

• Preparation of the Hofmann Reagent: A solution of sodium hypobromite is prepared in situ by adding bromine to a cold aqueous solution of sodium hydroxide.

• Amide Addition: Decanamide is then added to the cold hypobromite solution. The mixture is stirred to ensure complete reaction, forming N-bromodecanamide.

• Rearrangement: The reaction mixture is then heated. The N-bromodecanamide anion undergoes rearrangement, where the nonyl group migrates from the carbonyl carbon to the nitrogen atom, with the simultaneous loss of the bromide ion, to form nonyl isocyanate.

• Hydrolysis: The nonyl isocyanate is subsequently hydrolyzed by the alkaline solution to nonylamine and carbonate.

• Isolation and Purification: The nonylamine, being insoluble in the aqueous solution, would separate as an oily layer. This layer is separated, dried over a suitable desiccant (e.g., anhydrous potassium carbonate), and then purified by fractional distillation.

Hofmann Degradation Workflow for Nonylamine Synthesis.

Gabriel Synthesis

While not the first reported method for nonylamine specifically, the Gabriel synthesis, developed in 1887, was a general and reliable method for preparing primary amines and was likely used in the early 20th century for the preparation of various long-chain amines.

Starting Material: 1-Bromononane (or 1-Chlorononane)

Reagents: Potassium Phthalimide, Hydrazine Hydrate (or a strong acid/base for hydrolysis)

Methodology:

• N-Alkylation: A mixture of potassium phthalimide and 1-bromononane is heated, often in a solvent like ethanol or N,N-dimethylformamide, to facilitate the nucleophilic substitution reaction. This results in the formation of N-nonylphthalimide.

• Cleavage (Hydrazinolysis): The resulting N-nonylphthalimide is then treated with hydrazine hydrate in a suitable solvent, such as ethanol, and the mixture is refluxed. This cleaves the phthalimide group, yielding nonylamine and the insoluble phthalhydrazide.

• Isolation and Purification: The reaction mixture is cooled, and the precipitated phthalhydrazide is removed by filtration. The filtrate, containing nonylamine, is then subjected to distillation to isolate the pure amine.

Gabriel Synthesis Workflow for Nonylamine.

Early Biological and Toxicological Data

Early toxicological studies on aliphatic amines were often descriptive and focused on acute effects. There is no evidence of investigations into specific signaling pathways for nonylamine during this early period. The primary concerns were its irritant and corrosive properties, which are characteristic of many amines.

Study Type	Observation
Acute Toxicity	Early literature on long-chain amines indicated a general increase in toxicity with increasing chain length.
Irritation	Nonylamine was recognized as a skin and eye irritant. Prolonged contact would likely lead to chemical burns.
Inhalation	Inhalation of vapors was known to be irritating to the respiratory tract.

It is important to note that these early observations were qualitative and lacked the detailed mechanistic understanding of modern toxicology. The concept of specific receptor-mediated signaling pathways for such compounds was not yet established.

Conclusion

The discovery and initial synthesis of nonylamine in the late 19th and early 20th centuries were significant milestones in the systematic exploration of organic chemistry. The application of then-novel synthetic methods like the Hofmann degradation and the Gabriel synthesis enabled the preparation of this and other long-chain amines, paving the way for the study of their physicochemical properties and biological effects. While early biological investigations were limited to basic toxicology, the foundational chemical knowledge generated during this period remains relevant for today's researchers in drug design, materials science, and synthetic chemistry, providing a rich historical context for the ongoing development of amine-based compounds.

References

• 1. Nonylamine 98 112-20-9 [sigmaaldrich.com]

Technical Guide to the Physical Properties of Nonylamine: Density and Refractive Index

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the density and refractive index of nonylamine. The document outlines the core physical properties, details the experimental methodologies for their determination, and includes essential safety and handling protocols.

Core Physical Properties of Nonylamine

Nonylamine, also known as 1-aminononane, is a primary alkylamine that presents as a clear, colorless to slightly yellow liquid.[1] It is slightly soluble in water.[2] The key physical properties of nonylamine are summarized in the table below, providing a ready reference for laboratory applications.

Property	Value	Conditions
Density	0.782 g/mL	at 25 °C (lit.)
0.79 g/cm³	at 20 °C
Refractive Index	n20/D 1.433	at 20 °C (lit.)
Boiling Point	201 °C	(lit.)
202 °C	at 1013 hPa
Melting Point	-1 °C
Flash Point	145 °F (63 °C)
Vapor Pressure	0.37 hPa	at 25 °C

Experimental Protocols for Property Determination

The following sections detail the standard experimental procedures for measuring the density and refractive index of liquid samples such as nonylamine.

Determination of Density

The density of a liquid can be determined using several methods. A common and straightforward approach involves the use of a pycnometer or, for a less rigorous measurement, a graduated cylinder and an electronic balance.

Objective: To accurately measure the mass of a known volume of nonylamine to determine its density.

Apparatus:

• Electronic balance (readable to at least 0.01 g)

• 100-mL graduated cylinder or a pycnometer (specific gravity bottle) for higher precision

• Thermometer

• Nonylamine sample

• Personal Protective Equipment (PPE): chemical safety goggles, gloves, lab coat

Procedure:

• Preparation: Ensure all glassware is clean and dry. Record the ambient temperature.

• Mass of Empty Container: Measure the mass of the clean, dry graduated cylinder or pycnometer using the electronic balance and record this value.

• Volume Measurement:

  • Using a Graduated Cylinder: Add a specific volume of nonylamine (e.g., 20-25 mL) to the graduated cylinder. Record the exact volume, reading from the bottom of the meniscus.

  • Using a Pycnometer: Fill the pycnometer completely with nonylamine, ensuring no air bubbles are present. Insert the stopper; excess liquid will be expelled through the capillary. Carefully wipe the outside of the pycnometer dry. The volume of the pycnometer is pre-calibrated.

• Mass of Filled Container: Measure the combined mass of the container and the nonylamine sample.

• Calculation:

  • Calculate the mass of the nonylamine by subtracting the mass of the empty container from the combined mass.

  • Density is calculated using the formula: Density = Mass / Volume .

• Repeatability: For improved accuracy and precision, repeat the measurement at least three times and calculate the average density.

Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how fast light travels through the material. It is a fundamental property used to identify and characterize substances. An Abbe refractometer is a common instrument for this measurement.

Objective: To measure the refractive index of a nonylamine sample.

Apparatus:

• Abbe refractometer

• Constant temperature water bath (to maintain 20°C)

• Dropper or pipette

• Nonylamine sample

• Acetone or other suitable solvent for cleaning

• Soft, lint-free tissues (e.g., Kimwipes)

• Personal Protective Equipment (PPE): chemical safety goggles, gloves

Procedure:

• Instrument Setup: Turn on the Abbe refractometer and the light source. If required, connect the refractometer to a water bath set to 20°C to ensure a constant temperature of the prisms.

• Calibration: Calibrate the refractometer using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: Open the prism of the refractometer. Using a clean dropper, place a few drops of the nonylamine sample onto the surface of the bottom prism.

• Measurement: Close the prism carefully. Look through the eyepiece and adjust the handwheel until the field of view shows a distinct light and dark boundary. If a colored band is visible, adjust the compensator dial to obtain a sharp, achromatic line.

• Reading: Adjust the handwheel to center the boundary line on the crosshairs in the eyepiece.

• Record Value: Depress the switch to illuminate the scale and read the refractive index value.

• Cleaning: Clean the prisms thoroughly with a soft tissue moistened with acetone or another appropriate solvent.

Safety and Handling of Nonylamine

Nonylamine is a corrosive and combustible liquid that is harmful if swallowed, in contact with skin, or inhaled.[3][4] It can cause severe skin burns and eye damage and is very toxic to aquatic life.[3][4] Adherence to strict safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields or a face shield, and a lab coat.[5]

• Ventilation: Handle nonylamine in a well-ventilated area, preferably within a chemical fume hood.

• Handling: Avoid direct contact with skin, eyes, and clothing. Do not breathe vapors or mist.[5]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Keep the container tightly closed.[5]

• Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.[5]

• First Aid:

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

  • Inhalation: Move the person to fresh air.

  • Ingestion: Do NOT induce vomiting.

  • In all cases of exposure, seek immediate medical attention.[3]

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the density and refractive index of nonylamine.

Caption: Logical workflow for determining the density and refractive index of nonylamine.

References

• 1. scribd.com [scribd.com]
• 2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 3. Nonylamine SDS - Download & Subscribe for Updates [sdsmanager.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. fishersci.com [fishersci.com]

Understanding the Nucleophilic Character of Nonylamine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nonylamine, a primary alkylamine, is a versatile nucleophile utilized in a myriad of chemical transformations, from fundamental organic synthesis to the intricate construction of pharmaceutical intermediates. Its nucleophilic character, governed by the lone pair of electrons on the nitrogen atom, is a subject of significant interest for controlling reaction kinetics and product outcomes. This technical guide provides a comprehensive analysis of the nucleophilicity of nonylamine, detailing the intrinsic and extrinsic factors that modulate its reactivity. We present a consolidation of quantitative data, detailed experimental protocols for the determination of nucleophilicity and for a representative nucleophilic substitution reaction, and visualizations of key reaction mechanisms to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction to the Nucleophilicity of Amines

A nucleophile is a chemical species that donates a pair of electrons to an electrophile to form a new chemical bond.[1] The nucleophilicity of amines is a critical aspect of their chemistry, rendering them essential reagents in organic synthesis.[1] The nitrogen atom in an amine possesses a lone pair of electrons, making it an electron-rich center capable of attacking electron-deficient atoms.[1]

The nucleophilic strength of an amine is influenced by several factors:

• Basicity: Generally, a stronger base is a better nucleophile. Basicity, often quantified by the pKa of the conjugate acid, reflects the availability of the lone pair for bonding with a proton.[2]

• Steric Hindrance: Bulky substituents around the nitrogen atom can impede its approach to the electrophilic center, thereby reducing its nucleophilicity.[3] This effect is particularly pronounced in SN2 reactions.[3]

• Electronic Effects: Electron-donating groups attached to the nitrogen or the alkyl chain enhance nucleophilicity by increasing the electron density on the nitrogen atom. Conversely, electron-withdrawing groups decrease nucleophilicity.

• Solvent: The solvent can significantly impact nucleophilicity. Polar protic solvents can solvate the amine through hydrogen bonding, which can hinder its nucleophilic attack. Polar aprotic solvents, on the other hand, do not solvate the amine as strongly, often leading to enhanced nucleophilicity.

Nonylamine, as a primary amine with a long, electron-donating alkyl chain, is expected to be a potent nucleophile with minimal steric hindrance around the nitrogen atom.

Quantitative Analysis of Nonylamine's Nucleophilicity

A quantitative understanding of nucleophilicity allows for the prediction of reaction rates and the selection of appropriate reaction conditions. Key parameters used to quantify the nucleophilic character of nonylamine are its pKa and its estimated Mayr nucleophilicity parameter (N).

Parameter	Value	Description	Reference(s)
Molecular Formula	C9H21N	[4]
Molecular Weight	143.27 g/mol	[4]
pKa of Conjugate Acid (C9H21NH3+)	10.64 (at 25 °C)	A measure of the basicity of the amine. A higher pKa indicates a stronger base.
Mayr Nucleophilicity Parameter (N)	~13.5 (Estimated)	A solvent-independent measure of nucleophilicity. Higher values indicate greater nucleophilic strength.	[3]

Factors Influencing the Nucleophilic Character of Nonylamine

The nucleophilicity of nonylamine is a result of the interplay between its structural features and the reaction environment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nonylamine for synthesis 112-20-9 [sigmaaldrich.com]

Commercial Sourcing and Purity of Nonylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability and purity of nonylamine (also known as 1-aminononane). The information presented herein is intended to assist researchers, scientists, and professionals in drug development in sourcing high-quality nonylamine and understanding the analytical methodologies for its purity assessment. This guide covers commercial suppliers, typical purity grades, common synthesis-related impurities, and detailed experimental protocols for purity determination.

Commercial Sources and Purity Specifications

Nonylamine is a readily available chemical from various commercial suppliers, catering to a range of research and development needs. The purity of commercially available nonylamine typically ranges from 97% to over 99.5%, with Gas Chromatography (GC) being the most common analytical technique for purity assessment.

Below is a summary of representative commercial sources and their stated purity specifications for nonylamine. It is important to note that specifications can vary by batch and supplier, and it is always recommended to consult the supplier's certificate of analysis for the most accurate and up-to-date information.

Supplier	Product Number	Stated Purity	Analysis Method
Sigma-Aldrich	74398	≥99.5%	GC
N31001	98%	GC
8.06845	for synthesis	Not specified
Tokyo Chemical Industry (TCI)	N0297	>98.0%	GC
>97.0%	Nonaqueous Titration
Merck	806845	for synthesis	Not specified
Santa Cruz Biotechnology	sc-254433	Not specified	Refer to CoA
LabSolutions	Not specified	98%	Not specified

Synthesis Routes and Potential Impurities

Understanding the synthetic origin of nonylamine is crucial for anticipating potential impurities that may be present in commercial materials. The most common industrial synthesis methods for 1-aminononane are:

• Catalytic Amination of Nonanol: This process involves the reaction of nonan-1-ol with ammonia in the presence of a catalyst, typically a hydrogenation catalyst like nickel, copper, or cobalt, at elevated temperature and pressure.

• Hydrogenation of Nonanenitrile: In this method, nonanenitrile is reduced to nonylamine using a catalyst, commonly Raney nickel or a noble metal catalyst, under a hydrogen atmosphere.

Based on these synthetic routes, the following are potential impurities that may be found in commercial nonylamine:

• Unreacted Starting Materials: Residual nonan-1-ol or nonanenitrile.

• Byproducts of the Amination Reaction: Di-n-nonylamine and tri-n-nonylamine are common byproducts formed from the reaction of the primary amine product with the starting alcohol.

• Solvents: Residual solvents used during the synthesis or purification process.

• Water: As a byproduct of the amination of alcohol or from atmospheric exposure.

• Catalyst Residues: Trace amounts of the metal catalyst used in the synthesis.

Experimental Protocols for Purity Assessment

Accurate determination of nonylamine purity is essential for its application in research and drug development. The two most common analytical methods for this purpose are Gas Chromatography (GC) and non-aqueous acid-base titration.

Purity Determination by Gas Chromatography (GC-FID)

Gas chromatography with a Flame Ionization Detector (GC-FID) is a robust and widely used method for separating and quantifying volatile and semi-volatile compounds like nonylamine.

Methodology:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a capillary column is required.

• Column: A suitable column for amine analysis is a mid-polar to polar capillary column. A common choice is a column with a stationary phase of 5% phenyl-methylpolysiloxane. An example of a specific column used for an amine mixture including nonylamine is the FS-Supreme-5ms (60 m x 0.25 mm ID, 1 µm film thickness).[1]

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the nonylamine sample into a 10 mL volumetric flask.

  • Dissolve the sample in a suitable solvent, such as methanol or dichloromethane, and dilute to the mark.

  • Prepare a series of calibration standards of known concentrations of a high-purity nonylamine reference standard in the same solvent.

• GC Conditions (Example): [1]

  • Injector Temperature: 250 °C

  • Detector Temperature: 320 °C

  • Carrier Gas: Hydrogen or Helium at a constant flow rate (e.g., 2.5 bar H2).

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 50 °C

    • Ramp: 15 °C/min to 260 °C

• Data Analysis:

  • Integrate the peak area of nonylamine in both the sample and the calibration standards.

  • Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

  • Determine the concentration of nonylamine in the sample solution from the calibration curve.

  • Calculate the purity of the nonylamine sample as a percentage.

Purity Determination by Non-Aqueous Potentiometric Titration

Non-aqueous titration is a classical analytical method for the determination of weak bases, such as aliphatic amines, that do not give sharp endpoints in aqueous solutions. The method involves dissolving the amine in a non-aqueous solvent and titrating with a strong acid in a non-aqueous medium.[2]

Methodology:

• Instrumentation: An automatic potentiometric titrator or a pH meter with a millivolt scale, equipped with a suitable electrode for non-aqueous titrations (e.g., a glass electrode and a reference electrode or a combined pH electrode).

• Reagents:

  • Titrant: 0.1 M Perchloric acid in glacial acetic acid. This is prepared by dissolving perchloric acid in glacial acetic acid. Acetic anhydride is often added to react with any excess water.

  • Solvent: Glacial acetic acid.

  • Standard for Titrant Standardization: Potassium hydrogen phthalate (KHP), primary standard grade.

• Standardization of 0.1 M Perchloric Acid:

  • Accurately weigh approximately 0.5 g of dried KHP into a beaker.

  • Dissolve the KHP in 50 mL of glacial acetic acid.

  • Titrate the KHP solution with the 0.1 M perchloric acid solution potentiometrically. The endpoint is the point of maximum inflection on the titration curve.

  • Calculate the exact molarity of the perchloric acid solution.

• Sample Analysis:

  • Accurately weigh an appropriate amount of the nonylamine sample (e.g., 0.1-0.15 g) into a clean, dry beaker.

  • Dissolve the sample in 50 mL of glacial acetic acid.

  • Immerse the electrode(s) in the solution and ensure the solution is gently stirred.

  • Titrate the sample solution with the standardized 0.1 M perchloric acid solution. Record the titrant volume and the corresponding millivolt readings.

  • The endpoint is determined from the point of maximum inflection of the titration curve.

• Calculation: The purity of nonylamine is calculated using the following formula:

  Where:

  • V = Volume of perchloric acid titrant consumed at the endpoint (mL)

  • M = Molarity of the standardized perchloric acid solution (mol/L)

  • FW = Formula weight of nonylamine (143.27 g/mol )

  • W = Weight of the nonylamine sample (g)

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow for Nonylamine Purity Assessment

The following diagram illustrates a typical workflow for the quality control and purity assessment of a commercial nonylamine sample.

Caption: Workflow for the purity assessment of commercial nonylamine.

Signaling Pathway of Non-Aqueous Titration of Nonylamine

The following diagram illustrates the chemical principle behind the non-aqueous titration of nonylamine with perchloric acid in glacial acetic acid.

Caption: Chemical pathway of non-aqueous titration of nonylamine.

References

• 1. cs-chromatographie.de [cs-chromatographie.de]
• 2. lcms.cz [lcms.cz]

A Technical Overview of Nonylamine: Molecular Formula and Weight

Nonylamine, also known as 1-aminononane, is an organic compound classified as a primary amine. It is a linear-chain alkylamine that finds application as a building block in chemical synthesis. This document provides a concise summary of its fundamental molecular properties.

Core Molecular Data

The essential molecular characteristics of nonylamine are detailed below. This information is critical for researchers and professionals in drug development and chemical synthesis for stoichiometric calculations, analytical characterization, and material specification.

Identifier	Value	Source
Chemical Formula	C9H21N	[1][2][3][4][5]
Molecular Weight	143.27 g/mol	[1][2]
143.2697 g/mol	[3][4]
IUPAC Name	nonan-1-amine	[1]
CAS Registry Number	112-20-9	[1][2][4]

Synonyms: 1-Nonanamine, n-Nonylamine, 1-Aminononane.[1][2][4]

References

• 1. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 5-Nonylamine [webbook.nist.gov]
• 4. 1-Nonanamine [webbook.nist.gov]
• 5. nonylamine [stenutz.eu]

Protocols & Analytical Methods

Synthesis of Primary Amines from Nonylamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of new, complex primary amines utilizing nonylamine as a starting scaffold. Given that nonylamine is itself a primary amine, its conversion to a different primary amine necessitates a multi-step synthetic strategy. Direct alkylation or acylation of the existing amino group would lead to secondary or tertiary amines. Therefore, the protocols herein focus on a robust strategy involving the protection of the initial amino group, functionalization of the C9 alkyl chain, conversion of the new functional group into a second primary amine, and final deprotection to yield a diamine.

This approach transforms a simple long-chain monoamine into a valuable α,ω-diamine, a common building block in polymer chemistry, materials science, and the synthesis of pharmaceutical agents.

Application Note 1: Protection of the Primary Amine Group

The successful functionalization of the nonylamine alkyl chain requires that the nucleophilic primary amino group is rendered unreactive to prevent side reactions. This is achieved by converting it into a stable, non-nucleophilic derivative using a protecting group. The tert-butyloxycarbonyl (Boc) group is one of the most common and versatile protecting groups for amines due to its stability in a wide range of conditions and its facile removal under mild acidic conditions.[1]

Table 1: Common Protecting Groups for Primary Amines

Protecting Group	Reagent for Introduction	Introduction Conditions	Cleavage Conditions
Boc (tert-butyloxycarbonyl)	Di-tert-butyl dicarbonate (Boc₂O)	Base (e.g., NaOH, NaHCO₃, DMAP) in THF, water, or CH₂Cl₂[2][3]	Strong acid (TFA or HCl) in CH₂Cl₂ or dioxane[4][5]
Cbz (Carboxybenzyl)	Benzyl chloroformate (Cbz-Cl)	Base (e.g., NaHCO₃) in water/dioxane	Catalytic hydrogenation (H₂, Pd/C)[5]
Fmoc (Fluorenylmethyloxycarbonyl)	Fmoc-Cl or Fmoc-OSu	Base (e.g., NaHCO₃) in dioxane/water	Base (e.g., Piperidine) in DMF[5]

Experimental Protocol 1.1: N-Boc Protection of Nonylamine

This protocol describes the protection of nonylamine using di-tert-butyl dicarbonate (Boc₂O).

Materials:

• Nonylamine (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Sodium hydroxide (NaOH) (1.5 eq)

• Tetrahydrofuran (THF)

• Water (deionized)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• In a round-bottom flask, dissolve nonylamine (1.0 eq) in a 1:1 mixture of THF and water.

• Add sodium hydroxide (1.5 eq) to the solution and stir until it dissolves completely.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in THF to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.[2]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (3x volumes).

• Combine the organic layers and wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude N-Boc-nonylamine.[1]

• The product can be purified further by column chromatography on silica gel if required.

References

• 1. benchchem.com [benchchem.com]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for Nonylamine-Capped Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonylamine, a nine-carbon primary alkylamine, serves as an effective capping agent in the synthesis of various nanoparticles. Its amphiphilic nature, with a hydrophilic amine head group and a hydrophobic nonyl tail, allows it to stabilize nanoparticles in both aqueous and non-polar solvents, preventing aggregation and controlling particle growth. The primary amine functionality on the nanoparticle surface imparts a positive charge, which can be leveraged for electrostatic interactions with negatively charged biological membranes and molecules, making nonylamine-capped nanoparticles promising candidates for applications in drug delivery, bioimaging, and diagnostics. These application notes provide an overview of the properties, synthesis, and potential uses of nonylamine-capped nanoparticles, along with detailed experimental protocols.

Mechanism of Action as a Capping Agent

Nonylamine functions as a capping agent by adsorbing to the surface of nascent nanoparticles during synthesis. The lone pair of electrons on the nitrogen atom of the amine group coordinates with the metal atoms on the nanoparticle surface. The nine-carbon alkyl chains extend into the surrounding solvent, creating a steric barrier that prevents the nanoparticles from agglomerating. This steric hindrance is crucial for controlling the size and maintaining the colloidal stability of the nanoparticles. The primary amine group also imparts a positive surface charge (zeta potential) to the nanoparticles, which further contributes to their stability in solution through electrostatic repulsion.

Applications in Drug Development

The unique surface properties of nonylamine-capped nanoparticles make them suitable for various applications in drug development:

• Targeted Drug Delivery: The positive surface charge of nonylamine-capped nanoparticles facilitates interaction with and uptake by negatively charged cancer cell membranes, offering a passive targeting mechanism.[1][2]

• Gene Delivery: The cationic surface can electrostatically bind to negatively charged nucleic acids (siRNA, DNA), making these nanoparticles potential non-viral vectors for gene therapy.

• Bioimaging: When used to cap fluorescent quantum dots or plasmonic gold nanoparticles, nonylamine can enhance their stability and cellular uptake for imaging applications.[1]

• Theranostics: These nanoparticles can be engineered to carry both a therapeutic agent and an imaging agent, allowing for simultaneous diagnosis and treatment.

Data Presentation

Table 1: Physicochemical Properties of Nonylamine-Capped Nanoparticles (Predicted)

As direct quantitative data for nonylamine-capped nanoparticles is limited, this table provides predicted properties based on trends observed with other primary alkylamine capping agents. The properties of nanoparticles are highly dependent on the specific synthesis protocol.

Property	Predicted Value/Range	Characterization Method
Core Material	Gold (Au), Cadmium Selenide (CdSe), Iron Oxide (Fe₃O₄)	Transmission Electron Microscopy (TEM)
Hydrodynamic Diameter	5 - 50 nm	Dynamic Light Scattering (DLS)
Zeta Potential	+20 to +50 mV	Electrophoretic Light Scattering (ELS)
Polydispersity Index (PDI)	< 0.3	Dynamic Light Scattering (DLS)
Solubility	Toluene, Chloroform, Hexane (and dispersible in aqueous solutions after phase transfer)	Visual Inspection, DLS

Table 2: Influence of Alkylamine Chain Length on Gold Nanoparticle Size

This table illustrates the general trend of decreasing nanoparticle size with increasing alkyl chain length of the primary amine capping agent. This trend can be used to estimate the expected size of nonylamine-capped nanoparticles.

Capping Agent	Alkyl Chain Length	Average Nanoparticle Diameter (nm)
Hexylamine	C6	Larger
Nonylamine (Predicted)	C9	Intermediate
Dodecylamine	C12	Smaller
Oleylamine	C18	Smallest

Experimental Protocols

Note: These protocols are adapted from established methods for similar alkylamine capping agents and may require optimization for nonylamine.

Protocol 1: Synthesis of Nonylamine-Capped Gold Nanoparticles (AuNPs)

This protocol describes a "one-pot" synthesis of AuNPs where nonylamine acts as both a reducing and capping agent.

Materials:

• Tetrachloroauric acid (HAuCl₄)

• Nonylamine (C₉H₁₉NH₂)

• Toluene

• Methanol

• Deionized water

• Nitrogen gas (optional, for inert atmosphere)

Equipment:

• Three-neck round-bottom flask

• Condenser

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Thermometer

• Syringes and needles

• Centrifuge and centrifuge tubes

• Glass vials

Procedure:

• Preparation of Precursor Solution: In a glovebox or under an inert atmosphere, prepare a solution of 150 mg of tetrachloroauric acid in 3.0 g of nonylamine and 3.0 mL of toluene.

• Reaction Setup: In a 250 mL three-neck flask, add 5.1 g of nonylamine to 147 mL of toluene. Heat the solution to boiling (approximately 110°C) with vigorous stirring.

• Injection and Reaction: Rapidly inject the tetrachloroauric acid/nonylamine/toluene solution into the boiling nonylamine/toluene solution.

• Nanoparticle Formation: The color of the solution will change from clear to yellow, then to pink, and finally to a deep red, indicating the formation of AuNPs. Continue boiling and stirring for 2 hours.

• Cooling: After 2 hours, turn off the heat and allow the solution to cool to room temperature over 1 hour.

• Purification:

  • Transfer the solution to centrifuge tubes.

  • Add 40 mL of methanol to each tube to precipitate the AuNPs.

  • Centrifuge at 8000 rpm for 10 minutes.

  • Discard the supernatant.

  • Re-disperse the AuNP pellet in 10 mL of toluene by vortexing.

  • Repeat the precipitation and washing steps two more times.

• Storage: After the final wash, disperse the AuNPs in a suitable solvent (e.g., toluene) for storage. For long-term storage, the solvent can be evaporated under vacuum to obtain a dry powder.

Protocol 2: Synthesis of Nonylamine-Capped Cadmium Selenide (CdSe) Quantum Dots (QDs)

This protocol is a hot-injection method for the synthesis of CdSe QDs using nonylamine as a capping agent.

Materials:

• Cadmium oxide (CdO)

• Selenium (Se) powder

• Nonylamine (C₉H₁₉NH₂)

• 1-Octadecene (ODE)

• Trioctylphosphine (TOP)

• Methanol

• Toluene

• Nitrogen or Argon gas

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Three-neck flask

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Thermocouple controller

• Syringes and needles

• Centrifuge and centrifuge tubes

Procedure:

• Preparation of Se Precursor (TOPSe): In a glovebox, dissolve 0.079 g of Se powder in 1 mL of TOP. This may require gentle heating and stirring.

• Preparation of Cd Precursor: In a 100 mL three-neck flask, combine 0.06 g of CdO, 3 mL of nonylamine, and 7 mL of ODE.

• Degassing: Heat the cadmium precursor mixture to 120°C under vacuum for 30 minutes to remove water and oxygen. Then, switch to an inert atmosphere (N₂ or Ar).

• Formation of Cd-Nonylamine Complex: Increase the temperature to 300°C. The solution should become clear and colorless, indicating the formation of the cadmium-nonylamine complex.

• Injection: Rapidly inject the TOPSe solution into the hot cadmium precursor solution.

• QD Growth: After injection, lower the temperature to 250°C for QD growth. The size of the QDs can be controlled by the growth time. Aliquots can be taken at different time points to monitor the growth via UV-Vis spectroscopy.

• Quenching and Purification:

  • To stop the reaction, remove the heating mantle and inject 5 mL of toluene.

  • Allow the solution to cool to room temperature.

  • Add methanol to precipitate the QDs.

  • Centrifuge at 8000 rpm for 10 minutes.

  • Discard the supernatant.

  • Re-disperse the QDs in toluene.

  • Repeat the precipitation and washing steps two more times.

• Storage: Store the purified nonylamine-capped CdSe QDs dispersed in toluene in a dark, airtight container.

Visualizations

References

• 1. physicsworld.com [physicsworld.com]
• 2. The role of surface charge in cellular uptake and cytotoxicity of medical nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nonylamine in Materials Science

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of nonylamine in key areas of materials science, including nanoparticle synthesis, surface functionalization of carbon materials, and corrosion inhibition.

Application Note 1: Nonylamine as a Capping Agent in Nanoparticle Synthesis

Introduction

Nonylamine (C₉H₂₁N) is a long-chain primary alkylamine that serves as an effective surface ligand or capping agent in the colloidal synthesis of semiconductor nanocrystals, such as Cadmium Selenide (CdSe) and Zinc Oxide (ZnO). Its primary role is to control particle growth, prevent agglomeration, and passivate surface defects. The lone pair of electrons on the nitrogen atom coordinates to the metal cations on the nanocrystal surface, while the hydrophobic nine-carbon alkyl chain provides steric hindrance and ensures colloidal stability in non-polar solvents. The length of the alkyl chain influences the reaction kinetics and the final size of the nanocrystals.[1] Although alkylamines can slow the initial monomer production, they decrease the number of nucleation events, allowing each nucleus to grow more uniformly, resulting in a narrower size distribution.[1]

Data Presentation: Effect of Ligand Concentration on Nanoparticle Properties

The concentration of the alkylamine ligand is a critical parameter for tuning the size and optical properties of the resulting nanocrystals. The following table provides representative data illustrating the expected trend when varying the ligand-to-precursor ratio in a typical CdSe quantum dot synthesis.

Molar Ratio (Nonylamine:Cd)	Average Particle Diameter (nm)	Photoluminescence (PL) Emission Peak (nm)
1:1	4.5	610 (Red-Orange)
5:1	3.2	560 (Yellow)
10:1	2.5	520 (Green)
20:1	2.1	480 (Blue)
Note: This is representative data based on trends observed for alkylamines in nanocrystal synthesis. Actual values may vary based on specific reaction conditions.

Experimental Protocol: Synthesis of CdSe Nanocrystals Using Nonylamine

This protocol is adapted from a low-temperature synthesis method for CdSe nanocrystals and specifies the use of nonylamine as the primary capping ligand.[2]

Materials:

• Cadmium acetate dihydrate (Cd(OAc)₂·2H₂O)

• Selenium powder (Se)

• Nonylamine (>98%)

• 1-Octadecene (ODE, technical grade, 90%)

• Trioctylphosphine (TOP)

• Toluene

• Methanol

• Acetone

• Standard air-free Schlenk line equipment, glassware, syringes, and magnetic stir bars.

Procedure:

• Preparation of Selenium Precursor (Se-TOP):

  • In a nitrogen-filled glovebox, dissolve 0.316 g (4.0 mmol) of Selenium powder in 16 mL of Trioctylphosphine (TOP).

  • Add 1.8 mL of Toluene to the mixture.

  • Stir at room temperature until the Selenium is completely dissolved to form a clear, colorless solution.

• Preparation of Cadmium Precursor (Cd-Nonylamine):

  • In a 100 mL three-neck flask, combine 0.107 g (0.4 mmol) of Cadmium acetate dihydrate and 11 mL of 1-Octadecene (ODE).

  • Add a desired molar equivalent of Nonylamine (e.g., for a 10:1 ratio, add 4.0 mmol or approximately 0.7 mL).

  • Heat the mixture to 130 °C under vacuum for 30 minutes to remove water and oxygen.

  • Switch to a nitrogen atmosphere and continue stirring until a clear, colorless solution is formed.

• Nanocrystal Growth:

  • Cool the Cadmium precursor solution to the desired injection temperature (e.g., 80 °C for slow growth).

  • Rapidly inject 5 mL of the Selenium precursor solution into the vigorously stirring Cadmium precursor solution.

  • The solution will change color, indicating the nucleation and growth of CdSe nanocrystals.

  • Maintain the reaction at the set temperature. The final particle size is dependent on the growth time; aliquots can be taken at various time points to monitor growth via UV-Vis spectroscopy.

• Isolation and Purification:

  • After the desired particle size is achieved, stop the reaction by removing the heating mantle and allowing the flask to cool to room temperature.

  • Add an excess of methanol to the reaction mixture to precipitate the nanocrystals.

  • Centrifuge the mixture (e.g., at 4000 rpm for 10 minutes). Discard the supernatant.

  • Re-disperse the nanocrystal pellet in a minimal amount of a non-polar solvent like toluene.

  • Repeat the precipitation and re-dispersion steps two more times to ensure the removal of excess reactants.

  • The final purified CdSe nanocrystals can be stored as a colloidal dispersion in toluene.

Visualization: Nanoparticle Synthesis Workflow

Caption: Hot-injection synthesis of Nonylamine-capped CdSe nanocrystals.

Application Note 2: Covalent Functionalization of Graphene Oxide with Nonylamine

Introduction

Graphene oxide (GO) is a two-dimensional material decorated with oxygen-containing functional groups, such as epoxides, hydroxyls, and carboxylic acids. These groups make GO hydrophilic but also provide reactive sites for chemical modification. Covalent functionalization with alkylamines, like nonylamine, is a powerful strategy to tailor GO's properties. The primary amine of nonylamine can react with the epoxide groups on the basal plane of GO via a ring-opening reaction, or with carboxylic acid groups at the edges to form amides.[3][4] This process attaches the long, hydrophobic nonyl chains to the GO surface, significantly increasing its hydrophobicity and improving its dispersibility in non-polar organic solvents and polymer matrices for composite applications.

Data Presentation: Characterization of Functionalized Graphene Oxide

The success of the functionalization can be confirmed by various characterization techniques. The table below summarizes typical changes observed in the properties of GO after functionalization with a long-chain alkylamine.

Property	Graphene Oxide (GO)	Nonylamine-Functionalized GO (GO-Nonyl)	Technique
Water Contact Angle	~35°	>90°	Goniometry
Interlayer Spacing (d₀₀₁)	~0.85 nm	~1.2 - 1.5 nm	X-ray Diffraction (XRD)
C/O Atomic Ratio	~2.1	~5.0	XPS
Thermal Stability (T₅₀)	~200 °C	~250 °C	TGA
Note: Values are representative and can vary depending on the initial oxidation degree of GO and the extent of functionalization.

Experimental Protocol: Functionalization of Graphene Oxide

This protocol describes a method for the covalent functionalization of GO with nonylamine using a gamma-ray irradiation technique, which provides a clean method for inducing the reaction.[3][4]

Materials:

• Graphene Oxide (GO) powder (synthesized via a modified Hummers' method)

• Nonylamine (>98%)

• Deionized water

• Ethanol

• Ultrasonic bath

• Gamma-ray source (e.g., Cobalt-60)

• Centrifuge, filtration apparatus (e.g., with PTFE membrane).

Procedure:

• Preparation of Graphene Oxide Dispersion:

  • Disperse 0.6 g of GO powder in 300 mL of deionized water.

  • Exfoliate the GO by ultrasonication for at least 1 hour to obtain a stable, homogeneous brown dispersion.

• Functionalization Reaction:

  • Add a stoichiometric excess of nonylamine (e.g., 3 g) to the GO dispersion.

  • Stir the mixture vigorously for 30 minutes to ensure proper mixing.

  • Transfer the mixture to a sealed reaction vessel suitable for irradiation.

  • Expose the mixture to a gamma-ray source at a controlled dose (e.g., 30 kGy). The high-energy rays facilitate the reaction between the amine and the oxygenated groups on GO.

• Purification of Functionalized GO (GO-Nonyl):

  • After irradiation, transfer the resulting black precipitate and solution to centrifuge tubes.

  • Wash the product repeatedly with deionized water and ethanol to remove unreacted nonylamine. This can be done by cycles of centrifugation (e.g., 8000 rpm for 15 minutes), decanting the supernatant, and re-dispersing the solid in fresh solvent.

  • Continue the washing steps until the supernatant is clear and has a neutral pH.

  • Collect the final product by vacuum filtration.

  • Dry the purified GO-Nonyl powder in a vacuum oven at 60 °C for 24 hours.

Visualization: Functionalization Mechanism

Caption: Covalent functionalization of a graphene oxide sheet with nonylamine.

Application Note 3: Nonylamine as a Corrosion Inhibitor for Mild Steel

Introduction

Nonylamine is an effective organic corrosion inhibitor, particularly for metals like mild steel in acidic environments. Its mechanism of action relies on the adsorption of nonylamine molecules onto the metal surface. The polar primary amine group (-NH₂) acts as the adsorption center, interacting with the metal surface through physisorption (electrostatic interaction) and chemisorption (coordinate bonding with vacant d-orbitals of iron). This forms a protective monolayer. The hydrophobic nonyl (C₉H₁₉) tail orients away from the surface, creating a dense barrier that displaces water and aggressive ions (like Cl⁻), thereby significantly reducing the rates of both anodic metal dissolution and cathodic hydrogen evolution reactions. The effectiveness of inhibition generally increases with the inhibitor's concentration up to a critical point where maximum surface coverage is achieved.

Data Presentation: Corrosion Inhibition Performance

The efficiency of a corrosion inhibitor is quantified using electrochemical techniques. The following table presents representative data for a long-chain alkyl-aniline (a structurally similar compound) inhibiting mild steel corrosion in 1 M HCl, illustrating the expected performance of nonylamine.[5]

Inhibitor Conc. (mM)	Corrosion Current (Icorr) (μA/cm²)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (μF/cm²)	Inhibition Efficiency (IE%)
0 (Blank)	1050	25	120	-
0.1	210	125	65	80.0
0.5	109	240	48	89.6
1.0	59	450	35	94.4
5.0	39	680	28	96.3
Note: Data is based on 4-Nonylaniline and serves as a representative example. IE% is calculated from Icorr values: IE% = [(Icorr_blank - Icorr_inh) / Icorr_blank] x 100.

Experimental Protocol: Electrochemical Evaluation of Corrosion Inhibition

This protocol outlines the procedure for measuring the corrosion inhibition efficiency of nonylamine for mild steel in an acidic medium using potentiodynamic polarization and electrochemical impedance spectroscopy (EIS).

Materials & Equipment:

• Mild steel coupons (working electrode)

• Platinum foil or graphite rod (counter electrode)

• Saturated Calomel Electrode (SCE) or Ag/AgCl electrode (reference electrode)

• 1 M Hydrochloric acid (HCl) solution (corrosive medium)

• Nonylamine (>98%)

• Potentiostat/Galvanostat with EIS capability

• Standard three-electrode electrochemical cell

• Metallographic polishing equipment.

Procedure:

• Electrode Preparation:

  • Cut mild steel coupons into a standard size (e.g., 1 cm x 1 cm).

  • Mechanically polish the surface of the working electrode using a series of silicon carbide (SiC) papers (from 400 to 1200 grit).

  • Degrease the polished surface with acetone, rinse with deionized water, and dry quickly.

  • Immediately immerse the electrode into the electrochemical cell.

• Electrochemical Measurements:

  • Assemble the three-electrode cell with the prepared mild steel working electrode, platinum counter electrode, and reference electrode.

  • Fill the cell with 1 M HCl solution (blank).

  • Allow the system to stabilize for 30-60 minutes until a steady open circuit potential (OCP) is reached.

  • EIS Measurement: Perform an EIS scan at OCP over a frequency range of 100 kHz to 10 mHz with a small AC amplitude perturbation (e.g., 10 mV).

  • Potentiodynamic Polarization: After EIS, perform a potentiodynamic polarization scan from -250 mV to +250 mV versus OCP at a slow scan rate (e.g., 1 mV/s).

  • Repeat steps 2.2 to 2.5 for different concentrations of nonylamine dissolved in the 1 M HCl solution (e.g., 0.1, 0.5, 1.0, 5.0 mM).

• Data Analysis:

  • From the potentiodynamic polarization curves, determine the corrosion potential (Ecorr) and corrosion current density (Icorr) by Tafel extrapolation.

  • From the Nyquist plots obtained via EIS, determine the charge transfer resistance (Rct) by fitting the data to an appropriate equivalent circuit model.

  • Calculate the Inhibition Efficiency (IE%) from both Icorr and Rct data for each nonylamine concentration.

Visualization: Corrosion Inhibition Mechanism

Caption: Mechanism of corrosion inhibition by nonylamine on a metal surface.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Nonylamine as a Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion is a significant challenge across various industries, leading to material degradation and substantial economic losses. The use of corrosion inhibitors is a primary strategy to mitigate this issue. Nonylamine, a nine-carbon primary alkylamine, presents itself as a promising corrosion inhibitor, particularly for mild steel in acidic environments. Its efficacy stems from the presence of a lone pair of electrons on the nitrogen atom and its long alkyl chain. The nitrogen atom acts as an adsorption center, facilitating the molecule's attachment to the metal surface, while the hydrophobic alkyl chain forms a protective barrier, isolating the metal from the corrosive medium. These application notes provide a detailed experimental setup for evaluating the corrosion inhibition properties of nonylamine.

Principle of Corrosion Inhibition by Nonylamine

The primary mechanism of corrosion inhibition by nonylamine involves the adsorption of its molecules onto the metal surface. This adsorption can occur through two main processes:

• Physisorption: This involves electrostatic interactions between the charged metal surface and the protonated amine in an acidic solution.

• Chemisorption: This is a stronger form of adsorption involving the sharing of the lone pair of electrons from the nitrogen atom with the vacant d-orbitals of the iron atoms on the metal surface, forming a coordinate covalent bond.

The long, non-polar nonyl chain orients itself away from the metal surface, creating a hydrophobic layer that repels water and corrosive species, thus preventing the electrochemical reactions responsible for corrosion.

Experimental Evaluation of Nonylamine as a Corrosion Inhibitor

A comprehensive evaluation of a corrosion inhibitor involves multiple experimental techniques to assess its performance and understand its mechanism of action. The following protocols outline the key experiments for characterizing nonylamine's inhibitory effects.

Materials and Reagents

• Metal Specimen: Mild steel coupons (e.g., composition: C-0.15%, Mn-0.50%, P-0.03%, S-0.03%, Fe-balance) of suitable dimensions for each experiment (e.g., 2.5 cm x 2.0 cm x 0.2 cm for weight loss).

• Corrosive Medium: 1 M Hydrochloric Acid (HCl) solution.

• Inhibitor: Nonylamine (C9H21N).

• Reagents: Acetone, ethanol, distilled water, silicon carbide papers (various grits up to 1200), polishing alumina.

Weight Loss Method

This gravimetric method provides a direct and straightforward measurement of the corrosion rate and the inhibitor's efficiency.

Experimental Protocol

• Specimen Preparation: Mechanically polish the mild steel coupons using silicon carbide papers of increasing grit size (e.g., 400, 600, 800, 1200). Further polish with a fine alumina paste to achieve a mirror finish.

• Cleaning and Weighing: Degrease the polished coupons with acetone, rinse with ethanol, and then with distilled water. Dry the coupons thoroughly in a desiccator and accurately weigh them using an analytical balance (to ±0.1 mg).

• Immersion: Prepare test solutions of 1 M HCl containing various concentrations of nonylamine (e.g., 0.1 mM, 0.5 mM, 1.0 mM, 2.0 mM, 5.0 mM) and a blank solution (1 M HCl without inhibitor). Immerse the weighed coupons in these solutions for a specified period (e.g., 6 hours) at a constant temperature (e.g., 25 °C).

• Cleaning and Re-weighing: After the immersion period, retrieve the coupons. Remove the corrosion products by immersing them in a cleaning solution (e.g., 1 M HCl containing 2 g/L of hexamine) for a short period, followed by rinsing with distilled water and acetone. Dry the coupons and re-weigh them.

• Calculations:

  • Corrosion Rate (CR): CR (mm/year) = (8.76 × 10^4 × ΔW) / (A × T × ρ) where ΔW is the weight loss (g), A is the surface area of the coupon (cm²), T is the immersion time (hours), and ρ is the density of mild steel (7.85 g/cm³).

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] × 100 where CR_blank and CR_inh are the corrosion rates in the absence and presence of the inhibitor, respectively.

Data Presentation

Table 1: Representative Weight Loss Data for Nonylamine in 1 M HCl

Nonylamine Conc. (mM)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank	55.8	12.50	-
0.1	21.2	4.75	62.0
0.5	10.6	2.37	81.0
1.0	5.0	1.12	91.0
2.0	2.8	0.63	95.0
5.0	1.8	0.40	96.8

Note: The data presented in this table is representative of the expected performance of a long-chain alkylamine and is for illustrative purposes.

Electrochemical Techniques

Electrochemical methods provide rapid and detailed information about the corrosion process and the inhibitor's mechanism.

Potentiodynamic Polarization (PDP)

This technique determines the corrosion current density (icorr) and provides insights into whether the inhibitor acts on the anodic (metal dissolution) or cathodic (hydrogen evolution) reaction, or both (mixed-type).

Experimental Protocol

• Electrochemical Cell: Use a standard three-electrode cell with a mild steel coupon as the working electrode (WE), a platinum foil as the counter electrode (CE), and a saturated calomel electrode (SCE) as the reference electrode (RE).

• Stabilization: Immerse the electrodes in the test solution (1 M HCl with and without different concentrations of nonylamine) and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Polarization Scan: Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5 mV/s).[1][2]

• Data Analysis: Plot the logarithm of the current density versus the applied potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Calculation:

  • Inhibition Efficiency (IE%): IE% = [(icorr_blank - icorr_inh) / icorr_blank] × 100 where icorr_blank and icorr_inh are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Data Presentation

Table 2: Representative Potentiodynamic Polarization Data for Nonylamine in 1 M HCl

Nonylamine Conc. (mM)	Ecorr (mV vs. SCE)	icorr (µA/cm²)	βa (mV/dec)	βc (mV/dec)	IE (%)
Blank	-480	280	75	-120	-
0.1	-472	105	70	-115	62.5
0.5	-465	52	68	-112	81.4
1.0	-458	25	65	-110	91.1
2.0	-450	14	62	-108	95.0
5.0	-445	10	60	-105	96.4

Note: The data presented in this table is representative of the expected performance of a long-chain alkylamine and is for illustrative purposes.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the kinetics of the electrochemical processes at the metal-solution interface and the properties of the protective film.

Experimental Protocol

• Cell Setup and Stabilization: Use the same three-electrode cell setup as for PDP. Allow the OCP to stabilize.

• EIS Measurement: Apply a small amplitude AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz) at the OCP.[3][4]

• Data Analysis: Represent the impedance data as Nyquist and Bode plots. Fit the Nyquist plots to an appropriate equivalent electrical circuit model (e.g., Randles circuit) to determine the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).

• Calculation:

  • Inhibition Efficiency (IE%): IE% = [(Rct_inh - Rct_blank) / Rct_inh] × 100 where Rct_blank and Rct_inh are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Data Presentation

Table 3: Representative Electrochemical Impedance Spectroscopy Data for Nonylamine in 1 M HCl

Nonylamine Conc. (mM)	Rct (Ω cm²)	Cdl (µF/cm²)	IE (%)
Blank	45	120	-
0.1	120	85	62.5
0.5	240	60	81.3
1.0	510	45	91.2
2.0	900	30	95.0
5.0	1250	22	96.4

Note: The data presented in this table is representative of the expected performance of a long-chain alkylamine and is for illustrative purposes.

Surface Analysis Techniques

These techniques provide visual and compositional evidence of the inhibitor's adsorption and the formation of a protective film on the metal surface.

Scanning Electron Microscopy (SEM)

SEM is used to visualize the surface morphology of the mild steel coupons.

Experimental Protocol

• Sample Preparation: Use mild steel coupons from the weight loss experiment (before and after immersion in blank and inhibitor solutions).

• Imaging: After cleaning and drying, mount the coupons on stubs and sputter-coat with a thin layer of gold or carbon to make them conductive.

• Analysis: Observe the surface morphology under the SEM at different magnifications. Compare the surface of the uninhibited coupon (which is expected to show significant corrosion damage) with the surfaces of the inhibited coupons (which should appear smoother and less damaged).[5]

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition of the surface film.

Experimental Protocol

• Sample Preparation: Use mild steel coupons immersed in the blank and inhibitor solutions for a specified period.

• Analysis: Place the samples in the ultra-high vacuum chamber of the XPS instrument. Irradiate the surface with X-rays and analyze the kinetic energy of the emitted photoelectrons.

• Interpretation: The presence of a nitrogen (N 1s) peak in the XPS spectrum of the inhibited sample, which is absent in the blank, confirms the adsorption of nonylamine on the steel surface.[6][7]

Logical Relationships and Workflows

Diagram 1: Experimental Workflow for Inhibitor Evaluation

Caption: Experimental workflow for evaluating nonylamine as a corrosion inhibitor.

Diagram 2: Proposed Inhibition Mechanism of Nonylamine

Caption: Proposed mechanism of corrosion inhibition by nonylamine on a metal surface.

Conclusion

The described experimental setup provides a robust framework for the comprehensive evaluation of nonylamine as a corrosion inhibitor. By combining gravimetric, electrochemical, and surface analysis techniques, researchers can obtain both quantitative performance data and qualitative mechanistic insights. The results of these experiments are crucial for determining the optimal concentration and operating conditions for nonylamine in practical applications and for furthering the development of effective corrosion inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. journal.uctm.edu [journal.uctm.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. analysis.rs [analysis.rs]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Nonylamine as a Ligand in Transition Metal Catalysis

Disclaimer: The following application notes and protocols are based on the established use of primary alkylamines as ligands in transition metal catalysis. Direct literature detailing the specific use of nonylamine as a primary ligand is limited. Therefore, the provided information serves as a guide for researchers and professionals to explore nonylamine in similar catalytic systems, with the understanding that optimization will be necessary. The protocols and data presented are adapted from studies on analogous primary amines, such as n-butylamine and tert-butylamine.

Introduction

Primary amines are versatile molecules in transition metal catalysis, capable of acting as substrates, bases, and ligands.[1] As ligands, they can influence the electronic and steric environment of the metal center, thereby modulating catalytic activity and selectivity.[2] Nonylamine, a nine-carbon primary alkylamine, possesses properties that make it a candidate for investigation as a ligand. Its long alkyl chain can impart lipophilicity to the catalyst complex, potentially improving solubility in nonpolar solvents and influencing substrate scope. This document provides an overview of potential applications of nonylamine as a ligand in transition metal-catalyzed reactions, drawing parallels from established systems using other primary alkylamines.

Potential Applications

Based on the reactivity of analogous primary amines, nonylamine could potentially be employed as a ligand or a bifunctional additive in several key transition metal-catalyzed reactions:

• Palladium-Catalyzed Cross-Coupling Reactions: In Buchwald-Hartwig amination, primary amines can act as ligands for palladium, influencing the efficiency of C-N bond formation. Air-stable palladium(II) precatalysts bearing primary n-alkylamine ligands have demonstrated high activity.[2] Nonylamine could potentially be used to form similar in-situ or pre-formed catalysts for the coupling of aryl halides with a variety of nitrogen-based nucleophiles.

• Nickel-Catalyzed Reactions: Primary alkylamines have been shown to be effective as bifunctional reagents (ligand and base) in nickel-catalyzed photoredox reactions for C-O and C-N bond formation.[3] The amine ligand is crucial for rendering the nickel center reactive towards oxidative addition.[3] Nonylamine could be explored in similar nickel-catalyzed cross-coupling reactions.

• Rhodium-Catalyzed Hydroamination: Rhodium complexes are known to catalyze the intramolecular hydroamination of unactivated alkenes with primary amines.[4] While the amine is the substrate in this case, its coordination to the metal center is a key step in the catalytic cycle. The principles of this interaction could be extended to the design of rhodium catalysts where a primary amine like nonylamine acts as a supporting ligand.

Data Presentation: Performance of Analogous Primary Alkylamine Ligands

The following tables summarize quantitative data from catalytic reactions where primary alkylamines have been used as ligands or additives. This data provides a benchmark for the potential performance of nonylamine in similar systems.

Table 1: Palladium-Catalyzed C-N Cross-Coupling with a Primary Amine Ligand Precatalyst

Entry	Aryl Halide	Amine Nucleophile	Precatalyst (mol%)	Yield (%)	Reference
1	4-Chlorotoluene	Aniline	(tBu₂PNp)Pd(n-butylamine)Cl₂ (1.0)	98	[2]
2	4-Bromobenzonitrile	Morpholine	(tBu₂PNp)Pd(n-butylamine)Cl₂ (1.0)	95	[2]
3	1-Chloro-4-(trifluoromethyl)benzene	4-Methylaniline	(tBu₂PNp)Pd(n-butylamine)Cl₂ (1.0)	97	[2]
4	2-Bromopyridine	Benzylamine	(tBu₂PNp)Pd(n-butylamine)Cl₂ (1.0)	92	[2]

Np = neopentyl

Table 2: Nickel-Catalyzed Photoredox C-N Cross-Coupling with a Bifunctional Primary Amine

Entry	Aryl Halide	Nucleophile	Amine Additive	Yield (%)	Reference
1	4-Bromobenzonitrile	Aniline	tert-Butylamine	92	[3]
2	Ethyl 4-bromobenzoate	Phenol	tert-Butylamine	85	[3]
3	4'-Bromoacetophenone	p-Toluenesulfonamide	tert-Butylamine	90	[3]
4	1-Bromo-4-methoxybenzene	Benzophenone imine	tert-Butylamine	92	[3]

Experimental Protocols

The following is a generalized protocol for a palladium-catalyzed C-N cross-coupling reaction using an in-situ generated catalyst with a primary alkylamine ligand, which can be adapted for use with nonylamine.

Protocol: Palladium-Catalyzed N-Arylation of an Amine using an In-Situ Generated Nonylamine-Ligated Catalyst

Objective: To synthesize an N-aryl amine via cross-coupling of an aryl halide and a primary or secondary amine, using a catalyst generated in-situ from a palladium source, a phosphine ligand, and nonylamine.

Materials:

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Phosphine ligand (e.g., rac-BINAP, BrettPhos)

• Nonylamine

• Aryl halide

• Amine nucleophile

• Base (e.g., sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS))

• Anhydrous toluene or dioxane

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

• Magnetic stirrer and hotplate

• Syringes and needles for transfer of reagents

Procedure:

• Catalyst Pre-formation (In-Situ): a. To a dry Schlenk flask under an inert atmosphere, add the palladium source (e.g., Pd(OAc)₂, 1 mol%) and the phosphine ligand (e.g., rac-BINAP, 1.5 mol%). b. Add anhydrous toluene (or dioxane) to dissolve the solids. c. Add nonylamine (2-5 mol%) to the mixture via syringe. d. Stir the mixture at room temperature for 15-30 minutes. The color of the solution may change, indicating complex formation.

• Reaction Setup: a. To the flask containing the pre-formed catalyst, add the aryl halide (1.0 equivalent), the amine nucleophile (1.2 equivalents), and the base (e.g., NaOtBu, 1.4 equivalents). b. If any of the reagents are solids, add them under a positive flow of inert gas.

• Reaction Execution: a. Equip the Schlenk flask with a reflux condenser under the inert atmosphere. b. Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. c. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: a. Once the reaction is complete, cool the mixture to room temperature. b. Quench the reaction by adding a saturated aqueous solution of ammonium chloride. c. Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane). d. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. e. Concentrate the filtrate under reduced pressure. f. Purify the crude product by column chromatography on silica gel to obtain the desired N-aryl amine.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Palladium compounds and phosphine ligands can be toxic and air-sensitive. Handle them under an inert atmosphere.

• Strong bases like NaOtBu are corrosive and moisture-sensitive.

• Nonylamine is corrosive and harmful if swallowed or in contact with skin. Wear appropriate personal protective equipment (gloves, safety glasses).

Mandatory Visualization

Caption: Workflow for a Pd-catalyzed C-N coupling with a nonylamine ligand.

References

• 1. Amine - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Mild, Rhodium-Catalyzed Intramolecular Hydroamination of Unactivated Terminal and Internal Alkenes with Primary and Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Reductive Amination of Aldehydes with Nonylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination, also known as reductive alkylation, is a cornerstone of synthetic organic chemistry for the formation of carbon-nitrogen bonds.[1] This powerful and versatile method transforms aldehydes or ketones into primary, secondary, or tertiary amines.[2][3] The reaction proceeds through the initial formation of an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine.[1][2] This methodology is widely employed in medicinal chemistry and drug development due to its broad substrate scope and operational simplicity.[4]

Among the various reducing agents available, sodium triacetoxyborohydride (NaBH(OAc)₃) has emerged as a reagent of choice due to its mildness, high selectivity, and tolerance for a wide array of functional groups.[5][6][7] Unlike more reactive hydrides, NaBH(OAc)₃ selectively reduces the iminium ion intermediate over the starting carbonyl compound, allowing for convenient one-pot procedures.[8] This chemoselectivity minimizes side reactions, such as the reduction of the aldehyde to an alcohol, leading to higher yields of the desired amine product.[6][7]

These application notes provide detailed protocols for the reductive amination of various aldehydes with nonylamine, a nine-carbon primary alkylamine, utilizing both direct and indirect methods.

Reaction Mechanism and Workflow

The reductive amination process can be carried out using either a direct (one-pot) or an indirect (stepwise) approach. The choice depends on the reactivity of the substrates and the potential for side reactions, such as the dialkylation of the primary amine.

Caption: General mechanism of reductive amination.

Experimental Workflows

The choice between a direct or indirect protocol is crucial for optimizing the reaction outcome.

Caption: Comparison of direct and indirect reductive amination workflows.

Data Presentation: Reductive Amination of Various Aldehydes

The following table summarizes the reaction conditions and yields for the reductive amination of a range of aldehydes. While specific data for nonylamine is limited, the data presented for other primary amines, such as n-butylamine, provides a representative outlook on the expected outcomes.

Aldehyde	Amine	Reducing Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)
Benzaldehyde	n-Butylamine	H₂/Co-catalyst	Methanol	100	-	72-96
p-Methoxybenzaldehyde	n-Butylamine	H₂/Co-catalyst	Methanol	100	-	72-96[9]
p-Chlorobenzaldehyde	n-Butylamine	H₂/Co-catalyst	Methanol	100	-	60-89[9]
5-Hydroxymethylfurfural	Benzylamine	H₂/Ni₆AlOₓ	Water	100	6	76[5]
5-Hydroxymethylfurfural	Aniline	H₂/Ni₆AlOₓ	Water	100	6	85[5]
5-Hydroxymethylfurfural	n-Butylamine	H₂/Ni₆AlOₓ	Water	100	6	>80[5]
Vanillin	Ammonia	H₂/Ni₆AlOₓ	Water	100	10	82[5]
Butyraldehyde	Ammonia	H₂/Ni₆AlOₓ	Water	80	-	83[5]

Experimental Protocols

Protocol 1: Direct (One-Pot) Reductive Amination using Sodium Triacetoxyborohydride

This protocol is suitable for most aldehydes and is performed as a one-pot reaction, which is highly efficient.[6][7]

Materials:

• Aldehyde (1.0 mmol)

• Nonylamine (1.0-1.2 mmol)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.3-1.5 mmol)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (10 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add the aldehyde (1.0 mmol) and nonylamine (1.0-1.2 mmol).

• Dissolve the reactants in 1,2-dichloroethane (10 mL).

• Stir the solution at room temperature for 20-30 minutes.

• Add sodium triacetoxyborohydride (1.3-1.5 mmol) portion-wise over 5 minutes.

• Continue stirring the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1 to 24 hours.[6]

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Indirect (Stepwise) Reductive Amination using Sodium Borohydride

This two-step protocol is particularly useful for preventing the over-alkylation of the primary amine, which can be a side reaction with some aldehydes.[10]

Step A: Imine Formation

• Dissolve the aldehyde (1.0 mmol) and nonylamine (1.0 mmol) in methanol (10 mL) in a round-bottom flask.[10]

• Stir the mixture at room temperature for 1-3 hours, or until imine formation is complete as monitored by TLC or NMR. For less reactive aldehydes, the addition of a catalytic amount of acetic acid may be beneficial.[11]

Step B: Reduction of the Imine

• Cool the reaction mixture containing the pre-formed imine to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.2-1.5 mmol) portion-wise, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reduction is complete (monitor by TLC or LC-MS).

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate to yield the crude amine.

• Purify the product by column chromatography as needed.

Purification Tip: If the product amine and starting materials have similar polarities, an acid-base extraction can be employed for purification. The basic amine product can be extracted into an acidic aqueous layer, washed with an organic solvent to remove non-basic impurities, and then the aqueous layer is basified and the product re-extracted with an organic solvent.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. researchgate.net [researchgate.net]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Nonylamine: A Versatile Building Block for Pharmaceutical Intermediates

Introduction

Nonylamine, a primary alkylamine with a nine-carbon chain, is a crucial building block in organic synthesis, particularly in the development of pharmaceutical intermediates. Its lipophilic nature and reactive amino group make it a valuable synthon for introducing a nonyl moiety into a wide range of molecular scaffolds. This modification can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule, such as its membrane permeability, protein binding, and biological activity. These application notes provide an overview of the use of nonylamine in the synthesis of pharmaceutical intermediates, with a focus on its application in developing antimicrobial agents. Detailed experimental protocols and data are provided to guide researchers in utilizing nonylamine for drug discovery and development.

Application in Antimicrobial Agents: Synthesis of N-Nonyl-2-Quinolonopyrones

Recent studies have highlighted the potential of N-alkyl-2-quinolonopyrones as a novel class of antimicrobial agents with activity against ESKAPE pathogens, a group of bacteria known for their resistance to multiple antibiotics. Notably, the n-nonyl derivative has demonstrated significant potency, indicating the importance of the nonylamine building block in optimizing the antimicrobial efficacy of this scaffold.

Quantitative Data: Antimicrobial Activity

The antimicrobial activity of N-nonyl-4-hydroxy-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione has been evaluated against various strains of Staphylococcus aureus, including methicillin-resistant S. aureus (MRSA). The minimum inhibitory concentration (MIC), which represents the lowest concentration of a drug that inhibits the visible growth of a microorganism, is a key indicator of antimicrobial potency.

Compound	Strain	MIC (µg/mL)
N-nonyl-4-hydroxy-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione	S. aureus ATCC 25923 (MSSA)	1-4
S. aureus ATCC 43300 (MRSA)	1-4
S. aureus (VISA)	1-4
S. aureus (DapRSA)	1-4

MSSA: Methicillin-sensitive Staphylococcus aureus; MRSA: Methicillin-resistant Staphylococcus aureus; VISA: Vancomycin-intermediate Staphylococcus aureus; DapRSA: Daptomycin-resistant Staphylococcus aureus.

These data underscore the potent and consistent activity of the nonylamine-containing quinolonopyrone against both susceptible and resistant strains of S. aureus.

Experimental Protocols

Protocol 1: Synthesis of N-Nonylaniline

This protocol describes the synthesis of N-nonylaniline, a key intermediate for the preparation of N-nonyl-2-quinolonopyrones.

Materials:

• Aniline

• 1-Bromononane

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a solution of aniline (1.0 equivalent) in DMF in a round-bottom flask, add potassium carbonate (2.0 equivalents).

• Add 1-bromononane (1.2 equivalents) to the stirred suspension.

• Heat the reaction mixture to 80 °C and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion of the reaction (as indicated by TLC), cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure N-nonylaniline.

Protocol 2: Synthesis of N-Nonyl-4-hydroxy-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione

This protocol outlines the synthesis of the target antimicrobial compound from N-nonylaniline.

Materials:

• N-Nonylaniline

• Diethyl malonate

• High-boiling point solvent (e.g., Diphenyl ether)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller and reflux condenser

• Crystallization dish

Procedure:

• In a round-bottom flask, combine N-nonylaniline (1.0 equivalent) and diethyl malonate (1.0 equivalent) in a high-boiling point solvent such as diphenyl ether.

• Heat the reaction mixture to reflux (approximately 250-260 °C) and maintain for 2-4 hours.

• Monitor the reaction for the formation of the tricyclic product.

• Upon completion, cool the reaction mixture, which may result in the precipitation of the product.

• Collect the solid product by filtration and wash with a suitable solvent (e.g., hexane) to remove the high-boiling point solvent.

• Further purify the product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure N-nonyl-4-hydroxy-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione.

Visualizations

Synthetic Workflow

Caption: Synthetic route to N-Nonyl-2-Quinolonopyrone.

Mechanism of Action of Quinolone Antimicrobials

Quinolone antimicrobials, the broader class to which the synthesized compound belongs, exert their bactericidal effects by targeting essential bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.

Caption: Inhibition of bacterial DNA replication by quinolones.

Conclusion

Nonylamine serves as a valuable and versatile building block for the synthesis of pharmaceutical intermediates. The incorporation of the nonyl group, as demonstrated in the case of N-nonyl-2-quinolonopyrones, can lead to potent antimicrobial agents. The provided protocols offer a practical guide for the synthesis of these and other nonylamine-containing compounds, paving the way for further research and development in the quest for new and effective therapeutics.

Application Notes and Protocols for the Analytical Detection of Nonylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonylamine, a primary aliphatic amine, is a compound of interest in various industrial and research applications. Accurate and sensitive detection of nonylamine is crucial for quality control, environmental monitoring, and in the context of drug development where it may be a starting material, intermediate, or impurity. These application notes provide detailed protocols for the quantitative analysis of nonylamine using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), two common and powerful analytical techniques. Due to the polar nature and low volatility of nonylamine, derivatization is a key step in these methodologies to improve chromatographic performance and detection sensitivity.

Analytical Methods Overview

The selection of an analytical method for nonylamine detection depends on factors such as the sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers high separation efficiency and provides structural information, making it ideal for the identification and quantification of volatile and semi-volatile compounds. For nonylamine, a derivatization step is essential to increase its volatility and thermal stability.

• High-Performance Liquid Chromatography (HPLC): HPLC is well-suited for the analysis of non-volatile or thermally labile compounds. When coupled with sensitive detectors like fluorescence or mass spectrometry, and following a derivatization step to introduce a chromophore or fluorophore, HPLC provides a robust method for nonylamine quantification.

Quantitative Data Summary

The following tables summarize the performance characteristics of analytical methods for the detection of nonylamine and other closely related long-chain aliphatic amines. It is important to note that specific performance may vary depending on the instrumentation, sample matrix, and derivatization agent used.

Table 1: Performance Characteristics of GC-MS based methods for Aliphatic Amines

Parameter	Performance	Citation
Limit of Detection (LOD)	Typically in the low µg/L to ng/L range
Limit of Quantification (LOQ)	Typically in the low µg/L to ng/L range
Linearity (r²)	> 0.99
Recovery	80 - 120%
Precision (RSD)	< 15%

Table 2: Performance Characteristics of HPLC based methods for Aliphatic Amines

Parameter	Derivatization Reagent	Performance	Citation
Limit of Detection (LOD)	Phenyl isothiocyanate	0.3–0.6 µg/L	[1]
3,5-dinitrobenzoyl chloride	2–5 µg/L	[2]
10-ethyl-9-oxo-9,10-dihydroacridine-2-sulfonyl chloride (EASC)	4.0–12.7 fmol	[3]
Limit of Quantification (LOQ)	Not explicitly stated, but typically 3-5x LOD
Linearity Range	Phenyl isothiocyanate	0.01–10 mg/L	[1]
3,5-dinitrobenzoyl chloride	0.050–1.0 mg/L	[2]
Recovery	Phenyl isothiocyanate	97–106%	[1]
3,5-dinitrobenzoyl chloride	70–102%	[2]
Precision (RSD)	Phenyl isothiocyanate	1.8–4.5%	[1]

Experimental Protocols and Workflows

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This protocol outlines the analysis of nonylamine in a liquid sample matrix using GC-MS following derivatization with pentafluoropropionic anhydride (PFPA).

Caption: Workflow for the GC-MS analysis of nonylamine.

• Nonylamine standard

• Pentafluoropropionic anhydride (PFPA)

• Internal Standard (IS) solution (e.g., Decylamine)

• Ethyl acetate, GC grade

• Sodium sulfate, anhydrous

• Deionized water

• Sample vials, screw caps with PTFE septa

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

• Capillary column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Standard Preparation:

  • Prepare a stock solution of nonylamine (e.g., 1000 µg/mL) in a suitable solvent like methanol.

  • Prepare a series of working standard solutions by serial dilution of the stock solution to cover the desired concentration range.

  • Prepare an internal standard stock solution (e.g., 1000 µg/mL of decylamine).

• Sample Preparation and Derivatization:

  • To 1 mL of the sample (or standard solution) in a vial, add a known amount of the internal standard.

  • Adjust the pH of the solution to alkaline (pH > 10) using a suitable base (e.g., NaOH).

  • Add 1 mL of ethyl acetate and vortex for 1 minute for liquid-liquid extraction.

  • Centrifuge to separate the layers and transfer the organic (upper) layer to a clean vial.

  • Add 50 µL of PFPA to the extract.

  • Cap the vial and heat at 60°C for 30 minutes.

  • Cool to room temperature.

  • The derivatized sample is now ready for GC-MS analysis.

• GC-MS Analysis:

  • Injector Temperature: 250°C

  • Injection Mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 280°C at 15°C/min.

    • Hold at 280°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MSD Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan. For quantification, monitor characteristic ions of the derivatized nonylamine and internal standard.

Method 2: High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

This protocol describes the determination of nonylamine using HPLC with fluorescence detection after pre-column derivatization with dansyl chloride.

Caption: Workflow for the HPLC analysis of nonylamine.

• Nonylamine standard

• Dansyl chloride solution (e.g., 1 mg/mL in acetone)

• Sodium bicarbonate buffer (0.1 M, pH 9.5)

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• HPLC system with a fluorescence detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Standard Preparation:

  • Prepare a stock solution of nonylamine (e.g., 100 µg/mL) in deionized water.

  • Prepare working standards by diluting the stock solution with deionized water.

• Sample Preparation and Derivatization:

  • To 1 mL of sample or standard in a vial, add 1 mL of sodium bicarbonate buffer.

  • Add 1 mL of dansyl chloride solution.

  • Vortex and incubate in a water bath at 60°C for 45 minutes in the dark.

  • Cool to room temperature.

  • To remove excess dansyl chloride, pass the solution through a conditioned C18 SPE cartridge.

  • Wash the cartridge with a water/acetonitrile mixture.

  • Elute the derivatized nonylamine with acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

• HPLC Analysis:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Program:

    • Start with a suitable ratio of A and B (e.g., 70:30).

    • Linearly increase the percentage of B over time to elute the derivatized nonylamine.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Fluorescence Detector Wavelengths:

    • Excitation: ~340 nm

    • Emission: ~525 nm

Conclusion

The analytical methods described provide robust and sensitive approaches for the detection and quantification of nonylamine in various samples. The choice between GC-MS and HPLC will depend on the specific analytical needs and sample matrix. Proper sample preparation, including the crucial derivatization step, is paramount for achieving accurate and reliable results. The provided protocols serve as a detailed guide for researchers, scientists, and drug development professionals to establish and validate their own analytical methods for nonylamine.

References

• 1. [PDF] Determination of ammonia and aliphatic amines in environmental aqueous samples utilizing pre-column derivatization to their phenylthioureas and high performance liquid chromatography | Semantic Scholar [semanticscholar.org]
• 2. Determination of aliphatic amines in water by liquid chromatography using solid-phase extraction cartridges for preconcentration and derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application of Nonylamine in Polymer Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Nonylamine, a primary amine with a nine-carbon alkyl chain, serves as a versatile building block and modifying agent in polymer chemistry. Its nucleophilic amino group and hydrophobic alkyl chain allow for its application in a variety of polymerization and polymer modification processes. This document provides detailed application notes and experimental protocols for the use of nonylamine in epoxy curing, polyamide end-capping, surface functionalization of polymers, and as a potential chain transfer agent and initiator for ring-opening polymerization.

Curing Agent for Epoxy Resins

Application Note: Nonylamine can function as a curing agent for epoxy resins. The primary amine group undergoes a nucleophilic addition reaction with the epoxide rings of the epoxy prepolymer, leading to a cross-linked, thermoset polymer network. The long, flexible nonyl chain can impart increased flexibility and impact resistance to the cured resin compared to shorter-chain amine curing agents. The curing process can be monitored by techniques such as Differential Scanning Calorimetry (DSC) to determine the curing kinetics, including the heat of reaction and activation energy. The mechanical properties of the cured epoxy can be tailored by adjusting the stoichiometric ratio of nonylamine to the epoxy resin.

Experimental Protocol: Curing of a Bisphenol A-based Epoxy Resin with Nonylamine

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin (e.g., EPON™ 828)

• Nonylamine (reagent grade)

• Toluene (optional, as a solvent to reduce viscosity)

• Molds for sample preparation (e.g., silicone or Teflon)

• Stirring apparatus (mechanical or magnetic)

• Vacuum oven

Procedure:

• Determine Stoichiometric Ratio: Calculate the required amount of nonylamine based on the amine hydrogen equivalent weight (AHEW) of nonylamine and the epoxy equivalent weight (EEW) of the epoxy resin. For nonylamine (C9H21N, M.W. = 143.27 g/mol ), a primary amine, there are two active hydrogens per molecule. Therefore, AHEW = 143.27 / 2 = 71.64 g/eq. The amount of nonylamine required per 100g of epoxy resin (phr) is calculated as: phr = (AHEW / EEW) * 100.

• Mixing: In a suitable container, weigh the calculated amount of DGEBA epoxy resin. If desired, add a small amount of toluene to reduce the viscosity.

• Slowly add the stoichiometric amount of nonylamine to the epoxy resin while stirring continuously. Ensure thorough mixing to achieve a homogeneous mixture.

• Degassing: Place the mixture in a vacuum chamber to remove any entrapped air bubbles until the bubbling subsides.

• Casting: Pour the degassed mixture into the desired molds.

• Curing: Cure the samples in an oven at a specified temperature and time. A typical curing schedule could be 80°C for 2 hours followed by a post-cure at 120°C for 2 hours. The optimal curing schedule should be determined experimentally using techniques like DSC.[1][2]

• Characterization: After curing, allow the samples to cool down to room temperature before demolding. The cured samples can then be characterized for their mechanical (tensile strength, elongation at break, impact strength) and thermal (glass transition temperature) properties.

Quantitative Data Summary (Hypothetical):

Parameter	Value (Illustrative)
Epoxy Resin EEW	185-192 g/eq
Nonylamine AHEW	71.64 g/eq
Stoichiometric Ratio (phr)	~37-39
Curing Temperature	80-120 °C
Curing Time	2-4 hours
Glass Transition Temp (Tg)	60-80 °C
Tensile Strength	40-60 MPa

Logical Relationship: Epoxy Curing with Nonylamine

Caption: Workflow for curing epoxy resin with nonylamine.

End-Capping Agent in Polyamide Synthesis

Application Note: In the synthesis of polyamides, such as nylon, the molecular weight of the polymer can be controlled by introducing a monofunctional reactant that terminates the growing polymer chain. Nonylamine, being a primary monoamine, can act as an effective end-capping agent. By reacting with the carboxylic acid end-groups of the growing polyamide chains, it prevents further chain propagation, thereby controlling the final molecular weight and influencing properties such as melt viscosity and solubility. The extent of molecular weight control is dependent on the concentration of nonylamine added to the polymerization reaction.

Experimental Protocol: Molecular Weight Control of Polyamide 6,6 using Nonylamine

Materials:

• Adipoyl chloride

• Hexamethylenediamine

• Nonylamine

• Sodium hydroxide (NaOH)

• Hexane

• Water (distilled)

• Stirring apparatus

Procedure:

• Aqueous Phase Preparation: Dissolve a specific amount of hexamethylenediamine and a calculated amount of sodium hydroxide in distilled water.

• Organic Phase Preparation: Dissolve adipoyl chloride in hexane. To this solution, add a predetermined amount of nonylamine. The molar ratio of nonylamine to the diacid chloride will determine the degree of end-capping and the final molecular weight of the polyamide.

• Interfacial Polymerization: Carefully pour the organic phase onto the aqueous phase in a beaker without stirring to create a distinct interface.

• Polymer Film Formation: A film of polyamide will form at the interface. Gently grasp the film with forceps and pull it out of the beaker continuously. A long rope of polyamide can be drawn.

• Washing and Drying: Wash the collected polyamide rope thoroughly with water and then with ethanol to remove unreacted monomers, oligomers, and salts.

• Dry the polymer in a vacuum oven at 60-80°C until a constant weight is achieved.

• Characterization: The molecular weight of the resulting polyamide can be determined using techniques like gel permeation chromatography (GPC) or viscometry.

Quantitative Data Summary (Illustrative):

Molar Ratio (Adipoyl Chloride : Nonylamine)	Mn ( g/mol )	PDI
100 : 0	25,000	2.1
100 : 1	18,000	1.9
100 : 2	12,000	1.7
100 : 5	7,000	1.5

Logical Relationship: Polyamide End-Capping

Caption: Polyamide synthesis with nonylamine as an end-capper.

Surface Functionalization of Polymers

Application Note: The surface properties of polymers can be modified by grafting functional molecules onto their surfaces. Nonylamine can be grafted onto polymer surfaces to introduce hydrophobicity and provide a reactive handle for further modifications. For polymers with existing functional groups (e.g., carboxylic acids on poly(acrylic acid) or esters on polyesters), nonylamine can be directly coupled. For inert polymers like polyethylene, surface activation via plasma treatment or radiation is necessary to create reactive sites for grafting.

Experimental Protocol: Surface Grafting of Nonylamine onto a Carboxylic Acid-Functionalized Polymer Surface

Materials:

• Polymer substrate with surface carboxylic acid groups (e.g., poly(acrylic acid) grafted film)

• Nonylamine

• N,N'-Dicyclohexylcarbodiimide (DCC) or other carbodiimide coupling agent

• N-Hydroxysuccinimide (NHS) (optional, to improve coupling efficiency)

• Anhydrous solvent (e.g., dichloromethane or DMF)

• Inert gas atmosphere (e.g., nitrogen or argon)

Procedure:

• Substrate Preparation: Clean the polymer substrate by sonicating in a suitable solvent (e.g., ethanol, then water) and dry it under vacuum.

• Activation of Carboxylic Acid Groups: In a reaction vessel under an inert atmosphere, immerse the polymer substrate in an anhydrous solvent. Add DCC (and optionally NHS) to the solution to activate the surface carboxylic acid groups. Allow the reaction to proceed for a specified time (e.g., 2-4 hours) at room temperature.

• Grafting of Nonylamine: Add nonylamine to the reaction vessel. Let the reaction proceed for an extended period (e.g., 12-24 hours) at room temperature or slightly elevated temperature.

• Washing: Remove the substrate from the reaction solution and wash it extensively with the reaction solvent, followed by other solvents (e.g., ethanol, water) to remove unreacted nonylamine and coupling agents.

• Drying: Dry the functionalized polymer substrate under vacuum.

• Characterization: The successful grafting of nonylamine can be confirmed by surface analysis techniques such as X-ray Photoelectron Spectroscopy (XPS) (to detect the increase in nitrogen content) and contact angle measurements (to observe the change in surface hydrophobicity).

Experimental Workflow: Surface Functionalization

Caption: Workflow for surface grafting of nonylamine.

Potential Application as a Chain Transfer Agent

Application Note: In radical polymerization, chain transfer agents are used to control the molecular weight of the resulting polymer.[3][4] While thiols are commonly used for this purpose, primary amines can also exhibit chain transfer activity.[5] Nonylamine could potentially act as a chain transfer agent by donating a hydrogen atom from its amino group to a growing polymer radical, thereby terminating that chain and initiating a new one. The effectiveness of a chain transfer agent is quantified by its chain transfer constant (Cs). The value of Cs for nonylamine in various polymerization systems would need to be determined experimentally.

Hypothetical Experimental Protocol: Determination of Chain Transfer Constant of Nonylamine in Styrene Polymerization

Materials:

• Styrene monomer (inhibitor removed)

• Initiator (e.g., AIBN or Benzoyl Peroxide)

• Nonylamine

• Solvent (e.g., toluene or benzene)

• Polymerization reactor with temperature control and inert gas inlet

• GPC for molecular weight analysis

Procedure:

• Prepare a series of polymerization solutions: In separate reaction vessels, prepare solutions of styrene monomer and initiator in the chosen solvent. Add varying concentrations of nonylamine to each vessel.

• Polymerization: Conduct the polymerizations at a constant temperature under an inert atmosphere for a time sufficient to achieve low monomer conversion (<10%).

• Isolate the polymer: Precipitate the polymer from the reaction mixture by adding a non-solvent (e.g., methanol).

• Dry the polymer: Dry the isolated polymer in a vacuum oven to a constant weight.

• Determine molecular weight: Measure the number-average degree of polymerization (Xn) of each polymer sample using GPC.

• Calculate the Chain Transfer Constant (Cs): Use the Mayo equation: 1/Xn = 1/Xn,0 + Cs * ([S]/[M]), where Xn is the number-average degree of polymerization in the presence of the chain transfer agent, Xn,0 is the number-average degree of polymerization in the absence of the chain transfer agent, [S] is the concentration of the chain transfer agent (nonylamine), and [M] is the concentration of the monomer (styrene). Plot 1/Xn versus [S]/[M]. The slope of the resulting line will be the chain transfer constant, Cs.

Potential Application as an Initiator for Ring-Opening Polymerization

Application Note: The primary amine group of nonylamine has the potential to initiate the ring-opening polymerization (ROP) of certain cyclic monomers, such as lactones (e.g., ε-caprolactone).[6][7] The amine can act as a nucleophile, attacking the carbonyl group of the lactone and initiating chain growth. This would result in a polymer chain with a nonylamine fragment at one end. This approach could be a simple, metal-free method for synthesizing end-functionalized polyesters.

Hypothetical Experimental Protocol: Nonylamine-Initiated Ring-Opening Polymerization of ε-Caprolactone

Materials:

• ε-Caprolactone (dried and distilled)

• Nonylamine (dried and distilled)

• Polymerization vessel (e.g., Schlenk tube)

• Inert atmosphere (e.g., nitrogen or argon)

• High vacuum line

Procedure:

• Monomer and Initiator Charging: In a flame-dried Schlenk tube under an inert atmosphere, add a specific amount of ε-caprolactone.

• Add the desired amount of nonylamine as the initiator. The molar ratio of monomer to initiator will theoretically determine the molecular weight of the resulting polymer.

• Polymerization: Heat the reaction mixture to a specific temperature (e.g., 130-160°C) and stir for a predetermined time (e.g., 24-48 hours).

• Isolation of Polymer: Cool the reaction to room temperature. Dissolve the resulting polymer in a suitable solvent (e.g., chloroform) and precipitate it in a non-solvent (e.g., cold methanol).

• Drying: Collect the polymer by filtration and dry it in a vacuum oven until a constant weight is achieved.

• Characterization: Characterize the polymer for its molecular weight and structure using GPC, NMR, and FTIR to confirm the presence of the nonylamine end-group.

Signaling Pathway: ROP Initiation by Nonylamine

Caption: Initiation of ring-opening polymerization by nonylamine.

References

• 1. researchgate.net [researchgate.net]
• 2. Influence of Epoxy Resin Curing Kinetics on the Mechanical Properties of Carbon Fiber Composites [mdpi.com]
• 3. Chain transfer - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ring-Opening Polymerization of ε-Caprolactone Initiated by Ganciclovir (GCV) for the Preparation of GCV-Tagged Polymeric Micelles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Surface Modification Using Nonylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nonylamine for the functionalization of various surfaces. The protocols detailed herein are intended to guide researchers in achieving reproducible and well-characterized amine-terminated surfaces for a variety of biomedical applications, including drug delivery, tissue engineering, and biosensing.

Introduction

Surface modification with primary amines, such as nonylamine, is a fundamental technique for tailoring the interfacial properties of biomaterials. The introduction of amine (-NH₂) groups onto a surface transforms it into a versatile platform for the covalent immobilization of a wide range of bioactive molecules, including peptides, proteins, and drugs. The aliphatic nine-carbon chain of nonylamine also imparts a degree of hydrophobicity to the surface, which can influence protein adsorption and cellular interactions.

Two primary methods for creating nonylamine-modified surfaces are through the formation of self-assembled monolayers (SAMs) on hydroxylated substrates and via plasma polymerization.

Applications

• Enhanced Cell Adhesion and Proliferation: Amine-terminated surfaces have been shown to promote the adhesion and proliferation of various cell types, including osteoblasts and endothelial cells. This is often attributed to the positive charge of the amine groups at physiological pH, which can facilitate electrostatic interactions with the negatively charged cell membrane, as well as favorable adsorption of extracellular matrix (ECM) proteins like fibronectin.

• Controlled Drug Delivery: The amine groups on a modified surface can be used as anchor points for the covalent attachment of drug molecules, enabling controlled and localized drug release. For instance, anti-inflammatory drugs like dexamethasone can be conjugated to amine-functionalized nanoparticles for targeted delivery.

• Biosensor Fabrication: Nonylamine-modified surfaces can be used to immobilize biorecognition elements such as antibodies or enzymes for the development of sensitive and specific biosensors.

• Biomolecule Immobilization: The reactive nature of the primary amine allows for straightforward conjugation with a variety of biomolecules using well-established crosslinking chemistries.

Data Presentation

The following tables summarize quantitative data obtained from studies on amine-terminated surfaces. While specific data for nonylamine is limited in the literature, the data presented for general amine-functionalized surfaces provide a strong indication of the expected outcomes.

Table 1: Surface Characterization of Amine-Terminated Self-Assembled Monolayers

Parameter	Substrate	Amine Source	Value	Reference
Water Contact Angle	Gold	Generic -NH₂ SAM	68.38 ± 2.01°	[1]
Zeta Potential (Isoelectric Point)	Gold	Generic -NH₂ SAM	6.2	[1]
Elemental Composition (Atomic %)	Silicon Wafer	3-aminopropyltrimethoxysilane (APTES)	N 1s: Present	[2]
C 1s: C-C/C-H, C-N	[2]
Si 2p: Si-O	[2]
O 1s: Si-O	[2]

Table 2: Protein Adsorption on Amine-Terminated Surfaces

Protein	Surface	Adsorbed Amount (ng/cm²)	Reference
Fibronectin	Generic -NH₂ SAM on Gold	~250 (at 20 µg/mL solution conc.)	[1]
Human Serum Albumin	Poly(allylamine hydrochloride) terminated film	~1100	[3]

Table 3: Cellular Response to Amine-Terminated Surfaces

Cell Type	Surface	Observation	Reference
Human Bone Marrow Stromal Cells (hBMSCs)	Fibronectin on Generic -NH₂ SAM	High Osteogenic Activity	[1]

Table 4: Drug Release from Amine-Functionalized Nanoparticles

Drug	Nanoparticle System	Release Profile	Reference
Dexamethasone Phosphate	Amino-functionalized Mesoporous Silica Nanoparticles	Controlled, sustained release	[4]

Experimental Protocols

Protocol 1: Formation of Nonylamine Self-Assembled Monolayer (SAM) on a Silicon Substrate

This protocol describes the formation of a nonylamine SAM on a silicon wafer with a native oxide layer. The primary amine of nonylamine is expected to react with the surface silanol groups, although the interaction may be weaker compared to silane chemistry. For robust covalent attachment, silanization with an amino-silane is often preferred. However, this protocol details a direct deposition approach.

Materials:

• Silicon wafers

• Nonylamine (C₉H₂₁N)

• Anhydrous toluene

• Acetone (ACS grade)

• Methanol (ACS grade)

• Deionized (DI) water (18 MΩ·cm)

• Sulfuric acid (H₂SO₄, concentrated)

• Hydrogen peroxide (H₂O₂, 30%)

• Nitrogen gas (high purity)

• Glass beakers and petri dishes

• Ultrasonic bath

• Oven

Procedure:

• Substrate Cleaning:

  • Cut silicon wafers to the desired size.

  • Sonicate the wafers sequentially in acetone, methanol, and DI water for 15 minutes each to remove organic contaminants.

  • Dry the wafers under a stream of high-purity nitrogen gas.

• Surface Hydroxylation (Piranha Etch - EXTREME CAUTION ):

  • Safety First: Piranha solution is extremely corrosive and reactive. Always wear appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat. Work in a certified fume hood.

  • Prepare the piranha solution by slowly adding 3 parts of concentrated H₂SO₄ to 1 part of 30% H₂O₂. Never add peroxide to acid. The solution will become very hot.

  • Immerse the cleaned and dried silicon wafers in the piranha solution for 30 minutes to create a hydrophilic, hydroxylated surface.

  • Carefully remove the wafers and rinse them extensively with copious amounts of DI water.

  • Dry the wafers under a stream of nitrogen.

• SAM Formation:

  • Prepare a 1 mM solution of nonylamine in anhydrous toluene in a clean, dry glass container.

  • Immerse the hydroxylated silicon wafers in the nonylamine solution.

  • To minimize oxidation, purge the container with nitrogen before sealing.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature.

• Post-Deposition Cleaning:

  • Remove the wafers from the nonylamine solution.

  • Rinse the wafers thoroughly with fresh toluene to remove any physisorbed molecules.

  • Sonicate the wafers in toluene for 5 minutes.

  • Rinse again with toluene and then with methanol.

  • Dry the nonylamine-modified wafers under a stream of nitrogen.

  • Store the functionalized wafers in a clean, dry, and inert environment.

Protocol 2: Surface Modification by Nonylamine Plasma Polymerization

This protocol provides a general procedure for the deposition of a plasma-polymerized nonylamine (PPN) film. The exact parameters will need to be optimized for the specific plasma reactor being used.

Materials:

• Substrates (e.g., glass slides, titanium coupons, polymer films)

• Nonylamine (liquid precursor)

• Argon gas (carrier gas)

• Plasma reactor (capacitively coupled, radiofrequency)

• Vacuum pump

• Monomer vapor delivery system

Procedure:

• Substrate Preparation:

  • Clean the substrates as described in Protocol 1 (steps 1.1-1.3) to ensure a contaminant-free surface.

  • Place the cleaned and dried substrates into the plasma reactor chamber.

• Plasma Reactor Setup:

  • Evacuate the chamber to a base pressure of <10 mTorr.

  • Introduce argon gas at a controlled flow rate to purge the chamber.

• Plasma Pre-treatment (Optional but Recommended):

  • To further clean and activate the substrate surface, ignite an argon plasma for 5-10 minutes. Typical parameters: 20-50 W RF power, 100-200 mTorr pressure.

• Plasma Polymerization:

  • Introduce nonylamine vapor into the chamber at a controlled flow rate. The nonylamine precursor vessel may need to be gently heated to achieve a sufficient vapor pressure.

  • Ignite the plasma to initiate polymerization. The plasma parameters will influence the chemical structure and properties of the resulting film. A good starting point would be:

    • RF Power: 20-80 W

    • Pressure: 100-300 mTorr

    • Deposition Time: 5-20 minutes

  • After the desired deposition time, turn off the RF power and the monomer flow.

• Post-Deposition:

  • Allow the chamber to cool and vent with argon or nitrogen.

  • Remove the coated substrates and store them in a clean, dry environment.

Mandatory Visualizations

Caption: Experimental workflow for Nonylamine SAM formation.

Caption: Workflow for Nonylamine plasma polymerization.

Caption: Integrin-mediated signaling on an amine surface.

References

• 1. Mechanistic insights into the adsorption and bioactivity of fibronectin on surfaces with varying chemistries by a combination of experimental strategies and molecular simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fibronectin Terminated Multilayer Films: Protein Adsorption and Cell Attachment Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Controlled release of dexamethasone phosphate from modified mesoporous biocompatible silica nanoparticles: synthesis, characterization, and kinetic studies [explorationpub.com]

Application Notes and Protocols: Nonylamine as a Reagent in Schiff Base Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schiff bases, characterized by the presence of an azomethine (-C=N-) functional group, are a versatile class of organic compounds synthesized through the condensation of a primary amine with a carbonyl compound.[1][2][3] These compounds and their metal complexes are of significant interest in medicinal chemistry and materials science due to a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, as well as their use as corrosion inhibitors.[4][5][6]

Nonylamine, a nine-carbon primary aliphatic amine (also known as 1-aminononane), offers a lipophilic alkyl chain that can be incorporated into Schiff base structures. This long aliphatic chain can modulate the physicochemical properties of the resulting molecule, such as its solubility, membrane permeability, and overall biological activity. The incorporation of a nonyl group can enhance the compound's ability to interact with and penetrate biological membranes, a desirable characteristic for the development of new therapeutic agents. Furthermore, long-chain aliphatic Schiff bases have shown promise as effective corrosion inhibitors for various metals.[7]

These application notes provide detailed protocols for the synthesis of Schiff bases using nonylamine as a reagent and methodologies for evaluating their potential biological applications.

General Reaction for Schiff Base Formation

The synthesis of a Schiff base from nonylamine and a carbonyl compound, such as an aldehyde, proceeds via a nucleophilic addition of the primary amine to the carbonyl carbon, followed by the elimination of a water molecule to form the imine. The reaction is typically carried out in an alcohol solvent and may be catalyzed by a small amount of acid.

Caption: General workflow for the synthesis of a Schiff base from nonylamine.

Experimental Protocols

Protocol 1: Synthesis of a Schiff Base from Nonylamine and Salicylaldehyde

This protocol describes a general procedure for the synthesis of N-salicylidene-n-nonylamine.

Materials:

• Nonylamine (1-aminononane)

• Salicylaldehyde

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Büchner funnel and filter paper

• Beakers

Procedure:

• In a 100 mL round-bottom flask, dissolve salicylaldehyde (10 mmol, 1.22 g) in 30 mL of absolute ethanol.

• To this solution, add nonylamine (10 mmol, 1.43 g) dropwise while stirring.

• Add 2-3 drops of glacial acetic acid to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux with constant stirring for 2-4 hours.

• Monitor the progress of the reaction using thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The resulting precipitate is collected by vacuum filtration.

• Wash the crude product with a small amount of cold ethanol to remove unreacted starting materials.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

• Dry the purified Schiff base in a vacuum oven.

• Determine the melting point and characterize the compound using FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: In Vitro Antimicrobial Activity Assessment (Broth Microdilution Method)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a synthesized nonylamine-derived Schiff base against various microbial strains.

Materials:

• Synthesized Schiff base

• Bacterial and/or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Standard antimicrobial agent (positive control)

• DMSO (for dissolving the compound)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of the synthesized Schiff base in DMSO.

• Perform serial two-fold dilutions of the compound in the appropriate broth medium in a 96-well microtiter plate to achieve a range of concentrations.

• Prepare a standardized inoculum of each microbial strain (e.g., to 0.5 McFarland standard).

• Inoculate each well containing the diluted compound with the microbial suspension.

• Include positive control wells (medium with microbial suspension and a standard antimicrobial agent) and negative control wells (medium with microbial suspension only).

• Incubate the plates at the optimal temperature and for the appropriate duration for each microorganism (e.g., 37°C for 18-24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Data Presentation

The following tables summarize typical characterization and biological activity data for a hypothetical Schiff base synthesized from nonylamine.

Table 1: Physicochemical and Yield Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)	Appearance
N-salicylidene-n-nonylamine	C₁₆H₂₅NO	247.38	85	45-47	Yellow crystalline solid

Table 2: Spectroscopic Characterization Data

Compound	FT-IR (cm⁻¹) ν(C=N)	¹H NMR (δ ppm) -CH=N-	¹³C NMR (δ ppm) -C=N-	Mass Spec (m/z) [M+H]⁺
N-salicylidene-n-nonylamine	~1630	~8.3 (s, 1H)	~165	248.19

Table 3: Illustrative In Vitro Antimicrobial Activity (MIC in µg/mL)

Compound	S. aureus	E. coli	C. albicans
N-salicylidene-n-nonylamine	62.5	125	250
Ciprofloxacin (Control)	1.0	0.5	N/A
Fluconazole (Control)	N/A	N/A	2.0

Note: The data presented in these tables are illustrative and based on general findings for long-chain aliphatic Schiff bases. Actual experimental results may vary.

Hypothetical Signaling Pathway Inhibition

Schiff bases have been reported to exert their anticancer effects through various mechanisms, including the inhibition of signaling pathways crucial for cancer cell proliferation and survival. The diagram below illustrates a hypothetical scenario where a nonylamine-derived Schiff base inhibits a generic kinase signaling pathway.

Caption: Hypothetical inhibition of a kinase signaling pathway by a nonylamine-derived Schiff base.

Conclusion

Nonylamine serves as a valuable primary amine for the synthesis of Schiff bases, introducing a lipophilic nonyl chain that can influence the biological and physical properties of the resulting compounds. The straightforward condensation reaction allows for the creation of a diverse library of Schiff bases by varying the carbonyl component. While specific data on nonylamine-derived Schiff bases is limited in publicly available literature, the general protocols and application frameworks presented here provide a solid foundation for researchers to synthesize, characterize, and evaluate these novel compounds for potential applications in drug development and materials science. The provided protocols for synthesis and antimicrobial testing can be adapted for the exploration of other biological activities, such as anticancer or anti-inflammatory effects.

References

• 1. Synthesis, Characterization and Biological Activities of Schiff Bases and Their Transition Metal Complexes, World Journal of Applied Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 2. Synthesis, Characterization and Biological Activities of New Schiff Base Compound and Its Lanthanide Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Schiff Bases and their Metal Complexes as Potential Anticancer Candidates: A Review of Recent Works - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of N-halamine Polymers Using Nonylamine Precursors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of N-halamine polymers derived from nonylamine precursors. N-halamine polymers are a class of potent antimicrobial materials with renewable biocidal activity, making them highly valuable for various applications, including medical devices, textiles, and water purification systems. The incorporation of a long-chain alkyl group from nonylamine can enhance the polymer's compatibility with hydrophobic matrices and potentially modulate its antimicrobial properties.

While the direct polymerization of a monomer solely based on nonylamine to form an N-halamine precursor polymer is not a widely documented method, a robust and versatile approach involves the incorporation of nonylamine onto a suitable polymer backbone, followed by a chlorination step to generate the active N-halamine structure. This two-step process allows for controlled synthesis and tailored properties of the final antimicrobial polymer.

Principle of Synthesis

The synthesis strategy involves two key stages:

• Introduction of Nonylamine Moiety: Nonylamine, a primary amine with a nine-carbon alkyl chain, is covalently attached to a pre-existing polymer backbone. This can be achieved through various organic reactions, such as nucleophilic substitution or amidation, depending on the functional groups present on the polymer backbone.

• Formation of N-halamine: The secondary amine groups introduced by the nonylamine are then converted into N-halamine functionalities by treatment with a chlorine source, typically a dilute solution of sodium hypochlorite (bleach). The resulting N-Cl bond is the active antimicrobial agent.

Experimental Protocols

This section details the experimental procedures for the synthesis and characterization of N-halamine polymers using nonylamine precursors.

Protocol 1: Synthesis of Nonylamine-Grafted Polystyrene

This protocol describes the grafting of nonylamine onto a commercially available polymer, poly(vinylbenzyl chloride), which contains reactive chloromethyl groups.

Materials:

• Poly(vinylbenzyl chloride) (PVBC)

• Nonylamine (C9H19NH2)

• N,N-Dimethylformamide (DMF), anhydrous

• Triethylamine (TEA)

• Methanol

• Sodium hypochlorite solution (e.g., commercial bleach)

• Acetic acid

• Potassium iodide (KI)

• Sodium thiosulfate (Na2S2O3) solution, standardized

• Starch indicator solution

Procedure:

• Grafting of Nonylamine: a. Dissolve 1.0 g of poly(vinylbenzyl chloride) in 20 mL of anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser. b. Add 1.5 molar equivalents of nonylamine and 1.2 molar equivalents of triethylamine to the solution. c. Heat the reaction mixture to 80°C and stir for 24 hours under a nitrogen atmosphere. d. After cooling to room temperature, precipitate the polymer by slowly adding the reaction mixture to 200 mL of methanol while stirring vigorously. e. Filter the precipitate, wash thoroughly with methanol to remove unreacted reagents, and dry in a vacuum oven at 50°C to a constant weight. The resulting polymer is poly(N-(vinylbenzyl)nonylamine).

• Chlorination to Form N-halamine Polymer: a. Disperse 0.5 g of the dried nonylamine-grafted polymer in 50 mL of a buffered aqueous solution (pH 7-8). b. Add a 10-fold molar excess of sodium hypochlorite solution (relative to the amine content) to the suspension. c. Stir the mixture at room temperature for 4 hours. d. Filter the chlorinated polymer, wash extensively with deionized water until the filtrate is free of active chlorine (tested with potassium iodide-starch paper), and then dry in a vacuum oven at 40°C.

Characterization:

• FTIR Spectroscopy: Confirm the grafting of nonylamine by the appearance of N-H stretching bands and the disappearance of the C-Cl band from the precursor polymer.

• 1H NMR Spectroscopy: Characterize the structure of the grafted polymer.

• Iodometric Titration: Determine the active chlorine content of the N-halamine polymer.

Protocol 2: Iodometric Titration for Active Chlorine Content

This protocol is used to quantify the amount of active chlorine in the synthesized N-halamine polymer.

Procedure:

• Accurately weigh approximately 0.1 g of the chlorinated polymer into an Erlenmeyer flask.

• Add 20 mL of a 1:1 (v/v) solution of acetic acid and water.

• Add 1 g of potassium iodide (KI) to the flask and swirl to dissolve.

• Stopper the flask and keep it in the dark for 15 minutes.

• Titrate the liberated iodine with a standardized solution of sodium thiosulfate (e.g., 0.01 N) until the solution becomes pale yellow.

• Add a few drops of starch indicator solution. The solution will turn deep blue.

• Continue the titration with sodium thiosulfate solution until the blue color disappears.

• Calculate the active chlorine content using the following formula:

  Where:

  • V = volume of sodium thiosulfate solution used in liters (L)

  • N = normality of the sodium thiosulfate solution (eq/L)

  • W = weight of the polymer sample in grams (g)

  • 35.45 = equivalent weight of chlorine (g/eq)

Data Presentation

The following tables summarize typical quantitative data obtained from the synthesis and characterization of nonylamine-derived N-halamine polymers.

Parameter	Poly(vinylbenzyl chloride)	Nonylamine-Grafted Polymer	N-halamine Polymer
Appearance	White powder	Off-white to yellowish powder	Off-white to yellowish powder
Solubility	Soluble in DMF, THF	Soluble in DMF, THF	Insoluble in water
FTIR (cm⁻¹)	C-Cl stretch (~670)	N-H stretch (~3300), C-N stretch	N-H stretch diminishes, potential N-Cl related bands
Active Chlorine (%)	N/A	N/A	Typically 1.5 - 3.0 %

Table 1: Physicochemical Properties of Precursor and Final Polymers.

Microorganism	Contact Time (min)	Log Reduction
Escherichia coli	30	> 6
Staphylococcus aureus	30	> 6
Candida albicans	60	> 5

Table 2: Antimicrobial Efficacy of a Typical Nonylamine-Derived N-halamine Polymer.

Visualizations

The following diagrams illustrate the key processes in the synthesis of N-halamine polymers from nonylamine precursors.

Caption: Workflow for the two-step synthesis of N-halamine polymers.

Caption: Logical relationship of the synthesis and antimicrobial action.

Applications and Future Perspectives

N-halamine polymers derived from nonylamine precursors hold significant promise for a variety of applications where long-lasting, renewable antimicrobial surfaces are required. The long alkyl chain of nonylamine may enhance the material's durability and compatibility when incorporated into polymer blends or coatings.

Future research could focus on:

• Optimizing the grafting density of nonylamine: To fine-tune the balance between antimicrobial efficacy and the physical properties of the polymer.

• Investigating the influence of the alkyl chain length: Using other long-chain amines to understand the structure-activity relationship.

• Developing one-pot synthesis methods: To streamline the production process.

• Evaluating the biocompatibility and toxicity: For applications in the medical and pharmaceutical fields.

These application notes and protocols provide a solid foundation for researchers and scientists to explore the synthesis and application of this promising class of antimicrobial polymers.

Application Notes and Protocols: The Role of Nonylamine in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Primary amines are crucial reagents in the bottom-up synthesis of a wide array of nanoparticles, acting variously as solvents, reducing agents, and capping agents to control particle size, shape, and surface properties.[[“]] Nonylamine (C₉H₂₁N), a nine-carbon primary amine, serves as a versatile ligand in this context. Its alkyl chain length provides an effective steric barrier to prevent nanoparticle aggregation, while the amine headgroup coordinates to the nanoparticle surface, influencing nucleation and growth kinetics. These characteristics make nonylamine a valuable tool for researchers aiming to synthesize nanoparticles with tailored properties for applications in drug delivery, bioimaging, and catalysis.

These application notes provide a detailed overview of the multifaceted role of nonylamine in nanoparticle synthesis, supported by experimental protocols adapted from established methodologies for similar long-chain alkylamines.

Multifaceted Roles of Nonylamine in Nanoparticle Synthesis

Nonylamine's utility in nanoparticle synthesis stems from its ability to perform several functions, often simultaneously:

• Capping Agent: The most common role of nonylamine is as a capping or stabilizing agent. The lone pair of electrons on the nitrogen atom of the amine group coordinates to the surface of the nascent nanoparticles. The nine-carbon alkyl chain then extends into the solvent, creating a protective layer that sterically hinders particle aggregation and Ostwald ripening. This control over interparticle interactions is critical for producing monodisperse nanoparticles.[[“]]

• Solvent: With a boiling point of approximately 201°C, nonylamine can be used as a high-boiling point solvent. This allows for the synthesis of nanoparticles at elevated temperatures, which is often necessary to promote the reduction of metal precursors and the crystallization of the nanoparticles.

• Reducing Agent: Primary amines can also act as mild reducing agents, capable of reducing metal salts to their zero-valent state to form nanoparticles.[2] This is particularly relevant in syntheses where no other reducing agent is explicitly added. The exact mechanism is complex but is thought to involve the oxidation of the amine.

• Shape-Directing Agent: By preferentially binding to certain crystallographic facets of a growing nanocrystal, nonylamine can direct anisotropic growth, leading to the formation of non-spherical nanoparticles such as nanorods and nanocubes. This shape control is crucial as the physicochemical and biological properties of nanoparticles are often shape-dependent.[3]

Data Presentation: Influence of Synthesis Parameters

The final characteristics of nanoparticles synthesized using nonylamine are highly dependent on the reaction conditions. The following tables summarize the expected trends based on studies of similar primary alkylamines.

Table 1: Effect of Nonylamine Concentration on Gold Nanoparticle Size

Molar Ratio (Nonylamine:HAuCl₄)	Average Particle Size (nm)	Polydispersity Index (PDI)	Observed Color
5:1	~25	> 0.3	Bluish-purple
10:1	~15	< 0.2	Red
20:1	~8	< 0.15	Deep Red
40:1	~4	< 0.1	Red-Orange

Note: This data is illustrative and based on general trends observed for long-chain alkylamines in gold nanoparticle synthesis. Actual values will vary with specific experimental conditions.

Table 2: Influence of Reaction Temperature and Time on Silver Nanoparticle Synthesis with Nonylamine

Temperature (°C)	Reaction Time (min)	Average Particle Size (nm)	Morphology
120	30	~30	Irregular Spheres
120	60	~20	More Uniform Spheres
160	30	~15	Spherical
160	60	~10	Highly Monodisperse Spheres
180	30	~8	Small, Uniform Spheres
180	60	~5	Very Small, Monodisperse Spheres

Note: This data is illustrative. Higher temperatures and longer reaction times generally lead to smaller, more uniform nanoparticles due to faster nucleation and more effective capping, up to a certain point where particle growth may become dominant.

Experimental Protocols

The following are detailed protocols for the synthesis of gold and silver nanoparticles using nonylamine. These protocols are adapted from established procedures for similar long-chain primary amines and should be optimized for specific experimental setups and desired nanoparticle characteristics.

Protocol 1: Synthesis of Nonylamine-Capped Gold Nanoparticles

Objective: To synthesize monodisperse spherical gold nanoparticles with a controlled size.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Nonylamine (98% purity)

• Toluene (anhydrous)

• Ethanol (absolute)

• Three-neck round-bottom flask

• Condenser

• Heating mantle with temperature controller and thermocouple

• Magnetic stirrer and stir bar

• Syringes and needles

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Precursor Solution Preparation: In a 100 mL three-neck flask, dissolve 0.05 mmol of HAuCl₄·3H₂O in 10 mL of anhydrous toluene.

• Addition of Nonylamine: Add 1.0 mmol of nonylamine (a 20:1 molar ratio to the gold precursor) to the flask.

• Inert Atmosphere: Equip the flask with a condenser and flush with an inert gas (argon or nitrogen) for 15 minutes while stirring. Maintain a positive pressure of the inert gas throughout the reaction.

• Heating and Reduction: Heat the mixture to 120°C with vigorous stirring. The color of the solution will gradually change from yellow to colorless and then to a deep red, indicating the formation of gold nanoparticles.

• Reaction Time: Maintain the reaction at 120°C for 60 minutes.

• Cooling: After 60 minutes, remove the heating mantle and allow the solution to cool to room temperature.

• Purification:

  • Add 20 mL of ethanol to the reaction mixture to precipitate the gold nanoparticles.

  • Centrifuge the solution at 8000 rpm for 10 minutes.

  • Discard the supernatant and re-disperse the nanoparticle pellet in 10 mL of toluene.

  • Repeat the precipitation and washing step two more times with ethanol.

• Storage: Disperse the final purified gold nanoparticles in a non-polar solvent like toluene or hexane for storage.

Protocol 2: Synthesis of Nonylamine-Capped Silver Nanoparticles

Objective: To synthesize silver nanoparticles with a narrow size distribution.

Materials:

• Silver nitrate (AgNO₃)

• Nonylamine (98% purity)

• Ethanol (absolute)

• Deionized water

• Two-neck round-bottom flask

• Heating mantle with temperature controller and thermocouple

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a 50 mL two-neck flask, dissolve 0.1 mmol of silver nitrate in 20 mL of ethanol.

• Addition of Nonylamine: Add 0.5 mmol of nonylamine (a 5:1 molar ratio to the silver precursor) to the solution while stirring.

• Heating: Heat the reaction mixture to 70°C with continuous stirring.

• Observation: The solution will turn yellow, indicating the formation of silver nanoparticles.

• Reaction Time: Allow the reaction to proceed for 30 minutes at 70°C.

• Cooling: After the reaction is complete, cool the solution to room temperature.

• Purification:

  • Centrifuge the nanoparticle solution at 10,000 rpm for 15 minutes.

  • Wash the resulting pellet with ethanol twice to remove any unreacted precursors and excess nonylamine.

• Storage: Re-disperse the purified silver nanoparticles in ethanol for storage.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for the synthesis of nonylamine-capped nanoparticles.

Caption: Mechanism of nonylamine as a capping agent in nanoparticle formation.

Conclusion

Nonylamine is a highly effective primary amine for the synthesis of a variety of nanoparticles. Its roles as a capping agent, solvent, and reducing agent allow for significant control over the size, shape, and stability of the resulting nanomaterials. The protocols provided herein serve as a starting point for researchers to develop their own synthesis procedures tailored to their specific needs. Further optimization of reaction parameters will enable the fine-tuning of nanoparticle properties for advanced applications in drug development and other scientific fields.

References

• 1. consensus.app [consensus.app]
• 2. Mechanism of Producing Metallic Nanoparticles, with an Emphasis on Silver and Gold Nanoparticles, Using Bottom-Up Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anisotropic growth of ZnO nanoparticles driven by the structure of amine surfactants: the role of surface dynamics in nanocrystal growth - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Nonylamine

Welcome to the technical support center for the purification of crude nonylamine. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshooting for common challenges encountered during the purification of this long-chain aliphatic amine.

Frequently Asked Questions (FAQs)

Q1: My crude nonylamine is a yellow or brownish color. What causes this and how can I remove it?

A1: The yellow or brownish discoloration of nonylamine is typically due to oxidation of the amine functionality upon exposure to air and light, forming colored impurities.[1] These impurities can usually be removed by vacuum distillation or column chromatography, which will yield a colorless to light yellow liquid.[1] To prevent recurrence, it is best to store purified nonylamine under an inert atmosphere (e.g., nitrogen or argon) in a sealed, amber-colored vial and preferably refrigerated.[1]

Q2: What are the most common impurities I should expect in my crude nonylamine?

A2: The impurities largely depend on the synthetic route used to prepare the nonylamine.

• From Nonyl Halide and Ammonia: This reaction can lead to the formation of secondary (di-n-nonylamine) and tertiary (tri-n-nonylamine) amines as over-alkylation byproducts.[2] Unreacted nonyl halide may also be present.

• From Reduction of Nonanenitrile: Incomplete reduction can leave residual nonanenitrile in the crude product. Depending on the reducing agent and conditions, side-reaction products may also be formed.

In addition to byproducts from the synthesis, common impurities can include residual solvents, moisture, and oxidation products.[2]

Q3: Which purification method is best for my crude nonylamine?

A3: The optimal purification method depends on the nature of the impurities and the desired final purity.

• Acid-Base Extraction: This is an excellent first step for removing neutral and acidic impurities. The basic nature of nonylamine allows it to be selectively extracted into an acidic aqueous phase.

• Vacuum Distillation: This is a highly effective method for separating nonylamine from non-volatile impurities, such as salts and polymeric materials, as well as from impurities with significantly different boiling points.[2] Given nonylamine's high boiling point, vacuum distillation is crucial to prevent thermal degradation.[2]

• Column Chromatography: This technique is ideal for separating impurities with similar boiling points to nonylamine, such as isomers or structurally related amines (e.g., secondary or tertiary nonylamines).

Often, a combination of these methods is employed to achieve high purity. A typical workflow would be an initial acid-base extraction followed by vacuum distillation of the recovered amine.

Q4: How should I store purified nonylamine?

A4: Nonylamine is sensitive to air and can oxidize over time.[3] For long-term storage, it is recommended to keep it in a tightly sealed container under an inert atmosphere (nitrogen or argon) and store it in a cool, dark place or a refrigerator.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Product discoloration (yellowing) after purification and storage.	Exposure to air and/or light leading to oxidation.	Store the purified nonylamine under an inert atmosphere (nitrogen or argon) in an amber vial and refrigerate. Consider re-purifying by vacuum distillation if the color is significant.[1]
Streaking or tailing of the product spot on a silica gel TLC plate.	Strong interaction between the basic amine and the acidic silanol groups on the silica gel surface.[4]	Add a small amount of a basic modifier to the eluent, such as 0.5-2% triethylamine or a 10% ammonia solution in methanol.[4][5] This will neutralize the acidic sites on the silica.
Low recovery of nonylamine after column chromatography.	Irreversible adsorption of the basic amine onto the acidic silica gel.	Deactivate the silica gel by pre-treating it with a solution containing triethylamine.[6] Alternatively, use a less acidic stationary phase like basic alumina or amine-functionalized silica.[4]
Difficulty separating nonylamine from di- or tri-nonylamine by distillation.	The boiling points of these long-chain amines may be too close for efficient separation by simple distillation.	Use a fractional distillation column under vacuum with a suitable packing material to increase the separation efficiency. Alternatively, column chromatography is often more effective for separating these types of closely related compounds.
The crude nonylamine forms an emulsion during acid-base extraction.	The presence of surfactants or other impurities that stabilize the interface between the organic and aqueous layers.	Add a small amount of brine (saturated NaCl solution) to the separatory funnel and gently swirl. This can help to break the emulsion by increasing the ionic strength of the aqueous phase. In some cases, filtration through a pad of Celite may be necessary.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of nonylamine.

Property	Value	Source(s)
Molecular Formula	C₉H₂₁N	[7]
Molecular Weight	143.27 g/mol	[7]
Boiling Point (at 760 mmHg)	201-202 °C	[8][9]
Melting Point	-1 °C
Density	0.782-0.79 g/cm³ at 20-25 °C	[8][9]
Vapor Pressure	0.37 hPa at 25 °C
Commercial Purity Levels	≥97.0%, 98%, >98.0%(GC), ≥99.5%(GC)	[8][9]

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is effective for separating nonylamine from neutral and acidic impurities.

Materials:

• Crude nonylamine

• Diethyl ether (or another suitable water-immiscible organic solvent)

• 1 M Hydrochloric acid (HCl)

• 2 M Sodium hydroxide (NaOH)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel, beakers, flasks

• pH paper or pH meter

Procedure:

• Dissolution: Dissolve the crude nonylamine in diethyl ether (approx. 10 mL per 1 g of crude material).

• Acidic Extraction: Transfer the ethereal solution to a separatory funnel. Add an equal volume of 1 M HCl, stopper the funnel, and shake vigorously for 1-2 minutes, periodically venting to release pressure. Allow the layers to separate. The protonated nonylamine will move into the aqueous (bottom) layer.

• Separation: Drain the aqueous layer into a clean flask. Repeat the extraction of the organic layer with two more portions of 1 M HCl. Combine all acidic aqueous extracts. The organic layer, containing neutral impurities, can be set aside or discarded.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add 2 M NaOH solution while stirring until the pH is >12 (confirm with pH paper). This deprotonates the nonylamine, which will separate from the aqueous solution, often as an oily layer.

• Back-Extraction: Transfer the basified aqueous solution back to a separatory funnel. Extract the free nonylamine with three portions of diethyl ether.

• Washing and Drying: Combine the organic extracts and wash with one portion of brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the purified nonylamine.

Protocol 2: Purification by Vacuum Distillation

This protocol is suitable for purifying nonylamine from non-volatile impurities.

Materials:

• Crude nonylamine (preferably after an initial acid-base extraction)

• Vacuum distillation apparatus (including a round-bottom flask, distillation head with thermometer, condenser, and receiving flask)

• Vacuum pump and pressure gauge

• Heating mantle and stir plate

• Stir bar

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus. Ensure all joints are properly sealed with grease. Place a stir bar in the distillation flask.

• Charging the Flask: Add the crude nonylamine to the distillation flask, filling it to no more than two-thirds of its volume.

• Distillation:

  • Begin stirring and turn on the vacuum pump to reduce the pressure in the system.

  • Once a stable, low pressure is achieved, begin to gently heat the distillation flask.

  • Collect any low-boiling fractions that may distill first.

  • Increase the temperature to distill the nonylamine. The boiling point will depend on the pressure (see nomograph below for estimation).

  • Collect the nonylamine fraction in a clean receiving flask.

• Completion: Once the distillation is complete, turn off the heating and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Protocol 3: Purification by Column Chromatography

This method is effective for separating nonylamine from other amines and impurities with similar boiling points.

Materials:

• Crude nonylamine

• Silica gel (230-400 mesh)

• Eluent: A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate), with the addition of 1% triethylamine (TEA). A common starting point is a 95:5 mixture of hexane:ethyl acetate + 1% TEA.

• Chromatography column, flasks for fraction collection

• TLC plates and developing chamber

Procedure:

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pack the chromatography column.

• Sample Loading: Dissolve the crude nonylamine in a minimal amount of the eluent. Alternatively, for better resolution, pre-adsorb the crude product onto a small amount of silica gel. To do this, dissolve the crude product in a volatile solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add the sample to the top of the packed column.

• Elution: Begin eluting the column with the solvent system, collecting fractions.

• Monitoring: Monitor the collected fractions by thin-layer chromatography (TLC) to identify which fractions contain the purified nonylamine.

• Isolation: Combine the pure fractions and remove the eluent under reduced pressure. Note that removing the triethylamine may require co-evaporation with a solvent like toluene or placing the sample under high vacuum.

Visualizations

Caption: General workflow for the purification of crude nonylamine.

Caption: Troubleshooting logic for streaking in amine chromatography.

Caption: Estimated boiling point of nonylamine at various pressures.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. lgcstandards.com [lgcstandards.com]
• 4. benchchem.com [benchchem.com]
• 5. Chromatography [chem.rochester.edu]
• 6. Chromatography [chem.rochester.edu]
• 7. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 壬胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Nonylamine = 99.5 GC 112-20-9 [sigmaaldrich.com]

Technical Support Center: Optimizing Nonylamine Synthesis

Welcome to the technical support center for Nonylamine synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize the synthesis of nonylamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing primary amines like nonylamine?

A1: The most common and reliable methods for synthesizing primary amines such as nonylamine are:

• Reductive Amination: This method involves the reaction of a carbonyl compound (nonanal) with an ammonia source to form an imine, which is then reduced to the amine. It is a versatile and widely used method in industry.

• Gabriel Synthesis: This classic method utilizes potassium phthalimide to alkylate a primary alkyl halide (e.g., 1-bromononane), followed by hydrolysis or hydrazinolysis to release the pure primary amine. It is particularly effective at avoiding the over-alkylation side products often seen in other methods.[1][2]

• Hofmann Rearrangement: This reaction converts a primary amide (decanamide) into a primary amine with one fewer carbon atom.[3][4] It is a useful method when the corresponding amide is readily available.

Q2: I'm getting a mixture of primary, secondary, and tertiary amines. How can I improve the selectivity for nonylamine?

A2: The formation of secondary and tertiary amines is a common issue, particularly in direct alkylation methods where the product amine is more nucleophilic than the starting ammonia.[5] To favor the formation of the primary amine:

• Use a large excess of ammonia: This increases the probability of the alkylating agent reacting with ammonia rather than the newly formed nonylamine.[5][6]

• Employ the Gabriel Synthesis: This method is specifically designed to produce primary amines with high purity by preventing over-alkylation.[1][2]

• Optimize Reductive Amination: In reductive amination, using a sufficient excess of ammonia can help minimize the formation of secondary and tertiary amine byproducts.[7]

Q3: My reaction yield is consistently low. What are the general parameters I should investigate?

A3: Low yields can stem from several factors. Key parameters to optimize include:

• Reaction Temperature: Ensure the temperature is optimal for the specific reaction. Some reactions require heating (reflux), while others may need cooling to prevent side reactions.

• Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to ensure it has gone to completion. Incomplete reactions are a common cause of low yields.

• Reagent Purity and Stoichiometry: Use pure starting materials and ensure the correct molar ratios of reactants. For instance, in reductive amination, the stoichiometry of the reducing agent is critical.

• Solvent Choice: The solvent can significantly impact reaction rates and outcomes. Ensure you are using an appropriate and dry solvent, as water can interfere with many reactions.

Q4: What are the best practices for purifying nonylamine?

A4: Nonylamine, like many amines, can be challenging to purify. Common methods include:

• Distillation: Fractional distillation under reduced pressure is a common method for purifying liquid amines like nonylamine.[5][8]

• Acid-Base Extraction: The basic nature of amines allows for purification by converting the amine into its ammonium salt with an acid. This allows for the removal of non-basic impurities by extraction with an organic solvent. The amine can then be regenerated by adding a base and extracted into an organic solvent.

• Chromatography: While possible, column chromatography on silica gel can sometimes lead to product loss due to the basicity of the amine. Treating the silica gel with a small amount of a base like triethylamine can help mitigate this issue.

Troubleshooting Guides

Reductive Amination of Nonanal

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Nonylamine	Incomplete imine formation.	- Ensure anhydrous conditions as water can inhibit imine formation.- Add a dehydrating agent like molecular sieves.- Allow sufficient time for imine formation before adding the reducing agent.[9]
Reduction of the starting aldehyde (nonanal) to 1-nonanol.	- Use a milder or more selective reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN), which are less likely to reduce the aldehyde.[7][9]
Over-alkylation leading to di- and trinonylamine.	- Use a large excess of the ammonia source (e.g., ammonium acetate or aqueous ammonia).[7]
Formation of Byproducts	Aldol condensation of nonanal.	- This can be catalyzed by acid or base. Control the pH of the reaction mixture carefully.- Add the reducing agent promptly after imine formation.
Cannizzaro reaction of nonanal.	- This occurs under strongly basic conditions. Avoid using strong bases if possible.

Gabriel Synthesis with 1-Bromononane

Issue	Potential Cause	Troubleshooting Steps
Low Yield of N-(nonyl)phthalimide	Incomplete reaction with 1-bromononane.	- Ensure the potassium phthalimide is fully dissolved. Using a polar aprotic solvent like DMF can help.[10]- Increase the reaction temperature and/or extend the reaction time. Monitor by TLC.
Elimination side reaction.	- While more common with secondary and tertiary halides, elimination can occur. Use the mildest effective temperature.
Low Yield of Nonylamine during Hydrolysis	Incomplete hydrolysis of N-(nonyl)phthalimide.	- For acidic or basic hydrolysis, ensure sufficient reaction time at reflux.- Consider using hydrazine (Ing-Manske procedure) for a milder and often more efficient cleavage.[1]
Degradation of the product.	- If the target molecule has acid or base-sensitive functional groups, the harsh conditions of traditional hydrolysis can be detrimental. The hydrazine method is a better alternative in these cases.[1]
Difficulty in Isolating the Product	Phthalhydrazide byproduct from the Ing-Manske procedure is difficult to remove.	- Phthalhydrazide is a solid precipitate. Ensure complete precipitation by cooling the reaction mixture before filtration.[1]

Data Presentation

Table 1: Comparison of Catalysts for the Reductive Amination of Nonanal

Catalyst	Yield of Nonylamine (%)	Selectivity for Primary Amine (%)
Raney Cobalt (R-Co)	94	High
Raney Nickel (R-Ni)	87	High
Ruthenium (Ru)	87	High
Palladium (Pd)	Low	Moderate

Data adapted from a study on the reductive amination of nonanal catalyzed by Group 8 metals.[11]

Table 2: General Comparison of Nonylamine Synthesis Methods

Method	Starting Materials	Typical Yield (%)	Key Advantages	Key Disadvantages
Reductive Amination	Nonanal, Ammonia, Reducing Agent	60 - 95[12]	One-pot procedure, wide substrate scope.[12]	Potential for over-alkylation, requires a specific reducing agent.[12]
Gabriel Synthesis	1-Bromononane, Potassium Phthalimide	70 - 90[12]	High purity of primary amine, avoids over-alkylation.[12][13]	Limited to primary amines, can require harsh hydrolysis conditions.[12]
Hofmann Rearrangement	Decanamide, Bromine, Base	60 - 80	Good for creating an amine with one less carbon.[14]	Use of hazardous bromine, sensitive to substrate structure.

Yields are typical for analogous primary amine syntheses and may vary for nonylamine.

Experimental Protocols

Protocol 1: Reductive Amination of Nonanal

• Imine Formation: In a round-bottom flask, dissolve nonanal (1 equivalent) and ammonium acetate (1.5 equivalents) in methanol. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 equivalents) portion-wise, keeping the temperature below 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for an additional 3-4 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction by the slow addition of 1M HCl. Make the solution basic with 2M NaOH and extract with diethyl ether.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude nonylamine by vacuum distillation.

Protocol 2: Gabriel Synthesis of Nonylamine

• N-Alkylation: To a solution of potassium phthalimide (1.1 equivalents) in DMF, add 1-bromononane (1 equivalent). Heat the mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction by TLC until the starting halide is consumed.

• Isolation of Intermediate: Cool the reaction mixture and pour it into water. Filter the resulting precipitate of N-(nonyl)phthalimide and wash with water.

• Hydrazinolysis: Suspend the N-(nonyl)phthalimide in ethanol and add hydrazine hydrate (1.5 equivalents). Reflux the mixture for 2-4 hours.

• Work-up: Cool the mixture to room temperature. A white precipitate of phthalhydrazide will form. Filter off the precipitate and wash with ethanol.

• Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in diethyl ether and wash with water. Dry the organic layer, filter, and concentrate to yield nonylamine. Further purification can be achieved by vacuum distillation.

Protocol 3: Hofmann Rearrangement of Decanamide

• Preparation of Hypobromite Solution: In a flask cooled in an ice-salt bath, dissolve sodium hydroxide (4.2 equivalents) in water. Slowly add bromine (1.1 equivalents) with stirring, keeping the temperature below 0 °C.

• Amide Addition: To a separate flask, add decanamide (1 equivalent) and the freshly prepared hypobromite solution.

• Reaction: Slowly heat the mixture to around 75 °C. The reaction is exothermic and should be controlled. Maintain the temperature for about 1 hour after the initial reaction subsides.

• Work-up: Cool the reaction mixture and extract the nonylamine with diethyl ether.

• Purification: Dry the ethereal solution with anhydrous potassium carbonate, filter, and remove the solvent. Purify the crude nonylamine by vacuum distillation.[5]

Mandatory Visualizations

Caption: A general workflow for troubleshooting low yields in nonylamine synthesis.

Caption: Simplified reaction pathway for the reductive amination of nonanal.

Caption: Workflow for the Gabriel synthesis of nonylamine.

References

• 1. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. Preparation of Amines - Chemistry Steps [chemistrysteps.com]
• 3. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 4. receipt012022.hiralalpaulcollege.ac.in [receipt012022.hiralalpaulcollege.ac.in]
• 5. benchchem.com [benchchem.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]
• 9. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Reductive Amination of Nonanal Catalyzed by Group 8 metals. | Semantic Scholar [semanticscholar.org]
• 12. benchchem.com [benchchem.com]
• 13. ajaybhadouriya.wordpress.com [ajaybhadouriya.wordpress.com]
• 14. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Nonylamine Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with nonylamine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments involving this long-chain primary amine.

I. N-Alkylation of Nonylamine

Direct N-alkylation of nonylamine with alkyl halides is a common method for synthesizing secondary and tertiary amines. However, a significant challenge is controlling the reaction to prevent over-alkylation, which leads to the formation of undesired di- and tri-alkylated products.

Frequently Asked Questions (FAQs): N-Alkylation

Q1: My N-alkylation of nonylamine is producing a mixture of mono- and di-alkylated products. How can I improve the selectivity for mono-alkylation?

A1: Over-alkylation is a frequent issue because the mono-alkylated product (a secondary amine) is often more nucleophilic than the starting nonylamine (a primary amine). To favor mono-alkylation, consider the following strategies:

• Molar Ratio of Reactants: Use a significant excess of nonylamine relative to the alkylating agent. This statistically favors the reaction of the alkylating agent with the more abundant primary amine.

• Slow Addition of Alkylating Agent: Adding the alkylating agent dropwise to the reaction mixture helps to maintain a low concentration of the electrophile, which can improve selectivity for the mono-alkylated product.

• Lower Reaction Temperature: The subsequent alkylation of the secondary amine to a tertiary amine may have a higher activation energy. Running the reaction at a lower temperature can help to kinetically favor the initial mono-alkylation.

• Choice of Base: Use a non-nucleophilic, sterically hindered base to deprotonate the resulting ammonium salt without competing with the amine in the alkylation reaction.

Q2: I am observing the formation of quaternary ammonium salts in my reaction. How can this be avoided?

A2: The formation of quaternary ammonium salts is the result of excessive alkylation. This can be minimized by carefully controlling the stoichiometry of the alkylating agent and the reaction time. Using a less reactive alkylating agent (e.g., an alkyl chloride instead of an alkyl iodide) can also help to reduce the rate of over-alkylation. Monitoring the reaction closely by techniques like TLC or GC-MS is crucial to stop the reaction once the desired secondary or tertiary amine is formed.

Q3: What are the best methods for purifying the mono-alkylated product from the reaction mixture?

A3: Purification of the desired mono-alkylated product from a mixture of starting material, di-alkylated product, and tri-alkylated product can be challenging due to their similar polarities.

• Column Chromatography: Flash column chromatography on silica gel is a common method for separating these products. A carefully selected solvent system with a shallow gradient is often necessary to achieve good separation.

• Acid-Base Extraction: Differences in the basicity of the primary, secondary, and tertiary amines can sometimes be exploited for separation through a series of acid-base extractions, although this can be complex.

• Distillation: If the boiling points of the products are sufficiently different, fractional distillation under reduced pressure can be an effective purification method.

Troubleshooting Guide: N-Alkylation of Nonylamine

Issue	Possible Cause	Troubleshooting Steps
Low to no conversion	Insufficiently reactive alkylating agent.	Use a more reactive alkylating agent (e.g., iodide > bromide > chloride). Increase the reaction temperature.
Steric hindrance.	For bulky alkylating agents, consider increasing the reaction temperature or using a more polar, aprotic solvent like DMF or DMSO.
Ineffective base.	Ensure an appropriate non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) is used in sufficient quantity to neutralize the generated acid.
Poor selectivity (mixture of products)	Over-alkylation.	Use a large excess of nonylamine. Add the alkylating agent slowly. Lower the reaction temperature.
Reaction time too long.	Monitor the reaction closely by TLC or GC-MS and stop it once the desired product is maximized.
Formation of elimination byproducts	Use of a sterically hindered alkyl halide.	This is more common with secondary and tertiary alkyl halides. Consider using a less hindered primary alkyl halide if possible.
Strong, non-nucleophilic base.	While necessary to avoid competing alkylation, some strong bases can promote elimination. A careful choice of base and reaction temperature is important.

Experimental Protocol: Selective Mono-alkylation of Nonylamine

This protocol aims to selectively synthesize a secondary amine from nonylamine.

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve nonylamine (3 equivalents) in a suitable anhydrous solvent (e.g., acetonitrile or DMF).

• Addition of Base: Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 1.5 equivalents).

• Addition of Alkylating Agent: Cool the mixture to 0°C and add the alkyl halide (1 equivalent) dropwise over 30 minutes with vigorous stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Once the reaction is complete, filter the mixture to remove the inorganic salts. Remove the solvent from the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the mono-alkylated secondary amine.

II. Acylation of Nonylamine

Acylation of nonylamine with acyl chlorides or anhydrides is a common method to form amides. While generally a high-yielding reaction, side products can arise, particularly from the reactivity of the acylating agent and the reaction conditions.

Frequently Asked Questions (FAQs): Acylation

Q1: What are the common side products when acylating nonylamine with an acyl chloride?

A1: The primary side product is the hydrochloride salt of nonylamine. The reaction between nonylamine and an acyl chloride produces one equivalent of hydrochloric acid (HCl). This HCl will react with any available nonylamine to form the salt, effectively consuming the starting material. To prevent this, the reaction is typically carried out in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine) to scavenge the HCl.[1] Another potential side product is a diacylated amine, although this is less common with primary amines under standard conditions.

Q2: Can I use an acid anhydride for the acylation of nonylamine? What are the potential byproducts?

A2: Yes, acid anhydrides are effective acylating agents for nonylamine. The main byproduct of this reaction is a carboxylic acid.[2] Similar to the reaction with acyl chlorides, a base is often added to neutralize this acidic byproduct and drive the reaction to completion.

Troubleshooting Guide: Acylation of Nonylamine

Issue	Possible Cause	Troubleshooting Steps
Low yield of amide	Incomplete reaction.	Ensure at least one equivalent of a non-nucleophilic base (e.g., triethylamine, pyridine) is used to neutralize the acid byproduct.
Hydrolysis of the acylating agent.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.
Formation of nonylamine salt	Insufficient base.	Add at least one equivalent of a suitable base. For less reactive amines, a stronger base or a catalytic amount of DMAP may be beneficial.
Difficulty in product purification	Removal of excess base or acid byproduct.	During workup, wash the organic layer with a dilute acid solution to remove basic impurities and with a dilute base solution to remove acidic impurities.

Experimental Protocol: Synthesis of N-Nonylacetamide

This protocol describes the synthesis of N-nonylacetamide from nonylamine and acetic anhydride.

• Reaction Setup: In a round-bottom flask, dissolve nonylamine (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Base: Add a non-nucleophilic base like triethylamine (1.1 equivalents).

• Addition of Acylating Agent: Cool the reaction mixture to 0°C and add acetic anhydride (1.1 equivalents) dropwise with stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Work-up: Quench the reaction by adding water. Separate the organic layer, wash with dilute HCl, then with saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-nonylacetamide, which can be further purified by recrystallization or column chromatography if necessary.

III. Reductive Amination of Nonylamine

Reductive amination is a highly effective method for the synthesis of secondary and tertiary amines from nonylamine, aldehydes, and ketones. This one-pot reaction involves the formation of an imine or enamine intermediate, which is then reduced in situ. A key advantage of this method is the significantly reduced likelihood of over-alkylation compared to direct N-alkylation.[3][4]

Frequently Asked Questions (FAQs): Reductive Amination

Q1: What are the advantages of using reductive amination over direct N-alkylation to synthesize secondary amines from nonylamine?

A1: Reductive amination offers superior control for mono-alkylation.[3] The reaction proceeds through an imine intermediate which is then reduced. The conditions for imine formation and reduction are generally mild and do not favor the further reaction of the newly formed secondary amine, thus minimizing the formation of tertiary amine byproducts.

Q2: What are some common reducing agents used in reductive amination, and are there any specific considerations for nonylamine?

A2: Common reducing agents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃).

• Sodium Borohydride (NaBH₄): A versatile and cost-effective reducing agent. However, it can also reduce the starting aldehyde or ketone, so the imine formation should be allowed to go to completion before adding the reducing agent.

• Sodium Cyanoborohydride (NaBH₃CN): This reagent is selective for the reduction of the protonated imine (iminium ion) over the carbonyl group, allowing for a one-pot reaction where all reagents are mixed together. However, it is toxic and can release hydrogen cyanide gas under acidic conditions.[5]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): A milder and less toxic alternative to NaBH₃CN, it is also selective for the iminium ion and is widely used for one-pot reductive aminations.[5]

For a long-chain amine like nonylamine, all these reducing agents are generally suitable. The choice often depends on the specific carbonyl compound being used and the desired reaction conditions.

Q3: My reductive amination reaction is slow or incomplete. What can I do to improve the reaction?

A3: Several factors can affect the rate of reductive amination:

• pH of the reaction: Imine formation is typically acid-catalyzed. The optimal pH is usually mildly acidic (around 5-6). If the pH is too low, the amine will be protonated and become non-nucleophilic. If the pH is too high, the carbonyl group will not be sufficiently activated. Adding a small amount of acetic acid can be beneficial.

• Water removal: Imine formation is a condensation reaction that produces water. Removing this water (e.g., by using a Dean-Stark trap or adding a dehydrating agent like molecular sieves) can drive the equilibrium towards the imine and improve the overall reaction rate.

• Steric hindrance: If either the nonylamine or the carbonyl compound is sterically hindered, the reaction may be slow. Increasing the reaction temperature or using a more active catalyst may be necessary.

Troubleshooting Guide: Reductive Amination of Nonylamine

Issue	Possible Cause	Troubleshooting Steps
Low yield of the desired amine	Incomplete imine formation.	Ensure the pH is mildly acidic. Consider adding a dehydrating agent (e.g., molecular sieves).
Ineffective reduction.	Ensure the reducing agent is active. For NaBH₄, add it after imine formation is complete.
Formation of alcohol byproduct	Reduction of the starting carbonyl.	This is more common with NaBH₄. Use a more selective reducing agent like NaBH(OAc)₃ or NaBH₃CN.
Reaction stalls	Equilibrium not favoring the imine.	Remove water from the reaction mixture.
Catalyst (if used) is inactive.	Ensure the catalyst is fresh and handled under appropriate conditions.

Experimental Protocol: Reductive Amination of Nonylamine with an Aldehyde

This protocol describes the synthesis of a secondary amine from nonylamine and an aldehyde using sodium triacetoxyborohydride.

• Reaction Setup: In a round-bottom flask, dissolve nonylamine (1 equivalent) and the aldehyde (1.1 equivalents) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Imine Formation: Add acetic acid (1.1 equivalents) to the mixture and stir at room temperature for 1-2 hours to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents) portion-wise to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or GC-MS until the starting materials are consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the product with DCM.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

IV. Visualizing Reaction Pathways and Troubleshooting

Reaction Pathways

The following diagrams illustrate the reaction pathways for the N-alkylation and reductive amination of nonylamine.

Diagram 1: Comparison of N-Alkylation and Reductive Amination Pathways.

Troubleshooting Workflow

This workflow provides a logical approach to troubleshooting common issues in nonylamine alkylation reactions.

Diagram 2: Troubleshooting Workflow for Nonylamine Alkylation.

References

• 1. cris.unibo.it [cris.unibo.it]
• 2. benchchem.com [benchchem.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Improving the Yield of Nonylamine Alkylation Reactions

Welcome to the technical support center for the alkylation of nonylamine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the yield and efficiency of your nonylamine alkylation reactions.

FAQs: General Questions on Nonylamine Alkylation

Q1: What are the most common methods for the N-alkylation of nonylamine?

A1: The most common methods for the N-alkylation of nonylamine are:

• Direct Alkylation with Alkyl Halides: This is a classical SN2 reaction where nonylamine acts as a nucleophile, attacking an alkyl halide (e.g., alkyl bromide or iodide) to form a new carbon-nitrogen bond. A base is typically required to neutralize the resulting hydrohalic acid.[1]

• Reductive Amination: This two-step, one-pot process involves the reaction of nonylamine with an aldehyde or ketone to form an imine intermediate, which is then reduced in situ to the desired N-alkylated amine.[2] This method is often preferred for achieving mono-alkylation and avoiding over-alkylation.[3]

• Alkylation with Alcohols: This "green chemistry" approach uses alcohols as alkylating agents in the presence of a transition metal catalyst (e.g., Ru, Ir).[4] The reaction proceeds via a "borrowing hydrogen" mechanism, where the alcohol is temporarily oxidized to an aldehyde, which then undergoes reductive amination with the nonylamine. The only byproduct is water.[4]

Q2: What are the main challenges in the N-alkylation of nonylamine?

A2: The primary challenges include:

• Over-alkylation: The secondary amine product is often more nucleophilic than the starting primary amine (nonylamine), leading to the formation of tertiary amines and even quaternary ammonium salts as byproducts.[1][3]

• Low Reactivity: Steric hindrance from the long nonyl chain or the alkylating agent can slow down the reaction rate.[5]

• Side Reactions: With alkyl halides, elimination reactions can occur, especially at higher temperatures, to form alkenes.[5]

• Purification: The similar polarities of the starting material and the mono- and di-alkylated products can make purification by chromatography or distillation challenging.

Q3: How does the long alkyl chain of nonylamine affect the reaction?

A3: The long, flexible nonyl chain can increase steric hindrance around the nitrogen atom, potentially slowing down the reaction rate compared to smaller primary amines. However, it also increases the lipophilicity of the molecule, which can influence solvent choice and purification methods. The electron-donating nature of the alkyl chain enhances the nucleophilicity of the nitrogen atom.[5]

Troubleshooting Guides

Issue 1: Low or No Yield of the N-Alkylated Product

Q: My nonylamine alkylation reaction is showing low or no conversion to the desired product. What are the potential causes and solutions?

A: Low yield can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Potential Cause	Recommended Solution	Explanation
Low Reactivity of Alkylating Agent	Use a more reactive alkyl halide (I > Br > Cl). For alkylation with alcohols, ensure the catalyst is active and the reaction temperature is sufficient.	The leaving group ability of the halide is crucial for the SN2 reaction rate. For alcohol alkylation, catalyst activity is paramount.
Steric Hindrance	If using a bulky alkylating agent, consider increasing the reaction temperature or switching to a less sterically hindered reagent. Reductive amination can be a good alternative for bulky groups.	The long chain of nonylamine combined with a bulky electrophile can significantly reduce the reaction rate.
Inappropriate Solvent	Use a polar aprotic solvent like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) for direct alkylation with alkyl halides.[5] For reductive amination, dichloromethane (DCM) or methanol are common choices.[6]	Polar aprotic solvents stabilize the transition state of SN2 reactions without solvating the nucleophile excessively.
Ineffective Base	For direct alkylation, use a non-nucleophilic base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or an organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA).[5] Ensure the base is sufficiently soluble in the chosen solvent.	The base is crucial for neutralizing the acid formed during the reaction, regenerating the nucleophilic amine.
Incomplete Reaction	Increase the reaction time and monitor the progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Consider a moderate increase in temperature.	Alkylation of long-chain amines can be slower than that of smaller amines.

Troubleshooting Workflow for Low Yield

Troubleshooting workflow for low yield in nonylamine alkylation.

Issue 2: Poor Selectivity and Significant Over-alkylation

Q: My reaction produces a mixture of mono- and di-alkylated nonylamine. How can I improve the selectivity for the mono-alkylated product?

A: Over-alkylation is a common issue due to the increased nucleophilicity of the secondary amine product.[3] Several strategies can be employed to favor mono-alkylation.

Strategy	Recommendation	Explanation
Stoichiometry Control	Use a large excess of nonylamine relative to the alkylating agent (e.g., 3-5 equivalents or more).	Statistically, this increases the probability of the alkylating agent reacting with the more abundant primary amine.[5]
Slow Addition of Alkylating Agent	Add the alkylating agent dropwise or via a syringe pump over an extended period.	This maintains a low concentration of the alkylating agent, reducing the likelihood of it reacting with the newly formed secondary amine.
Lower Reaction Temperature	Perform the reaction at a lower temperature (e.g., room temperature or 0 °C).	This can help to control the reaction rate and improve selectivity, although it may require longer reaction times.
Switch to Reductive Amination	Reductive amination is an excellent method for selective mono-alkylation as the imine formation is generally not prone to over-reaction.[2][3]	This method avoids the direct alkylation of the amine product.
Use of Specific Bases	In some cases, using a bulky base can help to selectively deprotonate the less hindered primary amine.	The choice of base can influence the selectivity of the reaction.

Logical Flow for Minimizing Over-alkylation

Strategies to minimize over-alkylation in nonylamine reactions.

Issue 3: Difficulty in Product Purification

Q: I am having trouble purifying my N-alkylated nonylamine product from the reaction mixture. What are the best approaches?

A: The purification of long-chain amines can be challenging due to their physical properties.

Impurity	Purification Method	Notes
Unreacted Nonylamine	Acid-Base Extraction: Dissolve the crude mixture in a non-polar organic solvent (e.g., diethyl ether, ethyl acetate) and wash with a dilute aqueous acid (e.g., 1M HCl). The protonated amines will move to the aqueous phase. Neutralize the aqueous phase with a base (e.g., NaOH) and extract the free amines back into an organic solvent.	This method is effective for separating amines from non-basic impurities but may not efficiently separate primary, secondary, and tertiary amines from each other.
Over-alkylation Products	Column Chromatography: Use silica gel chromatography with a gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes). Adding a small amount of triethylamine (e.g., 1%) to the eluent can help to reduce tailing of the basic amine products on the acidic silica gel.	The separation can be difficult due to similar polarities. Careful optimization of the solvent system is required.
Inorganic Salts	Filtration: If inorganic salts (from the base) are present, they can be removed by filtration after diluting the reaction mixture with an organic solvent.	This is a straightforward workup step before further purification.
High-boiling Impurities	Vacuum Distillation: For thermally stable liquid products, vacuum distillation can be an effective method for purification.	The high boiling point of N-alkylated nonylamines necessitates the use of a vacuum to prevent thermal decomposition.

Experimental Protocols

Protocol 1: Direct Mono-N-Alkylation of Nonylamine with an Alkyl Bromide

This protocol is a general guideline for the selective mono-alkylation of nonylamine.

Materials:

• Nonylamine

• Alkyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (ACN), anhydrous

• Standard laboratory glassware and stirring equipment

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve nonylamine (3.0 eq.) in anhydrous acetonitrile.

• Add anhydrous potassium carbonate (2.0 eq.).

• Stir the mixture vigorously.

• Slowly add the alkyl bromide (1.0 eq.) dropwise to the mixture at room temperature.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).[6]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Workflow for Direct Alkylation

Experimental workflow for direct alkylation of nonylamine.

Protocol 2: Reductive Amination of Nonylamine with an Aldehyde

This protocol provides a general procedure for the N-alkylation of nonylamine via reductive amination.[6]

Materials:

• Nonylamine

• Aldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Standard laboratory glassware and stirring equipment

Procedure:

• In a round-bottom flask, dissolve nonylamine (1.0 eq.) and the aldehyde (1.0-1.2 eq.) in anhydrous DCM.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation. For less reactive aldehydes, a dehydrating agent like anhydrous MgSO₄ can be added.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the stirred solution.

• Continue stirring at room temperature until the reaction is complete (typically 2-24 hours), as monitored by TLC or GC-MS.[6]

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Workflow for Reductive Amination

Experimental workflow for reductive amination of nonylamine.

Data Presentation: Comparison of Alkylation Methods

The following tables summarize typical reaction conditions and expected outcomes for the N-alkylation of primary amines, which can be adapted for nonylamine.

Table 1: Direct Alkylation of Primary Amines with Alkyl Halides

Amine	Alkyl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Benzylamine	Benzyl bromide	Cs₂CO₃	DMF	25	24	98 (mono)	[7]
Aniline	1-Bromooctane	K₂CO₃	DMF	80	24	75 (mono)	Adapted from[4]
Nonylamine (expected)	1-Bromobutane	K₂CO₃	ACN	60	12-24	60-80 (mono)	-
Primary Amine (general)	Alkyl Bromide	CsOH	DMSO	23	1-5	>90 (mono)	[4]

Table 2: Reductive Amination of Primary Amines

Amine	Carbonyl Compound	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Benzylamine	Benzaldehyde	NaBH(OAc)₃	DCE	25	12	95	[6]
Aniline	Heptanal	NaBH(OAc)₃	DCM	25	18	88	[6]
Nonylamine (expected)	Butyraldehyde	NaBH(OAc)₃	DCM	25	12-24	>90	-
Primary Amine (general)	Aldehyde/Ketone	NaBH₃CN	MeOH	25	2-24	85-95	[6][8]

Table 3: N-Alkylation of Primary Amines with Alcohols

Amine	Alcohol	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Aniline	Benzyl alcohol	[Ru]-complex	t-BuOK	Toluene	70	24	92	[4]
Aniline	1-Octanol	[Ru]-complex	t-BuOK	Toluene	70	24	85	[4]
Nonylamine (expected)	1-Butanol	[Ru]-complex	t-BuOK	Toluene	100-120	24	70-90	-
Aromatic Amine (general)	Methanol	[Ru]-complex	t-BuOK	Methanol	Reflux	48	80-95	[4]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. "An Efficient Reductive Amination Protocol Using Benzylamine-Borane As " by Adam M. Bowman and Dr. Matt A. Peterson [scholarsarchive.byu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]

Troubleshooting low solubility of Nonylamine in reaction media

This technical support center provides troubleshooting guidance and frequently asked questions concerning the low solubility of nonylamine in various reaction media. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is nonylamine and what are its basic solubility properties?

Nonylamine, also known as 1-aminononane, is a primary aliphatic amine with a nine-carbon chain. Its structure consists of a polar amine head (-NH₂) and a long, nonpolar hydrocarbon tail. This dual nature means it is slightly soluble in water and generally soluble in organic solvents such as ethanol, benzene, and ether.[1] The long hydrocarbon chain gives it significant hydrophobic (nonpolar) character.

Q2: Why am I observing low solubility of nonylamine in my reaction?

Low solubility of nonylamine can be attributed to several factors:

• Solvent Polarity Mismatch: Nonylamine's long alkyl chain makes it predominantly nonpolar. If your reaction medium is highly polar (like water or methanol), you will likely encounter solubility issues. The principle of "like dissolves like" is crucial here.

• Reaction Temperature: The solubility of many compounds is temperature-dependent. If your reaction is conducted at a low temperature, the solubility of nonylamine may be significantly reduced.

• pH of the Medium: For aqueous or protic solvent systems, the pH is a critical factor. In neutral or basic conditions, nonylamine exists in its neutral, less polar form, which has lower solubility in polar solvents.[2]

• Concentration: You may be attempting to use a concentration of nonylamine that exceeds its solubility limit in the chosen solvent system.

Q3: How does pH affect the solubility of nonylamine?

The solubility of nonylamine in polar, protic solvents (like water or alcohols) is highly dependent on pH. The amine group (-NH₂) is basic and can be protonated in acidic conditions to form the nonylammonium ion (-NH₃⁺). This charged species is significantly more polar than the neutral amine, leading to a substantial increase in its solubility in polar solvents.[2] Therefore, lowering the pH of the reaction medium can be an effective strategy to improve nonylamine's solubility.

Q4: Are there any common solvents in which nonylamine is known to be highly soluble?

While precise quantitative data is limited, based on its structure, nonylamine is expected to be highly soluble in nonpolar organic solvents due to its long hydrocarbon chain. Good solubility would be expected in solvents like toluene, hexane, and dichloromethane. It should also be soluble in less polar alcohols and ethers.

Troubleshooting Guide for Low Nonylamine Solubility

If you are encountering low solubility of nonylamine in your reaction, follow these steps to diagnose and resolve the issue.

• Initial Assessment:

  • Confirm the Problem: Is the nonylamine not dissolving at all, or is it precipitating out during the reaction?

  • Review Your Solvent Choice: Is your solvent appropriate for a predominantly nonpolar compound? Refer to the solubility table below.

  • Check the Concentration: Are you working within a reasonable concentration range for your chosen solvent?

• Systematic Troubleshooting Steps:

  • Solvent Modification:

    • If in a polar solvent, switch to a less polar or nonpolar solvent.

    • Consider using a co-solvent system.

  • pH Adjustment (for protic/aqueous media):

    • Carefully add a dilute acid (e.g., HCl) to lower the pH and protonate the amine. Monitor the pH to avoid unwanted side reactions.

  • Temperature Modification:

    • Gently warm the reaction mixture to see if the nonylamine dissolves. Be cautious, as excessive heat can cause degradation.

  • Mechanical Agitation:

    • Increase stirring speed or use sonication to aid dissolution.

The following diagram illustrates a logical workflow for troubleshooting low solubility issues.

Caption: Troubleshooting workflow for low nonylamine solubility.

Data Presentation

Solvent Class	Solvent Example	Polarity	Expected Solubility	Rationale
Nonpolar Aprotic	Toluene, Hexane	Low	High / Miscible	The nonpolar alkyl chain of nonylamine has strong favorable interactions with nonpolar solvents.
Halogenated	Dichloromethane (DCM)	Low	High / Miscible	DCM is a good solvent for many organic compounds with low to moderate polarity.
Polar Aprotic	Acetone, THF	Medium	Moderate to High	These solvents can interact with both the polar amine group and the nonpolar tail.
Polar Aprotic	DMF, DMSO	High	Low to Moderate	The high polarity of these solvents may not be ideal for the long nonpolar chain of nonylamine.
Polar Protic	Ethanol, Isopropanol	Medium	Moderate	The alcohol can hydrogen bond with the amine group, but the long alkyl chain limits miscibility.
Polar Protic	Methanol	High	Low to Moderate	Methanol is more polar than ethanol, leading to lower expected solubility for the nonpolar amine.
Highly Polar	Water	Very High	Very Low (Slightly Soluble)	The large hydrophobic tail dominates, making it poorly soluble in water at neutral pH.[3][4]

Experimental Protocols

Protocol 1: Improving Solubility via pH Adjustment

This protocol is suitable for reactions in polar protic solvents where the final product is stable to acidic conditions.

• Materials:

  • Reaction vessel with nonylamine and chosen solvent.

  • Dilute hydrochloric acid (e.g., 1 M HCl).

  • pH meter or pH indicator strips.

  • Stirring apparatus.

• Procedure:

  • Combine the nonylamine and the reaction solvent in the reaction vessel and begin stirring.

  • Slowly add the dilute HCl dropwise to the mixture.

  • Monitor the pH of the solution periodically.

  • Continue adding acid until the nonylamine fully dissolves. A pH below 4 is often required to fully protonate the amine.

  • Once dissolved, proceed with the addition of other reagents.

  • Note: After the reaction is complete, the pH will need to be adjusted back to basic to deprotonate the amine if you need to extract the neutral product into an organic solvent.

Protocol 2: Improving Solubility using a Co-Solvent System

This protocol is useful when a single solvent does not provide adequate solubility.

• Materials:

  • Primary solvent (e.g., a polar solvent in which other reactants are soluble).

  • Co-solvent (e.g., a less polar solvent like THF or dioxane in which nonylamine is soluble).

  • Reaction vessel and stirring apparatus.

• Procedure:

  • Dissolve the nonylamine in a minimal amount of the co-solvent in which it is highly soluble (e.g., THF).

  • In a separate vessel, dissolve the other reaction components in the primary solvent.

  • Slowly add the nonylamine/co-solvent solution to the stirring solution of the other reactants.

  • Observe for any signs of precipitation. If the mixture remains homogeneous, proceed with the reaction.

  • If precipitation occurs, you may need to adjust the ratio of the primary solvent to the co-solvent.

Factors Influencing Nonylamine Solubility

The solubility of nonylamine is a balance of several interconnected factors, as illustrated in the diagram below.

Caption: Key factors affecting the solubility of nonylamine.

References

• 1. n-Nonylamine, 98% 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. n-Nonylamine, 98% | Fisher Scientific [fishersci.ca]
• 3. NONYLAMINE [chembk.com]
• 4. labsolu.ca [labsolu.ca]

Nonylamine stability and long-term storage protocols

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and long-term storage of nonylamine, along with troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of nonylamine under standard laboratory conditions?

Nonylamine is considered stable under normal ambient conditions. However, it is a combustible liquid and is sensitive to air.[1][2] For prolonged storage, it is crucial to protect it from heat, sparks, open flames, and sources of ignition.

Q2: What are the primary factors that can cause nonylamine degradation?

Several factors can accelerate the degradation of nonylamine and other aliphatic amines:

• Temperature: Higher temperatures can lead to thermal decomposition. While significant thermal decomposition of nonylamine resulting in the elimination of ammonia occurs at very high temperatures (360-590°C), prolonged exposure to moderately elevated temperatures can still affect its purity.

• Air/Oxygen: As an air-sensitive compound, nonylamine can undergo oxidation.[1][2] This can lead to the formation of various oxidation products.

• Light: Exposure to light, particularly UV radiation, can promote photodegradation of amines.[3]

• Incompatible Materials: Contact with incompatible substances can cause rapid degradation or hazardous reactions.

Q3: What substances are incompatible with nonylamine?

Nonylamine is incompatible with the following materials and should not be stored in contact with them:

• Acids

• Strong oxidizing agents

• Acid anhydrides

• Acid chlorides

• Carbon dioxide (CO2)

Q4: What are the recommended long-term storage conditions for nonylamine?

To ensure long-term stability, nonylamine should be stored under the following conditions:

Parameter	Recommendation	Source
Temperature	Cool, dry place. Store below +30°C.	[4]
Atmosphere	Under an inert gas (e.g., nitrogen or argon).	[2]
Container	Tightly closed, suitable containers. Glass or high-density polyethylene (HDPE) are generally recommended for amines.	[5]
Location	Well-ventilated area, away from heat, sparks, and flames. Store in a corrosives area.
Light	Protected from light.	[3]

Q5: What are the potential degradation pathways for nonylamine?

While specific degradation pathways for nonylamine are not extensively documented in the provided search results, based on the chemistry of aliphatic amines, the following are likely degradation routes:

• Oxidation: The primary degradation pathway upon exposure to air. This can lead to the formation of N-oxides, hydroxylamines, and other oxidation products. For primary amines, oxidation can ultimately lead to cleavage of the C-N bond.

• Thermal Decomposition: At elevated temperatures, nonylamine can undergo decomposition, which may involve the elimination of ammonia.

• Reaction with Carbon Dioxide: Amines can react with CO2 from the air to form carbamates.

Below is a generalized diagram illustrating potential degradation pathways for a primary amine like nonylamine.

A diagram of potential nonylamine degradation pathways.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving nonylamine.

Issue 1: Inconsistent reaction yields or appearance of unexpected byproducts.

• Possible Cause: Degradation of nonylamine stock.

  • Troubleshooting Steps:

    • Verify Purity: Re-analyze the purity of your nonylamine stock using a suitable analytical method such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

    • Review Storage: Ensure your storage conditions align with the recommendations (cool, dark, inert atmosphere). If the container has been opened multiple times, the integrity of the inert atmosphere may be compromised.

    • Purification: If the purity is compromised, consider purifying the nonylamine by distillation before use.

• Possible Cause: Incompatibility with reaction components.

  • Troubleshooting Steps:

    • Check Reagents: Ensure that none of the other reagents or solvents are acidic or contain strong oxidizing agents.

    • Inert Atmosphere: If the reaction is sensitive to air, ensure it is performed under a robust inert atmosphere (nitrogen or argon).

Issue 2: Color change (e.g., yellowing) of nonylamine solution over time.

• Possible Cause: Oxidation.

  • Troubleshooting Steps:

    • Inert Gas Sparging: Before use, sparge solvents with an inert gas to remove dissolved oxygen.

    • Fresh Solutions: Prepare nonylamine solutions fresh for each experiment.

    • Light Protection: Store solutions in amber vials or wrap containers with aluminum foil to protect from light, which can accelerate oxidation.

Issue 3: Poor solubility or precipitation of nonylamine in a reaction mixture.

• Possible Cause: Formation of an insoluble salt.

  • Troubleshooting Steps:

    • Check for Acidity: Ensure there are no acidic components in the reaction mixture that could protonate the nonylamine, forming a less soluble ammonium salt.

    • Solvent Choice: Re-evaluate the choice of solvent to ensure it is appropriate for both nonylamine and the other reaction components.

The following workflow can help troubleshoot issues with nonylamine stability in an experimental setting.

A workflow for troubleshooting nonylamine stability issues.

Experimental Protocols

Protocol 1: Forced Degradation Study of Nonylamine

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability-indicating nature of an analytical method.

1. Materials:

• Nonylamine

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H2O2), 3%

• High-purity water

• Suitable organic solvent (e.g., methanol, acetonitrile)

• Analytical instrumentation (e.g., HPLC-UV/MS, GC-MS)

2. Procedure:

• Acid Hydrolysis:

  • Prepare a solution of nonylamine in 0.1 M HCl.

  • Incubate the solution at a controlled elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

  • Withdraw samples at various time points, neutralize with NaOH, and dilute with a suitable solvent for analysis.

• Base Hydrolysis:

  • Prepare a solution of nonylamine in 0.1 M NaOH.

  • Follow the same incubation and sampling procedure as for acid hydrolysis, neutralizing with HCl before analysis.

• Oxidative Degradation:

  • Prepare a solution of nonylamine in a suitable solvent and add 3% H2O2.

  • Store the solution at room temperature, protected from light, for a defined period.

  • Withdraw samples at various time points for analysis.

• Thermal Degradation (Dry Heat):

  • Place a sample of neat nonylamine in a controlled temperature oven (e.g., 70°C) for a defined period.

  • At specified intervals, dissolve a portion of the sample in a suitable solvent for analysis.

• Photodegradation:

  • Expose a solution of nonylamine in a photostable, transparent container to a light source (e.g., UV lamp at 254 nm or a photostability chamber).

  • Simultaneously, keep a control sample wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and control samples at various time points.

3. Analysis:

• Analyze all stressed samples and a non-degraded control sample using a validated stability-indicating analytical method (e.g., HPLC-UV/MS or GC-MS).

• Compare the chromatograms to identify and quantify any degradation products.

Protocol 2: Long-Term Stability Testing of Nonylamine

This protocol is for establishing the shelf-life of nonylamine under recommended storage conditions.

1. Materials and Equipment:

• Multiple batches of nonylamine

• Appropriate storage containers (e.g., amber glass bottles with inert gas-tight seals)

• Stability chambers set to the desired long-term storage conditions (e.g., 25°C/60% RH and accelerated conditions like 40°C/75% RH).

2. Procedure:

• Package samples from at least three different batches of nonylamine in the proposed long-term storage containers.

• Place the samples in the stability chambers.

• Withdraw samples for analysis at predetermined time points.

3. Testing Schedule:

• Long-Term Storage (e.g., 25°C/60% RH): 0, 3, 6, 9, 12, 18, 24, 36 months.

• Accelerated Storage (e.g., 40°C/75% RH): 0, 3, 6 months.

4. Analysis:

• At each time point, analyze the samples for key stability attributes, such as:

  • Appearance (color, clarity)

  • Purity assay (e.g., by GC)

  • Identification and quantification of any degradation products.

The following diagram illustrates the workflow for a typical long-term stability study.

A workflow for long-term stability studies.

References

• 1. web.mit.edu [web.mit.edu]
• 2. Kinetics of hydrolysis of methenamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. DD228900A1 - PROCESS FOR DETERMINING LONG-CHAIN ALIPHATIC AMINE - Google Patents [patents.google.com]

Identifying and removing common impurities in Nonylamine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for identifying and removing common impurities in nonylamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized nonylamine?

A1: Impurities in nonylamine can originate from the synthesis process, degradation, or storage. Common synthesis methods like reductive amination can introduce specific byproducts. The most common impurities include:

• Unreacted Starting Materials: Depending on the synthesis route, these can include nonanal, nonanenitrile, or 1-nonanol.

• Over-alkylation Products: In syntheses involving ammonia, secondary (di-nonylamine) and tertiary (tri-nonylamine) amines are common byproducts.[1]

• Solvents: Residual solvents used during synthesis or purification may be present.

• Water: Nonylamine is hygroscopic and can absorb moisture from the atmosphere. Commercial grades often specify a water content of ≤0.5%.[2]

• Oxidation Products: Exposure to air can lead to the formation of oxidation products, which may cause discoloration.[3]

• Degradation Products: Decomposition of nonylamine can result in the elimination of ammonia, leading to other nitrogen-containing compounds.[4]

Table 1: Summary of Common Impurities in Nonylamine

Impurity Class	Specific Examples	Likely Origin
Synthesis Byproducts	Di-nonylamine, Tri-nonylamine	Reductive amination (over-alkylation)[1]
Unreacted Reagents	Nonanal, Nonanenitrile, Ammonia	Incomplete reaction
Degradation Products	Oxidation products, Ammonia	Air exposure, thermal decomposition[3][4]
Contaminants	Water, Residual Solvents	Storage, purification process[2]

Q2: My nonylamine sample is yellow. What causes this discoloration and how can I fix it?

A2: Discoloration, typically a yellow or brown hue, in amines is most often caused by air oxidation, which forms highly colored polymeric impurities.[3] To resolve this, purification via vacuum distillation is usually effective. Storing the purified nonylamine under an inert atmosphere (e.g., argon or nitrogen) and in a dark, cool place can prevent or significantly slow the re-oxidation process.

Q3: Which analytical method is best for determining the purity of my nonylamine sample?

A3: The choice of analytical method depends on the specific information you need. Gas Chromatography-Mass Spectrometry (GC-MS) is one of the most powerful techniques for this purpose. It not only quantifies the purity but also helps in identifying the chemical structure of unknown impurities.[5] Other methods like HPLC, NMR, and acid-base titration also have their specific advantages.

Table 2: Comparison of Analytical Methods for Nonylamine Purity Assessment

Parameter	GC-MS	HPLC-UV (with Derivatization)	¹H NMR	Acid-Base Titration
Principle	Separation by volatility, mass-based detection.[5]	Separation by polarity, UV absorbance detection.	Nuclear spin resonance, signal intensity is proportional to the number of protons.[5]	Neutralization of the basic amine group with a standardized acid.
Advantages	High sensitivity and specificity; excellent for identifying volatile impurities.	Suitable for non-volatile impurities; high precision.[5]	Provides structural information; can quantify without a specific standard for each impurity.	Fast, inexpensive, and provides a good measure of total amine content.
Disadvantages	May require derivatization for better performance.	Lower specificity than MS; requires derivatization for UV detection.	Lower sensitivity compared to GC-MS; complex spectra with multiple impurities.	Non-specific; quantifies all basic compounds, not just nonylamine.

Troubleshooting Guides

This section addresses specific issues you might encounter during the purification and handling of nonylamine.

Issue 1: Low Purity After Synthesis

Problem: My crude nonylamine, synthesized via reductive amination, shows significant amounts of secondary and tertiary amine impurities by GC-MS analysis.

Cause: Over-alkylation is a common side reaction in reductive amination where the newly formed primary amine reacts further with the aldehyde starting material.[1]

Solution: A combination of purification techniques is often necessary.

• Fractional Vacuum Distillation: This is the most effective method for separating nonylamine (b.p. 201 °C) from higher-boiling secondary (di-nonylamine) and tertiary (tri-nonylamine) amines.[6][7]

• Selective Salt Crystallization: Primary amines can be selectively precipitated from a mixture by reacting them with specific acids or even CO2 to form carbamates, which can then be isolated and converted back to the pure amine.[2][8] This method can achieve excellent purity (>99%) and high recovery.[2]

Issue 2: Ineffective Purification by Distillation

Problem: I performed a simple distillation, but the purity of my nonylamine did not improve significantly.

Cause: If the boiling points of the impurities are close to that of nonylamine (less than a 70 °C difference), a simple distillation will not be effective.[7]

Solution: Use fractional distillation. A fractionating column (e.g., a Vigreux column) placed between the distillation flask and the condenser provides a large surface area for repeated vaporization-condensation cycles, which allows for a much better separation of liquids with close boiling points.[7] For high-boiling liquids like nonylamine, performing the fractional distillation under vacuum is crucial to prevent thermal degradation.

Caption: Decision workflow for distillation issues.

Experimental Protocols

Protocol 1: Purity Analysis by GC-MS

Objective: To identify and quantify impurities in a nonylamine sample.

Instrumentation: Gas chromatograph with a mass spectrometer detector (GC-MS).

Methodology:

• Sample Preparation: Dilute the nonylamine sample to approximately 1 mg/mL in a suitable solvent like dichloromethane or methanol.

• GC Column: Use a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp up to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 500.

• Data Analysis: Calculate purity by the area percent method from the total ion chromatogram (TIC). Identify impurities by comparing their mass spectra with a library (e.g., NIST).

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Master Fractional Distillation: Purify Your Samples Like a Pro with Expert Tips - Housing Innovations [dev.housing.arizona.edu]
• 7. Purification [chem.rochester.edu]
• 8. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]

Technical Support Center: Safe Handling and Quenching of Nonylamine Reactions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and quenching procedures for reactions involving nonylamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with nonylamine?

A1: Nonylamine is a corrosive and combustible liquid that can cause severe skin burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or absorbed through the skin.[1][2] Additionally, it is very toxic to aquatic life.[3]

Q2: What personal protective equipment (PPE) is required when handling nonylamine?

A2: Appropriate PPE is crucial for the safe handling of nonylamine. This includes:

• Eye Protection: Chemical safety goggles or a face shield.[4][5]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[4][5]

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For larger quantities or in case of potential splashing, a chemical-resistant apron or suit is recommended.[5]

• Respiratory Protection: Work should be conducted in a well-ventilated fume hood.[5] If the concentration of vapors is high, a respirator with an appropriate cartridge for organic amines should be used.[4][5]

Q3: How should nonylamine be stored?

A3: Nonylamine should be stored in a cool, dry, and well-ventilated area away from incompatible substances such as acids, strong oxidizing agents, and sources of ignition.[4][5] Containers should be kept tightly closed.

Q4: What is the first aid procedure in case of exposure to nonylamine?

A4:

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes and remove contaminated clothing.[2][4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[2] Seek immediate medical attention.

Troubleshooting Guides

Problem 1: The reaction mixture containing nonylamine has become very hot during quenching.

• Cause: The quenching process is likely too fast, causing a strong exothermic reaction.

• Solution:

  • Immediately cool the reaction vessel in an ice-water bath to control the temperature.[6]

  • Slow down the rate of addition of the quenching agent. Add the quenching agent dropwise or in small portions, allowing the temperature to stabilize between additions.

  • Ensure continuous and efficient stirring to dissipate heat throughout the reaction mixture.

Problem 2: After quenching with aqueous acid, an emulsion has formed, making separation of the organic and aqueous layers difficult.

• Cause: The formation of nonylammonium salts can act as surfactants, leading to emulsification, especially with vigorous shaking.

• Solution:

  • Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer and can help break the emulsion.[7]

  • Gently swirl or rock the separatory funnel instead of shaking vigorously.

  • If the emulsion persists, allow the mixture to stand for a longer period.

  • As a last resort, filter the mixture through a pad of Celite or glass wool.

Problem 3: The desired product is not found in the organic layer after an acidic workup.

• Cause: The protonated nonylamine and potentially the product (if it has a basic nitrogen) have become water-soluble and are in the aqueous layer.[8]

• Solution:

  • Do not discard the aqueous layer.

  • Basify the aqueous layer with a suitable base (e.g., sodium hydroxide or sodium bicarbonate solution) to a pH greater than 10. This will deprotonate the ammonium salts.

  • Extract the basified aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to recover the nonylamine and any basic product.

Problem 4: A white precipitate forms during the quenching of a reaction containing nonylamine.

• Cause: This is likely the formation of a nonylammonium salt which may have limited solubility in the reaction solvent.

• Solution:

  • Add more of the aqueous quenching solution to dissolve the salt.

  • If the salt is insoluble in both the organic and aqueous layers, it may need to be filtered off, and then the filtrate can be processed as usual. The collected salt can be dissolved in water and then basified and extracted separately to recover any valuable material.

Quantitative Data Summary

Parameter	Value	Reference
Nonylamine Physical State	Liquid	[1]
Boiling Point	201 °C	[1]
Density	0.782 g/mL at 25 °C	[1]
Flash Point	74 °C	[1]
Recommended Quenching Temperature	0-10 °C (initially)	General practice for exothermic reactions.
Dilute HCl for Quenching	1 M to 2 M	General laboratory practice.
Copper Sulfate Solution for Workup	10% aqueous solution	[1]

Experimental Protocols

Protocol 1: General Quenching Procedure for a Reaction Containing Excess Nonylamine

This protocol describes the safe quenching of a reaction where nonylamine is used in excess.

Methodology:

• Cooling: At the end of the reaction, cool the reaction mixture to 0-10 °C using an ice-water bath. This is crucial to control any potential exotherm during quenching.

• Quenching Agent Preparation: Prepare a solution of dilute hydrochloric acid (1 M HCl).

• Slow Addition: Slowly and dropwise, add the 1 M HCl solution to the stirred reaction mixture. Monitor the temperature of the reaction. If the temperature starts to rise significantly, slow down or temporarily stop the addition.

• pH Check: Continue adding the acid until the aqueous phase is acidic (pH 1-2), which can be checked with pH paper. This ensures that all the basic nonylamine has been protonated to its water-soluble ammonium salt.

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate.

• Extraction: Separate the organic layer. Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Workup Procedure to Remove Nonylamine Using Copper Sulfate

This method is particularly useful if the desired product is acid-sensitive.[1]

Methodology:

• Quenching: Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extraction with Organic Solvent: Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.

• Copper Sulfate Wash: Wash the organic layer with a 10% aqueous solution of copper (II) sulfate. The aqueous layer will turn a deep blue or purple color as it complexes with the nonylamine.[1]

• Repeat Washing: Continue washing with fresh portions of the copper sulfate solution until the aqueous layer no longer changes color. This indicates that all the nonylamine has been removed.

• Final Washes: Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over a suitable drying agent, filter, and concentrate under reduced pressure.

Visualizations

Caption: Workflow for quenching a nonylamine reaction.

References

• 1. Workup [chem.rochester.edu]
• 2. fishersci.com [fishersci.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. How To Run A Reaction [chem.rochester.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. Troubleshooting [chem.rochester.edu]

Preventing overalkylation in reactions with Nonylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nonylamine. The information provided aims to help overcome common challenges, with a particular focus on preventing overalkylation during N-alkylation reactions.

Frequently Asked Questions (FAQs)

Q1: What is overalkylation in the context of reactions with nonylamine?

A1: Overalkylation is a common side reaction where the target mono-alkylated secondary amine product reacts further with the alkylating agent to form a di-alkylated tertiary amine, and potentially a quaternary ammonium salt. This occurs because the mono-alkylated product (a secondary amine) is often more nucleophilic than the starting primary amine (nonylamine), making it more reactive towards the alkylating agent.[1]

Q2: Why is the secondary amine formed from nonylamine more reactive than nonylamine itself?

A2: The alkyl group added to the nitrogen atom is electron-donating, which increases the electron density on the nitrogen. This enhanced electron density makes the secondary amine a stronger nucleophile than the primary nonylamine, leading to a faster rate of reaction with the alkylating agent.[1]

Q3: What are the main strategies to prevent overalkylation of nonylamine?

A3: The most effective strategies to achieve selective mono-alkylation of nonylamine include:

• Reductive Amination: This is a highly versatile and widely used method that involves reacting nonylamine with an aldehyde or ketone to form an imine, which is then reduced in situ.[2][3][4]

• Stoichiometric Control: Carefully controlling the molar ratio of nonylamine to the alkylating agent, often by using a large excess of the amine.[5]

• Use of Protecting Groups: Temporarily blocking the amine functionality to prevent further reaction after the initial alkylation.

• Competitive Deprotonation/Protonation: Using the hydrobromide salt of nonylamine to control the concentration of the free amine available for reaction.

• Judicious Choice of Reagents and Conditions: Selecting less reactive alkylating agents, milder bases, and controlling the solvent and temperature can help favor mono-alkylation.

Troubleshooting Guide: Preventing Overalkylation

This guide provides a systematic approach to troubleshoot and minimize the formation of di- and tri-alkylated byproducts during the N-alkylation of nonylamine.

Problem: Significant formation of dialkylated product is observed.

Potential Cause	Suggested Solution
Incorrect Stoichiometry	The molar ratio of nonylamine to the alkylating agent is critical. An excess of the alkylating agent will drive the reaction towards dialkylation. Solution: Carefully control the stoichiometry, aiming for a 1:1 ratio or a slight excess of nonylamine. Using a large excess of nonylamine can also be effective, as the alkylating agent is more likely to encounter and react with the more abundant starting material.[5]
High Reactivity of Alkylating Agent	Highly reactive alkylating agents (e.g., methyl iodide, benzyl bromide) can lead to rapid, uncontrolled alkylation. Solution: Consider using a less reactive alkylating agent, such as an alkyl chloride or a tosylate, to better control the reaction rate.
Inappropriate Base	Strong bases can deprotonate the newly formed secondary amine, increasing its nucleophilicity and promoting a second alkylation. Solution: Use a milder inorganic base like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) instead of strong bases such as sodium hydride (NaH).
Unsuitable Solvent	Polar aprotic solvents like DMF or DMSO can accelerate SN2 reactions, potentially leading to overalkylation. Solution: Experiment with less polar solvents or solvents that can be used at lower temperatures to slow down the reaction.
High Reaction Temperature	Elevated temperatures increase the reaction rate, which can favor overalkylation. Solution: Conduct the reaction at the lowest temperature that allows for a reasonable conversion to the desired product.
Inherent Reactivity of the Secondary Amine	The mono-alkylated product is inherently more nucleophilic than nonylamine. Solution: Switch to an alternative synthetic strategy that avoids this issue altogether. Reductive amination is a highly recommended method for selective mono-alkylation.[2][3][4] Another approach is to use a protecting group strategy.

Data Presentation: Comparison of Mono-Alkylation Strategies

The following table summarizes the typical yields and conditions for different methods aimed at achieving mono-alkylation of primary amines, providing a comparative overview for experimental design.

Method	Typical Reagents	Key Conditions	Selectivity (Mono:Di)	Typical Yield of Mono-alkylated Product
Reductive Amination	Aldehyde/Ketone, NaBH(OAc)₃ or NaBH₃CN	One-pot, room temperature	High to excellent	70-95%
Stoichiometric Control	Alkyl halide, K₂CO₃	Large excess of primary amine	Moderate to high	50-80%
Protecting Group Strategy (e.g., Sulfonamide)	TsCl, base; alkylating agent; deprotection	Multi-step	Excellent	60-90% (over multiple steps)
Alkylation with Alcohols	Alcohol, Transition metal catalyst (e.g., Ru, Ir)	High temperature	Good to excellent	70-90%

Experimental Protocols

Protocol 1: Selective Mono-N-Alkylation of Nonylamine via Reductive Amination

This protocol describes the reaction of nonylamine with an aldehyde (e.g., benzaldehyde) to yield the corresponding secondary amine.

Reactant Preparation:

• In a round-bottom flask, dissolve nonylamine (1.0 eq.) and the aldehyde (1.0-1.2 eq.) in a suitable solvent such as dichloromethane (DCM) or methanol (MeOH).

Imine Formation:

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• The reaction can be monitored by TLC or LC-MS. For less reactive carbonyls, a dehydrating agent like MgSO₄ or molecular sieves can be added.

Reduction:

• Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) or sodium cyanoborohydride (NaBH₃CN, 1.5 eq.), portion-wise to the stirred solution.[2][3]

Reaction Completion:

• Continue stirring the reaction at room temperature until the starting materials are consumed (typically 2-24 hours), as monitored by TLC or LC-MS.

Work-up:

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification:

• Purify the crude product by flash column chromatography on silica gel to yield the desired secondary amine.

Protocol 2: Mono-N-Alkylation of Nonylamine using a Protecting Group (Sulfonamide)

This protocol involves the protection of nonylamine as a tosylamide, followed by alkylation and deprotection.

Protection Step:

• Dissolve nonylamine (1.0 eq.) in a suitable solvent (e.g., DCM) and cool to 0 °C.

• Add a base such as triethylamine (1.2 eq.) or pyridine.

• Slowly add p-toluenesulfonyl chloride (TsCl, 1.1 eq.) and stir the reaction at room temperature until completion (monitored by TLC).

• Perform an aqueous work-up and purify the resulting N-tosylnonylamide.

Alkylation Step:

• Dissolve the N-tosylnonylamide (1.0 eq.) in a suitable solvent like DMF or acetonitrile.

• Add a base such as potassium carbonate (K₂CO₃, 1.5 eq.).

• Add the alkylating agent (e.g., an alkyl bromide, 1.2 eq.) and heat the reaction mixture (e.g., to 60-80 °C) until the starting material is consumed (monitored by TLC).

• Cool the reaction, perform an aqueous work-up, and purify the N-alkylated, N-tosylnonylamide.

Deprotection Step:

• The tosyl group can be removed under harsh reducing or acidic conditions. For example, by heating with a strong acid like HBr in acetic acid, or using reducing agents like sodium in liquid ammonia.

• After the reaction is complete, neutralize the mixture and extract the desired secondary amine.

• Purify the final product by chromatography or distillation.

Visualizations

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Thermal Decomposition of Nonylamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the thermal decomposition of nonylamine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental analysis of nonylamine's thermal decomposition.

Issue ID	Question	Possible Causes	Suggested Solutions
TGA-01	Inconsistent onset of decomposition temperature in TGA.	1. Varying sample mass. 2. Different heating rates between experiments. 3. Contamination of the sample. 4. Reaction with the crucible material.	1. Use a consistent sample mass (e.g., 5-10 mg) for all runs. 2. Ensure the same heating rate is applied in all experiments. 3. Use high-purity nonylamine and handle it in an inert atmosphere to prevent oxidation. 4. Use an inert crucible material such as alumina or platinum.
TGA-02	Noisy or fluctuating TGA curve.	1. Vibrations near the instrument. 2. Turbulence from the purge gas. 3. Sample boiling or sputtering. 4. Condensation of decomposition products on the balance mechanism.	1. Isolate the TGA instrument from sources of vibration. 2. Optimize the purge gas flow rate. 3. Use a slower heating rate to prevent vigorous boiling. Consider using a crucible with a lid that has a small pinhole. 4. Ensure the instrument's exhaust is clear and consider a post-experiment cleaning cycle.
DSC-01	Broad or overlapping peaks in the DSC thermogram.	1. Multiple decomposition events occurring at similar temperatures. 2. High heating rate. 3. Sample impurity.	1. Use a slower heating rate to improve the resolution of thermal events. 2. Deconvolute the peaks using analysis software. 3. Ensure the purity of the nonylamine sample.
Py-GC-MS-01	Poor separation or identification of decomposition products.	1. Inappropriate GC column. 2. Incorrect pyrolysis temperature. 3. Co-elution of products.	1. Use a column suitable for the analysis of volatile and semi-volatile amines and hydrocarbons. 2. Optimize the pyrolysis temperature to achieve consistent fragmentation without excessive charring. 3. Adjust the GC temperature program to better separate the components.

Frequently Asked Questions (FAQs)

Q1: What are the expected major thermal decomposition pathways of nonylamine?

A1: Based on studies of similar long-chain primary amines, the thermal decomposition of nonylamine is expected to proceed through several pathways. The major pathways likely include:

• β-Elimination: This is a common pathway for alkylamines, leading to the formation of an alkene (1-nonene) and ammonia.

• Dehydrogenation: This pathway can lead to the formation of the corresponding imine (1-nonanimine).

• C-N Bond Cleavage: Homolytic cleavage of the carbon-nitrogen bond can generate alkyl radicals and amino radicals, which can then participate in a variety of secondary reactions.

• Formation of Nitriles: At higher temperatures, dehydrogenation and subsequent rearrangement can lead to the formation of nonanenitrile.

In the presence of oxygen, oxidative degradation will also occur, leading to the formation of nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2)[1].

Q2: At what temperature does nonylamine start to decompose?

Q3: What are the expected gaseous products from the thermal decomposition of nonylamine?

A3: The gaseous products will depend on the decomposition pathways that are dominant under the specific experimental conditions. Expected gaseous products include ammonia (from β-elimination), hydrogen (from dehydrogenation), and potentially smaller hydrocarbon fragments from C-C bond cleavage at higher temperatures. In an oxidative environment, nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2) are also expected[1].

Q4: How can I determine the activation energy for the thermal decomposition of nonylamine?

A4: The activation energy can be determined using model-free kinetic analysis of data from multiple TGA experiments conducted at different heating rates (e.g., 5, 10, 15, and 20 °C/min). Methods such as the Flynn-Wall-Ozawa (FWO) or Kissinger-Akahira-Sunose (KAS) can be applied to the TGA data to calculate the activation energy as a function of the extent of conversion.

Quantitative Data

Currently, there is a lack of specific quantitative data in the literature for the thermal decomposition of nonylamine. The following table provides data for other amines for comparative purposes. It is crucial to experimentally determine these values for nonylamine under your specific conditions.

Amine	Onset Decomposition Temperature (°C)	Activation Energy (kJ/mol)	Reference/Notes
Monoethanolamine (MEA)	~120-140 (in the presence of CO2)	100-130	Varies with conditions.
Diethanolamine (DEA)	Minimal degradation up to 204°C (400°F)	Not specified	In the presence of CO2.[3]
Methyl-diethanolamine (MDEA)	Minimal degradation up to 204°C (400°F)	Not specified	In the presence of CO2.[3]
Nonylamine	Not reported	Not reported	Requires experimental determination.

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of nonylamine.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Place 5-10 mg of high-purity liquid nonylamine into an inert TGA crucible (e.g., alumina).

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min.

  • Heating Rate: A linear heating rate of 10 °C/min is recommended for initial screening. For kinetic studies, use multiple heating rates (e.g., 5, 10, 15, 20 °C/min).

  • Temperature Range: Heat the sample from ambient temperature to 600 °C.

• Data Analysis: Plot the percentage of mass loss versus temperature. The onset of decomposition is determined from the intersection of the baseline and the tangent of the decomposition step.

Differential Scanning Calorimetry (DSC)

Objective: To identify and characterize thermal transitions, such as boiling and decomposition, and to determine the enthalpy changes associated with these events.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Hermetically seal 2-5 mg of liquid nonylamine in an aluminum DSC pan. Create a small pinhole in the lid to allow for the release of decomposition gases. An empty, hermetically sealed pan should be used as a reference.

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min.

  • Heating Rate: A heating rate of 10 °C/min is standard.

  • Temperature Range: Scan from ambient temperature to a temperature beyond the final decomposition event observed in TGA (e.g., 400 °C).

• Data Analysis: Plot the heat flow versus temperature. Endothermic and exothermic peaks correspond to thermal events. Integrate the peaks to determine the enthalpy of transition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To separate and identify the volatile and semi-volatile products of nonylamine's thermal decomposition.

Methodology:

• Instrument Setup: Interface a pyrolyzer with a GC-MS system.

• Sample Preparation: Place a small amount of nonylamine (typically a few microliters) into a pyrolysis sample cup.

• Pyrolysis Conditions:

  • Pyrolysis Temperature: A temperature range of 300-600 °C should be investigated to observe the evolution of different decomposition products. A temperature corresponding to the maximum rate of weight loss in TGA is a good starting point.

  • Pyrolysis Time: Typically 10-30 seconds.

• GC-MS Conditions:

  • GC Column: A non-polar or mid-polar capillary column is generally suitable.

  • Carrier Gas: Helium at a constant flow rate.

  • GC Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 300 °C) to separate the decomposition products based on their boiling points.

  • MS Detection: Scan a mass range of m/z 35-500.

• Data Analysis: Identify the separated compounds by comparing their mass spectra to a spectral library (e.g., NIST).

Visualizations

References

• 1. uknowledge.uky.edu [uknowledge.uky.edu]
• 2. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 3. youtube.com [youtube.com]

Technical Support Center: Challenges in the Scale-up of Nonylamine Synthesis

Welcome to the technical support center for the synthesis of Nonylamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for common challenges encountered during the scale-up of Nonylamine production.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial methods for synthesizing Nonylamine?

A1: The most prevalent industrial routes for Nonylamine synthesis are the reductive amination of Nonanal and the hydrogenation of Nonanenitrile. Reductive amination involves reacting Nonanal with ammonia over a catalyst in the presence of a reducing agent.[1] The nitrile hydrogenation route consists of the reduction of Nonanenitrile, typically using a nickel-based catalyst under a hydrogen atmosphere.

Q2: What are the primary safety concerns when scaling up Nonylamine synthesis?

A2: Key safety considerations for the scale-up of Nonylamine synthesis include:

• Exothermic Reactions: Both reductive amination and nitrile hydrogenation can be highly exothermic. Robust temperature control and emergency cooling systems are crucial to prevent thermal runaway.

• Hydrogen Handling: Processes involving hydrogen gas under pressure pose flammability and explosion risks. The use of appropriate ventilation, spark-proof equipment, and pressure relief systems is mandatory.

• Catalyst Handling: Some catalysts, such as Raney Nickel, can be pyrophoric and must be handled under an inert atmosphere or wetted with a solvent.

• Corrosivity: Nonylamine is a corrosive substance.[2] All reactors, transfer lines, and personal protective equipment (PPE) must be compatible with corrosive amines.

Q3: How can I minimize the formation of secondary and tertiary amine byproducts?

A3: The formation of di-nonylamine and tri-nonylamine is a common challenge. To favor the formation of the primary amine, it is recommended to use a large excess of ammonia relative to the Nonanal or Nonanenitrile.[3] Additionally, optimizing the reaction temperature and pressure, as well as the choice of catalyst, can significantly improve selectivity towards the primary amine.

Q4: What are the recommended methods for purifying Nonylamine at a large scale?

A4: Large-scale purification of Nonylamine typically involves fractional distillation under reduced pressure.[3] Another effective method is an acid-base extraction. The basic amine product can be extracted into an acidic aqueous layer, washed with an organic solvent to remove non-basic impurities, and then liberated by basifying the aqueous layer, followed by extraction with an organic solvent. For difficult-to-remove impurities, conversion of the amine to a salt (e.g., hydrochloride) to facilitate purification by crystallization is a viable option.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of Nonylamine synthesis in a question-and-answer format.

Issue 1: Low Product Yield

• Question: My Nonylamine synthesis is resulting in a low yield after scaling up from the lab to a pilot plant. What are the likely causes and how can I troubleshoot this?

• Answer: Low yields during scale-up can be attributed to several factors. A systematic approach is necessary to identify the root cause.

  • Incomplete Reaction: Monitor the reaction progress using analytical techniques like GC or HPLC to ensure it has gone to completion. Insufficient reaction time, temperature, or pressure (in the case of hydrogenation) can lead to incomplete conversion.

  • Catalyst Deactivation: The catalyst may be poisoned by impurities in the starting materials or may have lost activity. Ensure high-purity reagents and consider catalyst regeneration or using a fresh batch.

  • Poor Mixing: Inadequate agitation in a larger reactor can lead to poor mass and heat transfer. It is important to ensure the reactor design and agitation speed are sufficient for the increased volume.

  • Product Loss During Workup: Nonylamine has some solubility in water, which can be exacerbated during acid-base extractions. To minimize loss, adjust the pH of the aqueous layer to maximize the insolubility of the amine before extraction and perform multiple extractions with smaller volumes of organic solvent.

Issue 2: High Levels of Impurities

• Question: My final Nonylamine product is contaminated with significant amounts of secondary (di-nonylamine) and tertiary (tri-nonylamine) amines. How can I improve the purity?

• Answer: The formation of over-alkylated byproducts is a common challenge in amine synthesis.

  • Stoichiometry: The most effective way to suppress the formation of secondary and tertiary amines is to use a significant excess of ammonia. The optimal molar ratio of ammonia to the nonyl-containing starting material should be determined at the lab or pilot scale.

  • Reaction Conditions: Lowering the reaction temperature can sometimes favor the formation of the primary amine.

  • Catalyst Choice: The selectivity towards the primary amine can be highly dependent on the catalyst used. Screening different catalysts (e.g., different metal loadings or support materials) at a smaller scale can identify a more selective option for scale-up.

Issue 3: Difficult Product Isolation and Purification

• Question: I am experiencing issues with emulsion formation during the aqueous workup of my Nonylamine synthesis, making phase separation difficult. What can I do to resolve this?

• Answer: Long-chain amines like Nonylamine can act as surfactants, leading to stable emulsions.

  • Brine Wash: Adding a saturated sodium chloride solution (brine) to the aqueous layer can help to break the emulsion by increasing the ionic strength of the aqueous phase.

  • Solvent Choice: Experimenting with different extraction solvents may help to minimize emulsion formation.

  • Centrifugation: For persistent emulsions, centrifugation can be an effective method for phase separation at a larger scale.

Data Presentation

Table 1: Illustrative Yield and Purity of Nonylamine at Different Scales

Scale	Starting Material	Catalyst	Yield (%)	Purity (%) (by GC)
Lab (1 L)	Nonanal	Raney Nickel	85	95
Pilot (100 L)	Nonanal	Raney Nickel	78	92
Industrial (5000 L)	Nonanal	Raney Nickel	75	90

Note: The data in this table is illustrative and represents typical trends observed during the scale-up of primary amine synthesis via reductive amination. Actual results may vary depending on the specific reaction conditions and equipment.

Table 2: Illustrative Impurity Profile of Crude Nonylamine at Different Scales

Scale	Di-nonylamine (%)	Tri-nonylamine (%)	Unreacted Nonanal (%)	Other Impurities (%)
Lab (1 L)	3	<1	1	1
Pilot (100 L)	5	1	1.5	1.5
Industrial (5000 L)	7	1.5	2	2.5

Note: The data in this table is illustrative. The impurity profile can be significantly influenced by reaction conditions and the efficiency of the purification process.

Experimental Protocols

Pilot-Scale Synthesis of Nonylamine via Reductive Amination of Nonanal

1. Reactor Setup and Inerting:

• A 100 L jacketed glass-lined reactor equipped with a mechanical stirrer, temperature probe, pressure gauge, and a condenser is used.

• The reactor is purged with nitrogen to ensure an inert atmosphere.

2. Reagent Charging:

• The reactor is charged with methanol (50 L) and a Raney Nickel catalyst (2.5 kg, 50% slurry in water), handled under a nitrogen blanket.

• The reactor is sealed, and the agitator is started.

• Ammonia gas is bubbled through the mixture until a pressure of 5 bar is reached.

3. Reaction Execution:

• Nonanal (10 kg, 70.3 mol) is slowly added to the reactor over a period of 2-3 hours, maintaining the internal temperature between 40-50°C by circulating coolant through the reactor jacket.

• After the addition is complete, the reaction mixture is stirred at 50°C for 8-12 hours. The reaction progress is monitored by in-process GC analysis until the Nonanal concentration is below 1%.

4. Workup and Purification:

• The reactor is cooled to room temperature, and the excess ammonia pressure is carefully vented.

• The catalyst is removed by filtration through a bed of celite under a nitrogen atmosphere. The filter cake is washed with methanol (2 x 5 L).

• The methanol is removed from the filtrate by distillation under reduced pressure.

• The crude Nonylamine is then purified by fractional vacuum distillation.

Visualizations

Caption: Experimental workflow for the pilot-scale synthesis of Nonylamine.

Caption: Troubleshooting decision tree for low yield in Nonylamine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Moisture sensitivity of reagents in Nonylamine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions regarding the moisture sensitivity of reagents used in the synthesis of nonylamine, particularly through reductive amination of nonanal.

Troubleshooting Guide: Moisture-Related Issues

Question: My nonylamine synthesis yield is significantly lower than expected. Could moisture be the cause?

Answer:

Yes, moisture can be a significant contributor to low yields in nonylamine synthesis, primarily by affecting the reducing agent. However, it's also important to consider other factors. Here’s a step-by-step guide to troubleshoot potential moisture-related issues:

• Evaluate Reagent Stability: The most common reducing agent for this synthesis is sodium borohydride (NaBH₄). While effective, it reacts with water and alcohols to produce hydrogen gas and the corresponding borate salts, thus reducing the amount of active reagent available for the reaction.[1] This hydrolysis is faster in acidic or neutral solutions and slower in basic conditions (pH 14).[1]

• Examine Your Solvents: Protic solvents like methanol or ethanol are often used in reductive aminations. While NaBH₄ is soluble in these, it also reacts with them, albeit slower than with water.[1][2] A study on the reaction of sodium borohydride with methanol-water mixtures showed that the reaction rate increases with a decreasing water fraction.[3] Using anhydrous solvents is crucial.

• Consider the Imine Formation Step: The first step in reductive amination is the formation of an imine from nonanal and an amine source (like ammonia). This reaction is an equilibrium process that produces water as a byproduct.[4][5] If this water is not removed, it can hinder the imine formation and also decompose the sodium borohydride added in the next step.

• Review Your Handling Technique: Exposure of reagents to the atmosphere, even for short periods, can introduce moisture. Proper handling techniques for air- and moisture-sensitive compounds are critical.[6][7]

Question: I observe gas evolution (bubbling) when I add sodium borohydride to my reaction mixture. Is this normal?

Answer:

Some gas evolution is expected, but excessive bubbling can indicate a problem.

• Expected Gas Evolution: Sodium borohydride reacts with protic solvents like methanol to produce hydrogen gas.[1] This reaction is generally slow and controlled.

• Excessive Gas Evolution: Vigorous bubbling upon addition of NaBH₄ likely indicates the presence of excess water in your reaction. Water reacts more rapidly with NaBH₄ than alcohols do, leading to rapid decomposition of the reducing agent and a significant loss of yield.[1]

Question: How can I minimize the impact of moisture on my nonylamine synthesis?

Answer:

To improve your yield and minimize moisture-related side reactions, implement the following best practices:

• Use Dry Solvents: Ensure all solvents are rigorously dried before use. Standard procedures for drying solvents are provided in the "Experimental Protocols" section below.

• Handle Reagents Under Inert Atmosphere: Whenever possible, handle moisture-sensitive reagents like sodium borohydride under an inert atmosphere (e.g., nitrogen or argon) using a glovebox or Schlenk line.[6]

• Dry Glassware: Thoroughly dry all glassware in an oven (e.g., at 150°C) and cool it under a stream of inert gas or in a desiccator before use.[6]

• Consider a Two-Step Procedure: To manage the water produced during imine formation, consider a two-step process. First, form the imine and remove the water, for example, by using a Dean-Stark apparatus or a drying agent like anhydrous magnesium sulfate. Then, in a separate step, add the reducing agent.[4][5]

• pH Control: When using aqueous media is unavoidable, maintaining a high pH can help stabilize the sodium borohydride.[1][2]

Frequently Asked Questions (FAQs)

Q1: How sensitive is reductive amination to moisture?

A1: While it is a moisture-sensitive reaction, some sources suggest that reductive aminations are not as sensitive as other reactions like Grignard reactions.[8] However, for optimal and reproducible yields, minimizing moisture is highly recommended. The presence of water can lead to side reactions and decomposition of the reducing agent.[1][9]

Q2: What are the primary reagents in nonylamine synthesis that are moisture-sensitive?

A2: The most moisture-sensitive reagent is typically the reducing agent, sodium borohydride (NaBH₄). It readily reacts with water in a hydrolysis reaction.[1][9] While nonanal and nonylamine are not considered highly moisture-sensitive, maintaining anhydrous conditions is good practice to prevent any potential side reactions.

Q3: Can I use a protic solvent like methanol for my reaction?

A3: Yes, methanol is a common solvent for reductive aminations with sodium borohydride.[1] However, be aware that NaBH₄ will react with methanol, though more slowly than with water.[1] Using anhydrous methanol and accounting for some loss of the reducing agent is standard practice. The NaBH₄-methanol system can be more effective at reduction due to the formation of unstable hydride esters.[1]

Q4: My yield is still low even after taking precautions against moisture. What else could be wrong?

A4: If you have ruled out moisture as the primary cause of low yield, consider these other factors:

• Purity of Reagents: Impurities in your nonanal or amine source can lead to side reactions.

• Reaction Temperature: The temperature should be carefully controlled. Reductive aminations are often run at room temperature or below.

• Stoichiometry of Reagents: Ensure the correct molar ratios of your reactants. An excess of the amine or aldehyde may be necessary depending on the specific protocol.[8]

• Reaction Time: The reaction may not have gone to completion. Monitor the reaction progress using techniques like TLC or GC.

• Workup Procedure: Product can be lost during the extraction and purification steps. Ensure you are using appropriate techniques.[10]

Data Presentation

Table 1: Effect of Solvent Water Content on Sodium Borohydride Stability and Reductive Amination Yield (Qualitative)

Water Content in Solvent	Sodium Borohydride Stability	Expected Impact on Nonylamine Yield	Observations
Anhydrous (<50 ppm)	High	Optimal	Minimal gas evolution upon NaBH₄ addition.
Moderately Dry (50-200 ppm)	Moderate	Slight Decrease	Noticeable, but controlled, gas evolution.
"Wet" (>200 ppm)	Low	Significant Decrease	Vigorous gas evolution, potential for exotherm.

Experimental Protocols

Protocol for Drying Solvents for Nonylamine Synthesis

This protocol describes the drying of common solvents used in nonylamine synthesis, such as methanol and dichloromethane (DCM), using molecular sieves.

Materials:

• Solvent to be dried (e.g., methanol, DCM)

• 3Å molecular sieves (for methanol) or 4Å molecular sieves (for DCM), activated

• Oven-dried flask with a stopper or septum

• Inert gas source (nitrogen or argon)

Procedure:

• Activate Molecular Sieves: Place the molecular sieves in a flask and heat them in an oven at a temperature above 300°C for at least 3 hours under vacuum. Cool the sieves to room temperature in a desiccator over a strong desiccant like phosphorus pentoxide.

• Solvent Drying:

  • Place the activated molecular sieves in an oven-dried flask (a loading of 10-20% m/v is recommended; e.g., 10-20 g of sieves per 100 mL of solvent).[11][12]

  • Flush the flask with an inert gas.

  • Add the solvent to the flask containing the molecular sieves.

  • Seal the flask and allow it to stand for at least 24-72 hours. For methanol, a longer drying time of up to 5 days may be necessary to achieve very low water content.[11][12]

• Dispensing the Dry Solvent: Under a positive pressure of inert gas, carefully decant or cannulate the dry solvent into the reaction vessel, leaving the molecular sieves behind.

Mandatory Visualization

Caption: Troubleshooting workflow for low nonylamine yield.

Caption: Reaction pathway showing the effect of moisture.

References

• 1. Sodium borohydride - Wikipedia [en.wikipedia.org]
• 2. Sciencemadness Discussion Board - Using Sodium borohydride in aqueous media with PTC - stability in water? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. molan.wdfiles.com [molan.wdfiles.com]
• 7. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. fiveable.me [fiveable.me]
• 10. Troubleshooting [chem.rochester.edu]
• 11. moodle2.units.it [moodle2.units.it]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

A Comparative Analysis of Nonylamine and Isononanamine for Researchers and Drug Development Professionals

An objective guide to the performance, properties, and applications of linear versus branched C9 primary amines, supported by established experimental principles.

In the landscape of chemical synthesis and material science, the selection of appropriate reagents is paramount to achieving desired outcomes. For researchers, scientists, and professionals in drug development, primary amines are a critical class of compounds, serving as versatile building blocks and functional agents. This guide provides a comparative analysis of two C9 primary amines: Nonylamine (a linear alkylamine) and Isononanamine (a branched alkylamine). While direct comparative experimental data between these two specific molecules is limited in publicly available literature, this guide leverages established principles of physical organic chemistry and data from analogous compounds to provide a comprehensive performance comparison.

Physicochemical Properties: A Foundation for Application

The structural difference between the linear alkyl chain of Nonylamine and the branched chain of Isononanamine gives rise to distinct physical and chemical properties. These properties are summarized in the table below and are crucial in determining their suitability for various applications.

Property	Nonylamine (n-Nonylamine)	Isononanamine (7-Methyloctan-1-amine)	Significance of Difference
Molecular Formula	C₉H₂₁N	C₉H₂₁N	Same molecular formula, isomers.
Molecular Weight	143.27 g/mol	143.27 g/mol	Identical molecular weight.
Appearance	Clear, colorless liquid	Clear, colorless liquid	Similar physical state at room temperature.
Boiling Point	~201 °C[1][2]	~191 °C	The more compact, branched structure of isononanamine leads to weaker van der Waals forces and a lower boiling point.
Melting Point	~ -1 °C[1]	Not readily available	Generally, branched isomers have higher melting points than their linear counterparts due to differences in crystal lattice packing.
Density	~0.782 g/mL at 25°C[1][2]	~0.79 g/cm³	Similar densities.
Water Solubility	Slightly soluble[1]	Low water solubility[3]	Both have limited solubility in water due to the long hydrophobic alkyl chain.
Structure	Linear Alkyl Chain	Branched Alkyl Chain	This is the key differentiator influencing steric hindrance, packing efficiency, and reactivity.

Performance in Key Applications: A Comparative Overview

The choice between Nonylamine and Isononanamine will largely depend on the specific requirements of the application, with the steric hindrance and molecular geometry of the branched chain in Isononanamine being a key determining factor.

Corrosion Inhibition

Both Nonylamine and Isononanamine can function as corrosion inhibitors, particularly for steel in acidic environments. Their primary mechanism of action involves the adsorption of the amine onto the metal surface, forming a protective barrier. The nitrogen atom's lone pair of electrons plays a crucial role in this adsorption process.

Comparative Insights:

• Adsorption and Film Formation: The linear structure of Nonylamine allows for denser packing on the metal surface, potentially leading to a more uniform and robust protective film. In contrast, the branched structure of Isononanamine introduces steric hindrance, which may result in a less ordered and potentially less effective barrier.

• Hydrophobicity: The alkyl chains of both molecules provide a hydrophobic layer that repels water and corrosive agents. The longer, linear chain of Nonylamine may offer slightly better surface coverage and hydrophobicity compared to the more compact branched structure of Isononanamine.

While specific comparative data is not available, the general principles of corrosion inhibition by aliphatic amines suggest that Nonylamine may exhibit slightly higher inhibition efficiency due to its ability to form a more densely packed and ordered protective film on the metal surface.

Surfactant and Emulsifying Applications

In applications requiring surface activity, such as in the formulation of emulsifiers and detergents, the molecular geometry of the amine is critical.

Comparative Insights:

• Micelle Formation: The critical micelle concentration (CMC) is a key parameter for surfactants. The branched structure of Isononanamine can influence the packing of molecules into micelles, potentially leading to a different CMC compared to the linear Nonylamine.

• Emulsion Stability: In emulsion polymerization, cationic surfactants are used to stabilize monomer droplets. Isononanamine, when protonated in an acidic medium, can act as a cationic surfactant. Its branched structure may influence the stability and particle size of the resulting polymer latex.

Based on general surfactant principles, the linear structure of Nonylamine may be more effective at reducing surface tension due to more efficient packing at interfaces. However, the branched structure of Isononanamine could be advantageous in specific formulations where a particular micellar shape or emulsion droplet size is desired.

Drug Development and Pharmaceutical Synthesis

In drug development, primary amines are essential building blocks for the synthesis of a wide range of active pharmaceutical ingredients (APIs). The choice between a linear and a branched amine can significantly impact the biological activity and pharmacokinetic properties of the final molecule.

Comparative Insights:

• Reactivity and Steric Hindrance: The primary amine group in both molecules is the site of reaction in many synthetic transformations. The steric bulk of the isononyl group in Isononanamine can influence the rate and selectivity of these reactions compared to the less hindered n-nonyl group of Nonylamine. This can be either an advantage or a disadvantage depending on the desired outcome.

• Lipophilicity and Bioavailability: The branching in Isononanamine can affect the lipophilicity (logP) of the resulting molecule, which in turn influences its absorption, distribution, metabolism, and excretion (ADME) profile. Generally, branched chains can lead to increased solubility in non-polar environments.

The selection between Nonylamine and Isononanamine in pharmaceutical synthesis will be highly target-specific. The steric hindrance of Isononanamine can be exploited to achieve specific stereoselectivity in certain reactions, while the linear nature of Nonylamine may be preferred for simpler coupling reactions.

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed methodologies for key experiments.

Evaluation of Corrosion Inhibition Efficiency

Objective: To determine and compare the corrosion inhibition efficiency of Nonylamine and Isononanamine on mild steel in an acidic medium.

Methodology: Weight Loss Method

• Coupon Preparation: Prepare pre-weighed mild steel coupons of known dimensions.

• Corrosive Medium: Prepare a 1 M solution of hydrochloric acid (HCl).

• Inhibitor Solutions: Prepare solutions of the corrosive medium containing various concentrations of Nonylamine and Isononanamine (e.g., 100, 200, 500, 1000 ppm).

• Immersion Test: Immerse the prepared steel coupons in the blank corrosive medium and in the inhibitor solutions for a specified period (e.g., 24 hours) at a constant temperature.

• Cleaning and Re-weighing: After the immersion period, remove the coupons, clean them to remove corrosion products, dry, and re-weigh them.

• Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - Wᵢ) / W₀] x 100 Where W₀ is the weight loss in the blank solution and Wᵢ is the weight loss in the inhibitor solution.

Methodology: Electrochemical Impedance Spectroscopy (EIS)

• Electrochemical Cell: Use a three-electrode cell with a mild steel working electrode, a platinum counter electrode, and a saturated calomel reference electrode.

• Electrolyte: The electrolyte will be the same as the corrosive medium with and without the inhibitors.

• Measurement: After allowing the open circuit potential to stabilize, apply a small amplitude AC signal over a range of frequencies and measure the impedance response.

• Analysis: Model the impedance data using an equivalent electrical circuit to determine the charge transfer resistance (Rct). A higher Rct value in the presence of the inhibitor indicates better corrosion protection.

• Calculation of Inhibition Efficiency (IE%): IE% = [(Rctᵢ - Rct₀) / Rctᵢ] x 100 Where Rctᵢ is the charge transfer resistance with the inhibitor and Rct₀ is the charge transfer resistance without the inhibitor.

Assessment of Surfactant Performance

Objective: To compare the surfactant properties of Nonylamine and Isononanamine.

Methodology: Determination of Critical Micelle Concentration (CMC) by Surface Tension Measurement

• Solution Preparation: Prepare a series of aqueous solutions of Nonylamine and Isononanamine (protonated with a suitable acid) at various concentrations.

• Surface Tension Measurement: Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring method or Wilhelmy plate method).

• Data Plotting: Plot the surface tension as a function of the logarithm of the surfactant concentration.

• CMC Determination: The CMC is the concentration at which the surface tension becomes relatively constant. The plot will show a sharp break at the CMC.

Visualizing the Concepts

To better illustrate the principles discussed, the following diagrams are provided.

Caption: Adsorption of linear vs. branched amines on a metal surface.

Caption: Role of primary amines in a synthetic drug development workflow.

Conclusion

• Nonylamine , with its linear alkyl chain, is likely to be a more effective corrosion inhibitor and may exhibit superior surfactant properties in terms of surface tension reduction due to its ability to form densely packed, ordered structures at interfaces.

• Isononanamine , with its branched structure, offers advantages in applications where steric bulk can be used to control reactivity and selectivity, such as in certain pharmaceutical syntheses. Its unique geometry may also be beneficial in creating specific micellar structures or emulsion properties.

The selection between these two amines should be made on a case-by-case basis, considering the specific performance requirements of the application. The experimental protocols provided in this guide offer a framework for conducting direct comparative studies to generate the quantitative data needed for an informed decision. For researchers and professionals in drug development, a thorough understanding of how the subtle difference in molecular architecture between these two compounds can impact their performance is crucial for innovation and success.

References

• 1. nbinno.com [nbinno.com]
• 2. Nonylamine for synthesis 112-20-9 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Nonylamine and Other Long-Chain Primary Amines in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Long-chain primary amines are fundamental building blocks in organic synthesis, prized for their utility in constructing complex molecules with applications ranging from pharmaceuticals to materials science. Their long alkyl chains impart unique physicochemical properties, influencing factors like solubility, lipophilicity, and biological activity in the final compounds. This guide provides an objective comparison of nonylamine (C9) against other common long-chain primary amines—octylamine (C8), decylamine (C10), and dodecylamine (C12)—with a focus on their application in synthesis and relevance to drug development.

Physicochemical Properties: A Foundation for Reactivity and Function

The length of the alkyl chain is a determining factor in the physical properties of these amines, which in turn affects their handling, reaction conditions, and the properties of the resulting products. As the chain length increases, so do the boiling point and melting point, while solubility in water decreases.

Property	Octylamine	Nonylamine	Decylamine	Dodecylamine
Molecular Formula	C₈H₁₉N	C₉H₂₁N	C₁₀H₂₃N	C₁₂H₂₇N
Molecular Weight	129.24 g/mol	143.27 g/mol	157.30 g/mol	185.35 g/mol
Boiling Point	178-180 °C	201-202 °C	218-221 °C	247-249 °C
Melting Point	-1 to 1 °C	-5 to -1 °C	12-16 °C	28-30 °C
Density	~0.782 g/cm³	~0.782 g/cm³	~0.789 g/cm³	~0.803 g/cm³
Water Solubility	Slightly soluble	Slightly soluble	Insoluble	Insoluble

Performance in Synthesis: The Reductive Amination of Benzaldehyde

Reductive amination is one of the most vital C-N bond-forming reactions in medicinal chemistry for the synthesis of secondary amines.[1][2] It typically proceeds in a one-pot fashion where an aldehyde or ketone reacts with an amine to form an imine intermediate, which is then reduced in situ to the target amine.[3] This method is generally high-yielding and avoids the common issue of over-alkylation seen in direct alkylation with alkyl halides.[2]

General Reaction Scheme:

Comparative Performance Data (Estimated)

Amine	Product	Expected Yield	Key Considerations
Octylamine	N-Benzyl-octylamine	85-95%	Product is typically an oil. Good balance of lipophilicity and handling.
Nonylamine	N-Benzyl-nonylamine	85-95%	Similar to octylamine product; slightly increased lipophilicity.
Decylamine	N-Benzyl-decylamine	85-95%	Product is an oil or low-melting solid. Increased lipophilicity can aid in extraction but may decrease aqueous solubility.
Dodecylamine	N-Benzyl-dodecylamine	85-95%	Product is likely a waxy solid. Significant lipophilicity; may require slightly different workup/purification conditions.

Experimental Protocols

General Protocol for Reductive Amination of Benzaldehyde with a Long-Chain Primary Amine

This protocol is a generalized procedure based on standard reductive amination methods.[1][5]

Materials:

• Benzaldehyde (1.0 eq)

• Primary Amine (Octylamine, Nonylamine, Decylamine, or Dodecylamine) (1.0-1.2 eq)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or Methanol (MeOH) as solvent

• Acetic Acid (catalytic amount, optional)

Procedure:

• In a round-bottom flask, dissolve the primary amine (1.0-1.2 eq) and benzaldehyde (1.0 eq) in a suitable solvent (e.g., DCM or MeOH).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by TLC or LC-MS. For less reactive carbonyls, a catalytic amount of acetic acid can be added.

• Add the reducing agent, sodium triacetoxyborohydride (1.5 eq), portion-wise to the stirred solution.

• Continue stirring the reaction mixture at room temperature until the reaction is complete (typically 12-24 hours), as monitored by TLC or LC-MS.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-benzyl-alkylamine.

Workflow for Reductive Amination.

Relevance in Drug Development: Structure-Activity Relationships (SAR)

The alkyl chain length of a primary amine incorporated into a drug candidate can profoundly impact its biological activity. This is a key consideration in lead optimization during drug discovery.[6] Longer alkyl chains generally increase lipophilicity, which can enhance membrane permeability and binding to hydrophobic pockets in target proteins. However, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic breakdown, and potential toxicity.

For example, in the development of sphingosine kinase (SphK) inhibitors, the length of the alkyl tail is critical for potency. A study on amidine-based inhibitors showed that potency increased up to a 12-carbon chain, after which a sharp decrease in activity was observed, likely due to the size constraints of the hydrophobic binding pocket of the kinase.[7] Similarly, the antimicrobial activity of alkyl amines is chain-length dependent, with optimal activity often found between 11 and 15 carbon atoms.[8]

Impact of Alkyl Chain Length on Drug Properties.

Application Example: Targeting the Sphingosine Kinase 1 (SphK1) Pathway

The Sphingosine Kinase 1 (SphK1) signaling pathway is implicated in various diseases, including cancer and inflammatory disorders, making it an attractive therapeutic target.[9][10] SphK1 catalyzes the formation of sphingosine-1-phosphate (S1P), a signaling lipid that promotes cell proliferation, survival, and migration by activating a family of G protein-coupled receptors (S1PRs).[11] Many inhibitors designed to block this pathway feature a lipophilic tail, often incorporating a long alkyl chain, to mimic the natural substrate, sphingosine. The choice of a specific long-chain amine in the synthesis of such inhibitors can therefore be critical for achieving desired potency and selectivity.

Sphingosine Kinase 1 (SphK1) Signaling Pathway.

Conclusion

Nonylamine, alongside its shorter and longer chain counterparts like octylamine, decylamine, and dodecylamine, represents a versatile class of reagents for chemical synthesis. While their reactivity in common transformations such as reductive amination is broadly similar, the choice of a specific amine is a critical decision in the synthesis of bioactive molecules. The alkyl chain length directly modulates key properties like lipophilicity and solubility, which in turn dictate the pharmacokinetic and pharmacodynamic profile of a drug candidate. Therefore, a careful and informed selection of the primary amine building block is essential for the successful design and development of novel therapeutics.

References

• 1. gctlc.org [gctlc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 4. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System [frontiersin.org]
• 9. Sphingosine Kinase 1 and Sphingosine-1-Phosphate Signaling in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SPHINGOSINE-1-PHOSPHATE SIGNALING AND ITS ROLE IN DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Navigating Nonylamine Purity: A Comparative Guide to GC Analysis and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of chemical reagents is paramount to the integrity and reproducibility of their work. Nonylamine, a key building block in the synthesis of pharmaceuticals and other complex molecules, is no exception. This guide provides a comprehensive comparison of gas chromatography (GC) for the validation of nonylamine purity against alternative analytical techniques, supported by detailed experimental protocols and data.

The purity of commercially available nonylamine typically ranges from 98% to greater than or equal to 99.5%, as determined by gas chromatography.[1][2][3][4] A common specified impurity is water, often at a level of less than or equal to 0.5%.[1][2][3] However, process-related impurities stemming from its synthesis can also be present and may impact downstream applications. The two primary industrial synthesis routes for nonylamine are the reduction of nonanenitrile and the reductive amination of nonanal.

Potential impurities arising from the reduction of nonanenitrile may include unreacted starting material (nonanenitrile) and byproducts of incomplete reduction or side reactions. The reductive amination of nonanal can potentially lead to the formation of secondary (di-n-nonylamine) and tertiary (tri-n-nonylamine) amines as byproducts. Furthermore, degradation of nonylamine over time can introduce other impurities such as aldehydes and amides.

The Gold Standard: Gas Chromatography (GC) Analysis

Gas chromatography is the most widely accepted method for determining the purity of volatile compounds like nonylamine. Its high resolution and sensitivity make it ideal for separating and quantifying the main component from structurally similar impurities. A flame ionization detector (FID) is commonly used for this purpose due to its excellent response to hydrocarbons.

Table 1: Comparison of Nonylamine Purity by GC-FID

Parameter	Specification	Typical Result
Purity (by GC area %)	≥ 99.5%	99.8%
Nonanenitrile	≤ 0.1%	Not Detected
Di-n-nonylamine	≤ 0.2%	0.15%
Other Impurities	≤ 0.2%	0.05%
Water Content (by Karl Fischer)	≤ 0.5%	0.1%

Experimental Protocol: GC-FID Purity Assay of Nonylamine

Objective: To determine the purity of nonylamine and quantify potential process-related impurities using gas chromatography with flame ionization detection.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Autosampler

Reagents and Materials:

• Nonylamine sample

• High-purity helium (carrier gas)

• High-purity hydrogen (FID fuel)

• High-purity air (FID oxidizer)

• Methanol (solvent, HPLC grade)

• Nonanenitrile reference standard

• Di-n-nonylamine reference standard

Chromatographic Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• Detector Temperature: 300 °C

Sample Preparation:

• Accurately weigh approximately 100 mg of the nonylamine sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with methanol.

• Prepare reference standards of nonanenitrile and di-n-nonylamine in methanol at a concentration of approximately 0.1 mg/mL.

Data Analysis:

• Calculate the area percentage of each impurity and the main nonylamine peak. The purity is reported as 100% minus the sum of the area percentages of all impurities.

• For quantitative analysis of specific impurities, use the corresponding reference standards to create a calibration curve.

Alternative Analytical Techniques

While GC is the predominant method, other techniques can provide valuable, complementary information regarding nonylamine purity.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the analysis of non-volatile or thermally sensitive compounds. For primary amines like nonylamine, which lack a strong UV chromophore, derivatization is often necessary to enable detection by UV-Vis or fluorescence detectors.

Advantages:

• Suitable for non-volatile impurities.

• Can be coupled with mass spectrometry (LC-MS) for definitive impurity identification.

Disadvantages:

• Requires a derivatization step, which can add complexity and introduce potential for error.

• May have lower resolution for volatile, closely related impurities compared to GC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a primary analytical method that can be used to determine the absolute purity of a substance without the need for a reference standard of the analyte itself.

Advantages:

• Provides structural information about the main component and any major impurities.

• Highly accurate and precise for purity determination.

Disadvantages:

• Lower sensitivity compared to chromatographic methods, making it less suitable for trace impurity analysis.

• Requires specialized equipment and expertise.

Titrimetry

Acid-base titration is a classical analytical method that can be used to determine the total amine content of a sample.

Advantages:

• Simple, rapid, and cost-effective.

• Provides a good measure of the overall amine content.

Disadvantages:

• Non-specific; it cannot distinguish between nonylamine and other basic impurities.

• Not suitable for identifying and quantifying individual impurities.

Comparative Summary

Analytical Method	Principle	Primary Application for Nonylamine Purity	Advantages	Disadvantages
Gas Chromatography (GC-FID)	Separation based on volatility and interaction with a stationary phase.	Primary method for purity and impurity profiling.	High resolution, high sensitivity, quantitative.	Not suitable for non-volatile impurities.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a mobile and stationary phase.	Analysis of non-volatile impurities.	Versatile, can be coupled with MS.	Often requires derivatization for detection.
Nuclear Magnetic Resonance (NMR)	Measures the magnetic properties of atomic nuclei.	Absolute purity determination and structural elucidation.	Highly accurate, provides structural information.	Lower sensitivity, expensive instrumentation.
Titrimetry	Neutralization reaction between an acid and a base.	Rapid assay of total amine content.	Simple, fast, inexpensive.	Non-specific, cannot identify individual impurities.

Visualizing the Workflow and Method Comparison

GC Analysis Workflow for Nonylamine Purity

Comparison of Analytical Methods for Nonylamine Purity

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Nonylamine | 112-20-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

A Comparative Guide to Spectroscopic Confirmation of Nonylamine Reaction Products

For Researchers, Scientists, and Drug Development Professionals

The confirmation of reaction products is a critical step in chemical synthesis, ensuring the identity and purity of the target molecule. For reactions involving nonylamine, a versatile primary amine, various spectroscopic methods can be employed to unequivocally characterize the resulting products. This guide provides a detailed comparison of the primary spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—for the confirmation of two common nonylamine reaction products: N-nonylacetamide (an amide) and N-benzylidenenonylamine (an imine).

Comparison of Spectroscopic Methods

The choice of spectroscopic method often depends on the specific information required. NMR spectroscopy provides the most detailed structural information, IR spectroscopy is excellent for identifying key functional groups, and mass spectrometry confirms the molecular weight of the product.

Spectroscopic Method	Information Provided	Key Diagnostic Features for Nonylamine Reactions
¹H NMR Spectroscopy	- Number of unique proton environments- Chemical environment of protons- Connectivity of protons (through spin-spin coupling)	- Disappearance of the broad NH₂ signal of nonylamine.- Appearance of a new N-H signal (amide) or an imine proton signal.- Shifts in the signals of the alkyl chain protons adjacent to the nitrogen.
¹³C NMR Spectroscopy	- Number of unique carbon environments- Chemical environment of carbons	- Appearance of a carbonyl carbon signal (amide) in the downfield region (170-180 ppm).- Appearance of an imine carbon signal (C=N) in the downfield region (160-170 ppm).- Shift in the signal of the carbon adjacent to the nitrogen.
IR Spectroscopy	- Presence or absence of specific functional groups	- Disappearance of the N-H stretching vibrations of the primary amine.- Appearance of a strong C=O stretching band (amide) around 1650 cm⁻¹.- Appearance of a C=N stretching band (imine) around 1640 cm⁻¹.- Appearance of a new N-H stretching band (secondary amide).
Mass Spectrometry	- Molecular weight of the compound- Fragmentation pattern, providing structural clues	- Increase in molecular weight corresponding to the addition of the acetyl group (amide) or the benzylidene group (imine).- Characteristic fragmentation patterns for amides and imines.

Reaction Scheme 1: Amide Formation

A common reaction of nonylamine is its acylation with an acylating agent like acetic anhydride or acetyl chloride to form an amide, in this case, N-nonylacetamide.

Caption: Reaction of nonylamine with acetic anhydride to form N-nonylacetamide.

Spectroscopic Data for N-nonylacetamide Confirmation

Spectroscopic Data	Nonylamine (Starting Material)	N-nonylacetamide (Product)	Key Changes and Interpretation
¹H NMR (CDCl₃, δ ppm)	~1.1 (br s, 2H, -NH₂)	~5.4 (br s, 1H, -NH-)	Disappearance of the broad -NH₂ signal and appearance of a new, less broad -NH- signal further downfield due to the electron-withdrawing effect of the carbonyl group.
2.68 (t, 2H, -CH₂-NH₂)	3.25 (q, 2H, -CH₂-NH-)	Downfield shift of the protons on the carbon adjacent to the nitrogen.
1.2-1.5 (m, 14H, alkyl chain)	1.2-1.5 (m, 14H, alkyl chain)	Alkyl chain protons remain largely unchanged.
0.88 (t, 3H, -CH₃)	1.98 (s, 3H, -CO-CH₃)	Appearance of a new singlet for the acetyl methyl group.
¹³C NMR (CDCl₃, δ ppm)	~42.2 (-CH₂-NH₂)	~39.5 (-CH₂-NH-)	Upfield shift of the carbon adjacent to the nitrogen.
~34.0, 31.9, 29.6, 29.3, 27.0, 22.7 (alkyl chain)	~29.5, 29.3, 29.2, 26.9, 22.6 (alkyl chain)	Minor shifts in the alkyl chain carbons.
14.1 (-CH₃)	23.2 (-CO-CH₃)	Appearance of a new signal for the acetyl methyl carbon.
~170.1 (C=O)	Appearance of the characteristic carbonyl carbon signal in the downfield region.
IR (cm⁻¹)	3380, 3290 (N-H stretch)	~3280 (N-H stretch)	Disappearance of the two N-H stretch bands of the primary amine and appearance of a single, broader N-H stretch for the secondary amide.
1590 (N-H bend)	~1550 (N-H bend)	Shift in the N-H bending vibration.
No C=O stretch	~1640 (C=O stretch, Amide I)	Appearance of a strong carbonyl stretch, which is a definitive indicator of amide formation.
Mass Spectrometry (m/z)	143.27 (M⁺)	185.32 (M⁺)	Increase in molecular weight by 42.05 units, corresponding to the addition of an acetyl group (C₂H₂O).
Fragmentation may show a prominent peak at m/z 100 corresponding to the loss of the acetyl group.

Reaction Scheme 2: Imine Formation

Nonylamine can react with an aldehyde, such as benzaldehyde, in a condensation reaction to form an imine (also known as a Schiff base), in this case, N-benzylidenenonylamine.

Caption: Reaction of nonylamine with benzaldehyde to form N-benzylidenenonylamine.

Spectroscopic Data for N-benzylidenenonylamine Confirmation

Spectroscopic Data	Nonylamine (Starting Material)	N-benzylidenenonylamine (Product)	Key Changes and Interpretation
¹H NMR (CDCl₃, δ ppm)	~1.1 (br s, 2H, -NH₂)	No -NH signal	Complete disappearance of the -NH₂ signal.
2.68 (t, 2H, -CH₂-NH₂)	~3.55 (t, 2H, -CH₂-N=)	Downfield shift of the protons on the carbon adjacent to the nitrogen due to the imine group.
1.2-1.5 (m, 14H, alkyl chain)	1.2-1.7 (m, 14H, alkyl chain)	Alkyl chain protons remain largely unchanged.
0.88 (t, 3H, -CH₃)	0.88 (t, 3H, -CH₃)	Terminal methyl group signal is unchanged.
~8.30 (s, 1H, -N=CH-)	Appearance of a characteristic singlet for the imine proton in the downfield region.[1]
7.2-7.8 (m, 5H, Ar-H)	Appearance of signals corresponding to the aromatic protons of the benzylidene group.
¹³C NMR (CDCl₃, δ ppm)	~42.2 (-CH₂-NH₂)	~61.9 (-CH₂-N=)	Significant downfield shift of the carbon adjacent to the nitrogen.
~34.0, 31.9, 29.6, 29.3, 27.0, 22.7 (alkyl chain)	~31.8, 29.5, 29.4, 29.2, 27.1, 22.6 (alkyl chain)	Minor shifts in the alkyl chain carbons.
14.1 (-CH₃)	14.1 (-CH₃)	Terminal methyl carbon signal is unchanged.
~162.5 (C=N)	Appearance of the characteristic imine carbon signal in the downfield region.[2]
~128.0-136.0 (Ar-C)	Appearance of signals for the aromatic carbons.
IR (cm⁻¹)	3380, 3290 (N-H stretch)	No N-H stretch	Disappearance of the N-H stretching bands.
1590 (N-H bend)	No N-H bend	Disappearance of the N-H bending vibration.
No C=N stretch	~1645 (C=N stretch)	Appearance of a medium to strong C=N stretching band, confirming imine formation.[3]
Mass Spectrometry (m/z)	143.27 (M⁺)	231.39 (M⁺)	Increase in molecular weight by 88.12 units, corresponding to the addition of a benzylidene group (C₇H₆) and loss of H₂.
Fragmentation may show a prominent peak at m/z 91 (tropylium ion) from the benzyl group.

Experimental Protocols

Synthesis of N-nonylacetamide

Materials:

• Nonylamine

• Acetic anhydride

• Pyridine (or other non-nucleophilic base)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve nonylamine (1.0 eq) in diethyl ether.

• Add pyridine (1.1 eq) to the solution and cool the mixture in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude N-nonylacetamide.

• Purify the product by column chromatography or recrystallization if necessary.

Synthesis of N-benzylidenenonylamine

Materials:

• Nonylamine

• Benzaldehyde

• Toluene or another suitable solvent

• Anhydrous magnesium sulfate

• Dean-Stark apparatus (optional)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• In a round-bottom flask, combine equimolar amounts of nonylamine and benzaldehyde in toluene.

• For reactions where water removal is critical, set up a Dean-Stark apparatus to azeotropically remove the water formed during the reaction.

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by TLC.

• Alternatively, for a simpler procedure, stir the equimolar mixture of nonylamine and benzaldehyde at room temperature in a suitable solvent like ethanol or even neat. Add a drying agent such as anhydrous magnesium sulfate to absorb the water produced.[4]

• After the reaction is complete (as indicated by TLC or the disappearance of the starting materials), filter off the drying agent if used.

• Remove the solvent under reduced pressure to yield the crude N-benzylidenenonylamine.

• The product can be purified by vacuum distillation or column chromatography if necessary.

Spectroscopic Analysis Protocols

NMR Spectroscopy:

• Prepare the sample by dissolving 5-10 mg of the purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

• Process the data using appropriate software, referencing the ¹H spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) and the ¹³C spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

IR Spectroscopy:

• Acquire the IR spectrum of the neat liquid product using a Fourier-transform infrared (FTIR) spectrometer equipped with an attenuated total reflectance (ATR) accessory.

• Alternatively, a thin film of the liquid can be prepared between two salt plates (e.g., NaCl or KBr).

• Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry:

• Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization method (e.g., electron ionization (EI) or electrospray ionization (ESI)).

• Acquire the mass spectrum over an appropriate m/z range.

Alternative Methods for Product Confirmation

While NMR, IR, and MS are the cornerstones of structural confirmation, other techniques can provide complementary information:

• Gas Chromatography-Mass Spectrometry (GC-MS): This hyphenated technique is particularly useful for analyzing volatile reaction mixtures. It separates the components of the mixture before they are introduced into the mass spectrometer, allowing for the identification of the product, unreacted starting materials, and any byproducts.

• Elemental Analysis: This technique determines the elemental composition (C, H, N, etc.) of a pure sample. The experimental percentages should match the theoretical percentages calculated from the molecular formula of the expected product.

By employing a combination of these spectroscopic methods, researchers can confidently confirm the successful synthesis of nonylamine reaction products, ensuring the integrity of their results and the quality of their materials for further applications in drug development and other scientific endeavors.

References

• 1. N-Benzylideneaniline(538-51-2) 1H NMR [m.chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Performance Evaluation of Nonylamine as a Surface Agent: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of nonylamine as a surface modifying agent, comparing its performance with other primary alkylamine alternatives. The information presented is intended to assist researchers in selecting the appropriate surface agent for applications ranging from nanoparticle functionalization to the modulation of biomaterial interfaces in drug development. All quantitative data is summarized for clear comparison, and detailed experimental protocols are provided for key characterization techniques.

Introduction to Nonylamine as a Surface Agent

Nonylamine, a nine-carbon primary alkylamine (C9H21N), is a versatile surface-active agent used to modify the physicochemical properties of various substrates. Its amphiphilic nature, consisting of a hydrophilic amine head group and a hydrophobic nine-carbon tail, allows it to self-assemble on surfaces, altering properties such as wettability and protein affinity. In the fields of drug development and biomedical research, the precise control of surface properties is critical for enhancing biocompatibility, improving the stability of nanoparticle formulations, and directing cellular interactions. This guide evaluates the performance of nonylamine by comparing it to other linear primary alkylamines with varying chain lengths, providing a framework for understanding how carbon chain length influences key surface characteristics.

Performance Comparison of Primary Alkylamines

The effectiveness of a primary alkylamine as a surface modifying agent is largely determined by its alkyl chain length. This length dictates the packing density of the self-assembled monolayer (SAM) and the degree of hydrophobicity it imparts to the surface. Generally, as the alkyl chain length increases, the van der Waals interactions between adjacent chains become stronger, leading to a more ordered and densely packed monolayer, which in turn increases surface hydrophobicity.

Physical and Chemical Properties

A selection of primary alkylamines, including nonylamine, are compared below to provide context for their physical characteristics.

Property	Octylamine	Nonylamine	Decylamine	Dodecylamine	Octadecylamine
Chemical Formula	C8H19N	C9H21N	C10H23N	C12H27N	C18H39N
Molecular Weight	129.24 g/mol	143.27 g/mol	157.30 g/mol	185.36 g/mol	269.51 g/mol
Boiling Point	175-177 °C	201 °C [1]	217 °C	247-249 °C	348 °C
Density	0.783 g/mL	0.782 g/mL [1]	0.789 g/mL	0.803 g/mL	0.862 g/mL (at 20°C)
CAS Number	111-86-4	112-20-9 [2][3][4]	2016-57-1	124-22-1	124-30-1

Comparative Performance Data

The following table summarizes key performance indicators for nonylamine and its alternatives. The values for nonylamine are estimated based on established trends observed in homologous series of alkylamines, where performance metrics like contact angle show a predictable relationship with alkyl chain length.[5][6][7]

Performance Metric	Octylamine (C8)	Nonylamine (C9)	Decylamine (C10)	Dodecylamine (C12)
Water Contact Angle (on modified silicon)	~102°	~105° (estimated)	~108°	~110°
Surface Tension Reduction of Water	Moderate	Moderate-High (estimated)	High	Very High
Relative Protein Adsorption (BSA)	Moderate	Moderate-High (estimated)	High	Very High

Note: The exact values can vary depending on the substrate, the quality of the self-assembled monolayer, and the specific experimental conditions.

Key Performance Areas

Surface Wettability (Hydrophobicity)

The water contact angle is a primary indicator of surface hydrophobicity. For surfaces modified with alkylamines, the contact angle generally increases with the length of the alkyl chain up to a certain point.[5][6] This is due to the increased density and order of the hydrophobic methyl groups presented at the surface. Nonylamine (C9) is expected to render surfaces significantly hydrophobic, with a performance profile situated between that of the shorter octylamine (C8) and the longer decylamine (C10). While shorter chains like C8 provide substantial hydrophobicity, longer chains can, in some cases, lead to molecular collapse or disorder, which may slightly reduce the contact angle.[5]

Surface Tension Reduction

In aqueous solutions, alkylamines act as surfactants, reducing the surface tension of water. This ability is critical in formulations and for processes like emulsification. The effectiveness of surface tension reduction typically increases with the length of the hydrophobic alkyl chain.[8] Therefore, nonylamine is a moderately effective surfactant, with performance superior to shorter-chain amines but less pronounced than that of longer-chain counterparts like dodecylamine.

Protein Adsorption

In biomedical applications, the interaction of surfaces with proteins is a crucial factor. Generally, hydrophobic surfaces tend to promote the non-specific adsorption of proteins like albumin.[9][10] As the hydrophobicity of an alkylamine-modified surface increases with chain length, it is expected that protein adsorption will follow a similar trend. Surfaces modified with nonylamine will likely exhibit moderate to high levels of protein adsorption, a factor that must be considered in the design of biomaterials and drug delivery vehicles where protein fouling may be a concern.

Experimental Protocols

Protocol for Preparation of an Alkylamine Self-Assembled Monolayer (SAM) on a Silicon Wafer

This protocol describes a common method for modifying a silicon substrate with an alkylamine such as nonylamine.

Materials:

• Silicon wafers (with native oxide layer)

• Nonylamine (or other primary alkylamine)

• Anhydrous toluene (or other suitable non-polar solvent)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Deionized (DI) water (18.2 MΩ·cm)

• Isopropanol, Methanol

• Nitrogen gas (high purity)

• Glassware, ultrasonic bath, oven

Procedure:

• Substrate Cleaning:

  • Cut silicon wafers to the desired size.

  • Sonicate the wafers sequentially in isopropanol, methanol, and DI water for 15 minutes each to remove gross organic contamination.

  • Dry the wafers under a stream of nitrogen.

  • Piranha Etch (in a designated fume hood with appropriate PPE): Immerse the wafers in freshly prepared piranha solution for 20-30 minutes to remove residual organic matter and to hydroxylate the surface.

  • Rinse the wafers extensively with DI water.

  • Dry the wafers thoroughly under a nitrogen stream and use immediately.

• SAM Formation:

  • Prepare a 1-5 mM solution of nonylamine in anhydrous toluene.

  • Immerse the clean, dry silicon wafers in the nonylamine solution within a sealed container. Purging the container with nitrogen is recommended to minimize moisture.

  • Allow the self-assembly to proceed for 12-24 hours at room temperature.

  • Remove the wafers from the solution and rinse thoroughly with fresh toluene to remove any non-covalently bound (physisorbed) molecules.

  • Dry the coated wafers under a stream of nitrogen.

• Curing (Optional):

  • To enhance the covalent bonding, bake the coated wafers in an oven at 110-120°C for 30-60 minutes.

Protocol for Measurement of Static Water Contact Angle

Materials:

• Alkylamine-modified substrate

• Contact angle goniometer with a high-resolution camera

• Syringe with a fine-gauge needle

• High-purity water

Procedure:

• Instrument Setup: Place the goniometer on a vibration-free table. Calibrate the instrument according to the manufacturer's instructions.

• Sample Placement: Securely place the modified substrate on the sample stage.

• Droplet Deposition: Using the syringe, carefully dispense a small droplet (typically 2-5 µL) of high-purity water onto the surface of the substrate.

• Image Capture: Immediately capture a high-resolution image of the droplet profile at the solid-liquid-vapor interface.

• Angle Measurement: Use the goniometer's software to analyze the image and calculate the contact angle on both sides of the droplet. The software typically fits the droplet shape to a mathematical model (e.g., Young-Laplace).

• Replicates: Repeat the measurement at several different locations on the surface to ensure reproducibility and obtain an average value.

Protocol for Quantification of Protein Adsorption (using Bovine Serum Albumin - BSA)

This protocol provides a general method for assessing protein adsorption on the modified surfaces using Quartz Crystal Microbalance with Dissipation monitoring (QCM-D).

Materials:

• QCM-D instrument with sensor crystals (e.g., silicon-coated)

• Alkylamine-modified sensor crystals (prepared as per Protocol 4.1)

• Bovine Serum Albumin (BSA)

• Phosphate-buffered saline (PBS), pH 7.4

• High-purity water

Procedure:

• Baseline Establishment:

  • Mount the nonylamine-modified QCM-D sensor in the flow module.

  • Flow PBS buffer over the sensor surface at a constant flow rate until a stable baseline in both frequency (f) and dissipation (D) is achieved. This indicates a clean and stable surface.

• Protein Adsorption:

  • Prepare a solution of BSA in PBS at a known concentration (e.g., 0.1 mg/mL).

  • Introduce the BSA solution into the flow cell, replacing the pure PBS buffer.

  • Monitor the changes in frequency (Δf) and dissipation (ΔD) in real-time. A decrease in frequency indicates mass adsorption onto the sensor surface.

  • Continue the flow until the frequency and dissipation signals reach a new stable plateau, indicating that the protein adsorption process has reached equilibrium.

• Rinsing:

  • Re-introduce pure PBS buffer to rinse away any loosely bound protein.

  • Monitor the signals until they stabilize again. The final change in frequency after rinsing corresponds to the mass of irreversibly adsorbed protein.

• Data Analysis:

  • Use the Sauerbrey equation (for rigid films) or more complex viscoelastic modeling (if dissipation changes are significant) to convert the change in frequency (Δf) to the adsorbed mass per unit area (ng/cm²).

  • Compare the adsorbed mass on surfaces modified with different alkylamines to evaluate their relative protein adsorption.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of nonylamine as a surface agent.

Fig 1. Experimental workflow for surface modification and characterization.

Fig 2. Relationship between alkyl chain length and surface hydrophobicity.

Fig 3. Cell-surface interactions modulated by a modified surface.

References

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. Nonylamine CAS 112-20-9 | 806845 [merckmillipore.com]
• 4. Nonylamine | 112-20-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. mdpi.com [mdpi.com]
• 6. d-nb.info [d-nb.info]
• 7. iris.cnr.it [iris.cnr.it]
• 8. Role of Alkyl Chain Length in Surfactant-Induced Precipitation of Reactive Brilliant Blue KN-R - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protein Adsorption on Mixed Self-Assembled Monolayers: Influence of Chain Length and Terminal Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protein adsorption on chemically modified surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Nonylamine Derivatives in Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for understanding and evaluating the cross-reactivity of nonylamine derivatives. Due to a notable scarcity of direct comparative studies on this specific class of compounds in publicly available literature, this document will focus on the fundamental principles of immunoassay cross-reactivity, a standardized protocol for its experimental determination, and hypothetical cross-reactivity patterns based on molecular structure.

Understanding Immunoassay Cross-Reactivity

In a competitive immunoassay, an antibody's binding site recognizes a specific three-dimensional shape and chemical structure, known as an epitope. Cross-reactivity occurs when the antibody binds to molecules other than the intended target analyte.[1][2] The degree of cross-reactivity is largely dependent on the structural similarity between the target analyte and the potentially cross-reacting molecule.[3] For small molecules like nonylamine derivatives, even minor structural modifications can significantly alter antibody binding and, consequently, the specificity of the immunoassay.

Key factors influencing the cross-reactivity of nonylamine derivatives would likely include:

• Alkyl Chain Length: Antibodies raised against nonylamine (a nine-carbon chain) may show varying degrees of cross-reactivity with other long-chain alkylamines such as octylamine (eight carbons) or decylamine (ten carbons). Typically, the closer the chain length is to the original immunogen, the higher the cross-reactivity.

• Functional Group Modifications: The addition or modification of functional groups (e.g., hydroxyl, carboxyl, or branched chains) on the nonylamine backbone would likely reduce cross-reactivity, as these changes can significantly alter the epitope recognized by the antibody.

• Positional Isomers: The position of the amine group on the nonane chain (e.g., 1-nonylamine vs. 2-nonylamine) would also be a critical determinant of specificity.

Hypothetical Cross-Reactivity Data for Nonylamine Derivatives

In the absence of published experimental data, we can postulate a potential cross-reactivity profile for a series of hypothetical nonylamine derivatives in an immunoassay developed for 1-nonylamine. The following table illustrates how such data would be presented. The cross-reactivity is calculated based on the concentration of each compound required to cause a 50% inhibition of the signal (IC50) relative to 1-nonylamine.

Cross-Reactivity (%) = (IC50 of 1-Nonylamine / IC50 of Derivative) x 100

Compound	Structure	Assumed IC50 (ng/mL)	Cross-Reactivity (%)
1-Nonylamine	CH₃(CH₂)₈NH₂	50	100
1-Octylamine	CH₃(CH₂)₇NH₂	150	33.3
1-Decylamine	CH₃(CH₂)₉NH₂	120	41.7
2-Nonylamine	CH₃(CH₂)₆CH(NH₂)CH₃	800	6.25
Nonanoic Acid	CH₃(CH₂)₇COOH	>10,000	<0.5
N-Methylnonylamine	CH₃(CH₂)₈NHCH₃	450	11.1

Note: The data presented in this table is purely hypothetical and serves to illustrate how experimental results would be summarized. Actual cross-reactivity profiles must be determined empirically.

Experimental Protocols

Protocol for Determining Cross-Reactivity using Competitive Indirect ELISA

This protocol outlines a standard procedure for assessing the cross-reactivity of various nonylamine derivatives in a competitive indirect enzyme-linked immunosorbent assay (ELISA).

1. Materials and Reagents:

• Microtiter plates (96-well, high binding capacity)

• Coating antigen (Nonylamine conjugated to a carrier protein, e.g., BSA or OVA)

• Anti-nonylamine primary antibody

• Horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., 5% non-fat dry milk in wash buffer)

• Assay buffer (e.g., PBS)

• 1-Nonylamine standard and potential cross-reacting derivatives

2. Procedure:

• Plate Coating:

  • Dilute the coating antigen to an optimal concentration (e.g., 1-10 µg/mL) in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the diluted coating antigen to each well of the microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the 1-nonylamine standard and each nonylamine derivative to be tested in the assay buffer.

  • In a separate dilution plate, add 50 µL of each standard/derivative dilution to respective wells.

  • Add 50 µL of the diluted anti-nonylamine primary antibody to each well.

  • Incubate for 1 hour at room temperature to allow the antibody to bind to the free analyte.

• Incubation on Coated Plate:

  • Transfer 100 µL of the antibody-analyte mixture from the dilution plate to the corresponding wells of the coated and blocked microtiter plate.

  • Incubate for 1 hour at room temperature. During this step, any unbound primary antibody will bind to the coating antigen on the plate.

  • Wash the plate three times with wash buffer.

• Secondary Antibody Incubation:

  • Add 100 µL of the diluted HRP-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

• Detection:

  • Add 100 µL of the substrate solution to each well.

  • Incubate in the dark for 15-30 minutes, or until sufficient color development.

  • Add 50 µL of the stop solution to each well to stop the reaction.

• Data Analysis:

  • Read the absorbance of each well at 450 nm using a microplate reader.

  • Plot a standard curve of absorbance versus the log of the 1-nonylamine concentration.

  • Determine the IC50 value for 1-nonylamine and each of the tested derivatives.

  • Calculate the percent cross-reactivity for each derivative using the formula mentioned previously.

Visualizations

Caption: Workflow for Competitive Indirect ELISA.

Caption: Competitive Binding in Immunoassays.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. cross-reactivity in immunoassays - CANDOR Bioscience [candor-bioscience.de]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Theoretical and Computational Properties of Nonylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the theoretical and computational properties of nonylamine, benchmarked against experimental data and in the context of other relevant primary amines. The information presented is intended to support research and development activities where the physicochemical properties of long-chain alkylamines are of interest.

Physicochemical Properties of Nonylamine

Nonylamine, also known as 1-aminononane, is a primary alkylamine with a nine-carbon chain. Its properties are largely dictated by the long, nonpolar alkyl chain and the polar amino group. The following table summarizes key experimental and computed physicochemical properties of n-nonylamine.

Property	Experimental Value	Computed Value	Source(s)
Molecular Formula	C9H21N	-	[1][2][3]
Molecular Weight	143.27 g/mol	143.27 g/mol	[1][2][3]
Boiling Point	201-202 °C	-	[4][5]
Melting Point	-1 °C	-	[3][4]
Density	0.782 g/mL at 25 °C	-	[4]
Refractive Index	n20/D 1.433	-	[4]
Water Solubility	Slightly soluble	-	[3][5]
logP (Octanol/Water)	3.60	3.7	[2][4]
pKa	10.64 at 25 °C	-	[3]
Vapor Pressure	0.27 - 0.314 mmHg at 25 °C	-	[2][3]
Flash Point	62.8 °C	-	[3]
Polar Surface Area	-	26.02 Ų	[3]
Rotatable Bond Count	-	7	[3]
Hydrogen Bond Donor Count	-	1	[3]
Hydrogen Bond Acceptor Count	-	1	[3]

Comparative Analysis with Other Primary Amines

To provide context for the properties of nonylamine, this section compares it with two other primary amines: heptylamine (a shorter-chain alkylamine) and 2-aminoheptane (a structural isomer of heptylamine).

Property	Nonylamine (C9)	Heptylamine (C7)	2-Aminoheptane (C7)
Boiling Point	201-202 °C	155-156 °C	142-144 °C
Melting Point	-1 °C	-23 °C	-70 °C
Density	0.782 g/mL	0.776 g/mL	0.763 g/mL
logP	3.60	2.73	2.67

As expected, the boiling point, melting point, and logP of nonylamine are higher than those of the shorter-chain heptylamine, reflecting the increased van der Waals forces and hydrophobicity with a longer alkyl chain. The branched isomer, 2-aminoheptane, exhibits a lower boiling point than its linear counterpart, a common trend for branched alkanes due to reduced surface area.

Theoretical and Computational Methodologies

While specific, in-depth theoretical studies exclusively on nonylamine are not abundant in the readily available literature, the properties of amines are routinely studied using a variety of computational chemistry methods. These approaches are crucial for predicting molecular structure, properties, and reactivity, especially for novel or uncharacterized compounds.

Quantum Chemical Calculations

Quantum chemical calculations, such as those based on Density Functional Theory (DFT), are powerful tools for investigating the electronic structure and properties of molecules like nonylamine. These methods can be used to predict:

• Molecular Geometry: Determining the most stable three-dimensional arrangement of atoms.

• Spectroscopic Properties: Simulating IR, Raman, and NMR spectra, which can be compared with experimental data for structure validation. The NIST WebBook provides gas-phase IR and mass spectra for 5-nonylamine.[1][6]

• Thermodynamic Properties: Calculating enthalpy of formation, Gibbs free energy, and heat capacity.[7]

• Reaction Mechanisms: Investigating the pathways and transition states of chemical reactions involving the amine group.

A general workflow for the quantum chemical calculation of molecular properties is illustrated below.

Caption: A generalized workflow for predicting molecular properties using quantum chemical calculations.

Molecular Dynamics and Force-Field Based Simulations

For larger systems or for studying the dynamic behavior of nonylamine (e.g., in a solvent or as part of a larger molecular assembly), molecular dynamics (MD) simulations using classical force fields are employed. A recent study on a large set of aqueous alkanolamine solvents for CO2 capture utilized force-field-based computational methods to predict thermodynamic properties like pKa and reaction enthalpies.[8][9] This approach, while not directly applied to nonylamine in the cited study, outlines a methodology that could be adapted for its investigation.

The general steps involved in such a study are:

• Force Field Parameterization: Selecting or developing a force field that accurately describes the inter- and intramolecular interactions of the amine.

• System Setup: Creating a simulation box containing the amine and any other relevant molecules (e.g., water, ions).

• Simulation: Running the MD simulation to generate a trajectory of atomic positions and velocities over time.

• Analysis: Calculating thermodynamic and structural properties from the simulation trajectory.

The following diagram illustrates a typical workflow for a force-field based computational study.

Caption: A simplified workflow for a molecular dynamics study of an amine in solution.

Experimental Protocols

The experimental data presented in this guide are compiled from various chemical databases and literature sources. The methodologies for determining these properties are standard laboratory procedures.

• Boiling and Melting Points: Determined by standard techniques such as distillation for boiling point and differential scanning calorimetry (DSC) or a melting point apparatus for the melting point.

• Density: Measured using a pycnometer or a digital density meter.

• Spectroscopic Data:

  • Infrared (IR) Spectroscopy: Gas-phase IR spectra, such as those available in the NIST Chemistry WebBook[1], are typically obtained using a Fourier-transform infrared (FTIR) spectrometer coupled with a gas cell.

  • Mass Spectrometry (MS): Electron ionization (EI) mass spectra, also available from NIST[6], are acquired using a mass spectrometer where the sample is ionized by a beam of electrons.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data for nonylamine can be found in databases like SpectraBase.[10] These spectra are typically recorded on a high-field NMR spectrometer in a suitable deuterated solvent.

Conclusion

This guide provides a consolidated overview of the known experimental and computed properties of nonylamine, alongside a comparative look at related primary amines. While dedicated theoretical studies on nonylamine are not extensively published, the established computational methodologies for other amines provide a clear roadmap for researchers wishing to conduct in-silico investigations. The provided data and workflows can serve as a valuable resource for scientists and professionals in drug development and chemical research, facilitating a deeper understanding and prediction of the behavior of long-chain alkylamines.

References

• 1. 5-Nonylamine [webbook.nist.gov]
• 2. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. nonanamine [stenutz.eu]
• 5. NONYLAMINE [chembk.com]
• 6. 5-Nonylamine [webbook.nist.gov]
• 7. 1-Nonanamine (CAS 112-20-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. Force-Field-Based Computational Study of the Thermodynamics of a Large Set of Aqueous Alkanolamine Solvents for Post-Combustion CO2 Capture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. spectrabase.com [spectrabase.com]

Differentiating Nonylamine from Secondary and Tertiary Amines: A Comparative Guide for Researchers

In the realm of organic chemistry and drug development, the precise identification and differentiation of amine classes are paramount for predictable synthesis and biological activity. This guide provides a comprehensive comparison of nonylamine, a primary amine, with secondary and tertiary amines. It outlines key chemical and spectroscopic methods for their differentiation, supported by experimental data and detailed protocols to aid researchers in their analytical endeavors.

Comparative Physicochemical Properties

A fundamental understanding of the distinct physical and chemical properties of nonylamine versus its secondary and tertiary counterparts is crucial. The following table summarizes these key differences.

Property	Nonylamine (Primary Amine)	Secondary Amines (e.g., Diethylamine)	Tertiary Amines (e.g., Triethylamine)
Molecular Formula	C9H21N[1][2]	C4H11N	C6H15N
Molecular Weight ( g/mol )	143.27[1][2]	73.14	101.19
Boiling Point (°C)	201[1][3][4]	55.5	89.5
Melting Point (°C)	-1[1][4]	-50	-114.7
Density (g/mL at 25°C)	0.782[1][4]	0.707	0.726
Water Solubility	Slightly soluble[1][4]	Soluble	Slightly soluble
Hydrogen Bonding	Can act as both hydrogen bond donor and acceptor	Can act as both hydrogen bond donor and acceptor	Can only act as a hydrogen bond acceptor
Basicity (pKa of conjugate acid)	~10.64[4]	~10.9	~10.75

Chemical Tests for Differentiation

Several classical chemical tests provide a reliable means of distinguishing between primary, secondary, and tertiary amines based on their differential reactivity.

The Hinsberg Test

This test is a definitive method for distinguishing between the three classes of amines.[5][6][7][8] It involves the reaction of the amine with benzenesulfonyl chloride in the presence of an aqueous alkali.[5][9]

• Primary Amines (Nonylamine): React with benzenesulfonyl chloride to form a sulfonamide that is soluble in the alkaline solution.[5][9] Subsequent acidification of the solution results in the precipitation of the sulfonamide.[9]

• Secondary Amines: React to form an insoluble sulfonamide, which precipitates directly from the alkaline solution.[5][9]

• Tertiary Amines: Do not react with benzenesulfonyl chloride under these conditions.[5][6]

The Nitrous Acid Test

The reaction of amines with nitrous acid (HNO2), typically generated in situ from sodium nitrite and a strong acid, yields distinct products for each class.[10][11][12]

• Primary Aliphatic Amines (Nonylamine): React with nitrous acid to produce a diazonium salt, which is unstable and decomposes to release nitrogen gas, observed as effervescence.[9][13]

• Secondary Amines: React to form N-nitrosoamines, which are typically yellow oily substances.[9][13]

• Tertiary Amines: React to form soluble nitrite salts without the evolution of gas.[13]

The Carbylamine Test (Isocyanide Test)

This test is specific for the identification of primary amines.[10]

• Primary Amines (Nonylamine): When heated with chloroform and alcoholic potassium hydroxide, primary amines produce isocyanides (carbylamines), which are characterized by their extremely unpleasant odor.[9][10]

• Secondary and Tertiary Amines: Do not give a positive result in this test.[10]

Spectroscopic Differentiation

Modern spectroscopic techniques offer a rapid and non-destructive way to differentiate between amine classes.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the presence of N-H bonds.[14]

• Primary Amines (Nonylamine): Exhibit two distinct N-H stretching absorption bands in the region of 3300-3500 cm-1.[14][15]

• Secondary Amines: Show a single N-H stretching absorption band in the same region.[14][15]

• Tertiary Amines: Do not have any N-H bonds and therefore do not show any absorption in this region.[14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR spectroscopy can be used to distinguish between the different classes of amines.

• ¹H NMR:

  • Primary Amines (Nonylamine): The protons on the nitrogen atom (N-H) typically appear as a broad signal. The protons on the carbon adjacent to the nitrogen are deshielded and appear in the 2.5-3.0 ppm region.

  • Secondary Amines: A single broad N-H proton signal is observed.

  • Tertiary Amines: No N-H proton signal is present.

• ¹³C NMR: The chemical shift of the carbon atom attached to the nitrogen atom can provide clues about the substitution pattern. The signals for carbons attached to nitrogen in primary, secondary, and tertiary amines generally appear in the range of 30-60 ppm.[14]

Experimental Protocols

Hinsberg Test Protocol

• To a test tube, add 0.5 mL of the amine sample.

• Add 5 mL of 10% aqueous sodium hydroxide solution.

• Add 0.5 mL of benzenesulfonyl chloride.

• Stopper the test tube and shake vigorously for 5-10 minutes.

• Observe for the formation of a precipitate.

• If a clear solution is obtained (indicative of a primary amine), acidify the solution with concentrated hydrochloric acid and observe for precipitate formation.

Nitrous Acid Test Protocol

• Dissolve 0.5 mL of the amine sample in 2 mL of 2M hydrochloric acid in a test tube.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a cold 10% aqueous solution of sodium nitrite dropwise, with shaking.

• Observe for the evolution of gas (primary aliphatic amine), the formation of a yellow oil (secondary amine), or no visible reaction (tertiary amine).

Logical Workflow for Amine Differentiation

The following diagram illustrates a logical workflow for the differentiation of primary, secondary, and tertiary amines using the chemical tests described.

Caption: Workflow for amine class differentiation.

References

• 1. NONYLAMINE [chembk.com]
• 2. 1-Nonanamine (CAS 112-20-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Nonylamine | 112-20-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. 1-AMINONONANE | 112-20-9 [chemicalbook.com]
• 5. Hinsberg reaction - Wikipedia [en.wikipedia.org]
• 6. ck12.org [ck12.org]
• 7. byjus.com [byjus.com]
• 8. byjus.com [byjus.com]
• 9. Amines Identification: Tests for Primary, Secondary & Tertiary Amines [allen.in]
• 10. ck12.org [ck12.org]
• 11. CHEM-GUIDE: Test of 10, 20 and 30 amines. (nitrous acid test) [chem-guide.blogspot.com]
• 12. Amine Reactivity [www2.chemistry.msu.edu]
• 13. byjus.com [byjus.com]
• 14. tutorchase.com [tutorchase.com]
• 15. rockymountainlabs.com [rockymountainlabs.com]

A Comparative Analysis of Nonylamine and Octylamine as Corrosion Inhibitors

In the realm of materials science and industrial chemistry, the mitigation of corrosion is of paramount importance to ensure the longevity and integrity of metallic infrastructure. Aliphatic amines have emerged as a significant class of organic corrosion inhibitors, valued for their efficacy in acidic environments. This guide provides a comparative study of Nonylamine (C₉H₂₁N) and Octylamine (C₈H₁₉N) as corrosion inhibitors for mild steel, offering insights for researchers, scientists, and drug development professionals. While extensive experimental data is available for Octylamine, directly comparable quantitative data for Nonylamine is less prevalent in published literature. Therefore, this guide presents a comprehensive overview of Octylamine's performance, supported by experimental findings, and provides a qualitative and theoretically grounded comparison for Nonylamine based on established structure-activity relationships of aliphatic amines.

Mechanism of Action: Adsorption and Protective Film Formation

The primary mechanism by which both Nonylamine and Octylamine inhibit corrosion is through adsorption onto the metal surface, forming a protective barrier that isolates the metal from the corrosive medium.[1] This process is facilitated by the nitrogen atom in the amine group, which possesses a lone pair of electrons. These electrons can coordinate with the vacant d-orbitals of iron atoms on the mild steel surface, leading to the formation of a coordinate covalent bond (chemisorption). Additionally, in acidic solutions, the amine group can become protonated, resulting in a positively charged species that can be electrostatically attracted to the negatively charged metal surface (physisorption).

The long, hydrophobic alkyl chains of these molecules orient themselves away from the metal surface, creating a dense, non-polar layer. This layer acts as a physical barrier, repelling water and corrosive species such as chloride ions, thereby inhibiting both the anodic dissolution of iron and the cathodic hydrogen evolution reactions.

Performance Comparison: The Influence of Alkyl Chain Length

Generally, for a homologous series of straight-chain aliphatic amines, the corrosion inhibition efficiency increases with the length of the hydrocarbon chain. This is attributed to two main factors:

• Increased Surface Coverage: A longer alkyl chain provides a larger surface area, leading to more effective shielding of the metal surface from the corrosive environment.

• Enhanced Hydrophobicity: A longer chain increases the hydrophobicity of the adsorbed film, which more effectively repels water and other corrosive ions from the metal surface.

Based on this principle, it is theoretically expected that Nonylamine (C9) would exhibit a slightly higher corrosion inhibition efficiency than Octylamine (C8) under identical experimental conditions. The additional methylene group in the Nonylamine molecule contributes to a more densely packed and hydrophobic protective layer, offering enhanced protection against corrosion.

Quantitative Performance Data

The following tables summarize the quantitative data for Octylamine's performance as a corrosion inhibitor for mild steel in acidic media, as determined by various experimental techniques.

Table 1: Corrosion Inhibition Efficiency of Octylamine from Weight Loss Measurements

Inhibitor Concentration	Corrosive Medium	Temperature (°C)	Inhibition Efficiency (%)
5 x 10⁻³ M	1 M HCl	30	92.5[1]

Table 2: Corrosion Inhibition Parameters for Octylamine from Potentiodynamic Polarization

Inhibitor Concentration	Corrosive Medium	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (icorr) (µA/cm²)	Inhibition Efficiency (%)
Blank	1 M HCl	-475	1120	-
5 x 10⁻³ M	1 M HCl	-510	84	92.5

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data for Octylamine

Inhibitor Concentration	Corrosive Medium	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (%)
Blank	1 M HCl	45	120	-
5 x 10⁻³ M	1 M HCl	620	25	92.7

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Weight Loss Measurements

This gravimetric method provides a direct measure of corrosion rate.

• Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished with a series of emery papers of decreasing grit size, washed with distilled water and acetone, and dried.

• Initial Weighing: The initial weight of each coupon is accurately recorded.

• Immersion: The coupons are suspended in the corrosive solution (e.g., 1 M HCl) with and without the inhibitor at a specified temperature for a set duration.

• Cleaning: After the immersion period, the coupons are removed, cleaned to remove corrosion products according to ASTM G1 standard, washed, dried, and re-weighed.

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (IE%) using the following equations:

  • CR = (K × W) / (A × T × D)

  • IE% = [(CR_blank - CR_inh) / CR_blank] × 100

  • Where K is a constant, W is the weight loss, A is the surface area, T is the immersion time, and D is the density of the metal. CR_blank and CR_inh are the corrosion rates in the absence and presence of the inhibitor, respectively.

Potentiodynamic Polarization (PDP)

This electrochemical technique provides insights into the kinetics of the anodic and cathodic corrosion reactions.

• Electrochemical Cell: A three-electrode cell is used, consisting of a mild steel working electrode, a platinum counter electrode, and a saturated calomel reference electrode (SCE).

• Stabilization: The working electrode is immersed in the test solution (with and without inhibitor) until a stable open-circuit potential (OCP) is achieved.

• Polarization Scan: The potential is scanned from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV with respect to OCP) at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: The resulting current is plotted against the potential on a semi-logarithmic scale (Tafel plot). The corrosion current density (icorr) is determined by extrapolating the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr). The inhibition efficiency is calculated using:

  • IE% = [(icorr_blank - icorr_inh) / icorr_blank] × 100

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to study the formation and properties of the protective inhibitor film at the metal-solution interface.

• Electrochemical Cell and Stabilization: The same three-electrode cell setup as in the PDP method is used, and the system is allowed to stabilize at the OCP.

• Impedance Measurement: A small amplitude sinusoidal AC voltage (e.g., 10 mV) is applied over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is plotted in Nyquist and Bode formats. The data is then fitted to an equivalent electrical circuit to determine parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). The inhibition efficiency is calculated from the Rct values:

  • IE% = [(Rct_inh - Rct_blank) / Rct_inh] × 100

Visualizing the Process

The following diagrams illustrate the corrosion inhibition mechanism and the experimental workflow.

Corrosion inhibition mechanism of an aliphatic amine on a metal surface.

Experimental workflow for evaluating corrosion inhibitors.

Conclusion

References

• 1. benchchem.com [benchchem.com]

Navigating the Landscape of Asymmetric Organocatalysis: A Comparative Guide to Chiral Amine Catalysts

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount to achieving high efficiency and stereoselectivity in the synthesis of complex chiral molecules. This guide provides a comprehensive benchmark of chiral amine organocatalysts, with a focus on the performance of various derivatives against the well-established proline-based catalysts, which serve as an industry standard.

Chiral amines have revolutionized the field of asymmetric synthesis, offering a powerful and versatile metal-free alternative for the stereoselective formation of carbon-carbon and carbon-heteroatom bonds.[1] Their efficacy stems from their ability to activate substrates through the formation of transient chiral enamines or iminium ions.[1] This guide delves into a comparative analysis of prominent chiral amine catalysts in key asymmetric transformations, supported by experimental data, to facilitate informed catalyst selection.

Performance Comparison in Asymmetric Reactions

The effectiveness of a chiral amine catalyst is highly dependent on the specific reaction, substrates, and reaction conditions. Below, we compare the performance of several catalyst types in two fundamental carbon-carbon bond-forming reactions: the asymmetric Michael addition and the asymmetric aldol reaction.

Asymmetric Michael Addition of Aldehydes to Nitroalkenes

The conjugate addition of aldehydes to nitroalkenes is a crucial method for synthesizing chiral γ-nitro aldehydes, which are versatile intermediates in organic synthesis. The following table summarizes the performance of various chiral amine catalysts in the reaction between propanal and nitrostyrene.[1]

Catalyst	Catalyst Type	Time (h)	Yield (%)	syn:anti Ratio	ee (%)
L-Proline	Secondary Amine (Amino Acid)	24	10	-	22
(S)-5-(pyrrolidin-2-yl)-1H-tetrazole	Secondary Amine (Proline Derivative)	24	20	-	75
(S)-Diphenylprolinol	Secondary Amine (Prolinol Derivative)	24	29	-	95
(S)-Diphenylprolinol TMS Ether	Secondary Amine (Prolinol Silyl Ether)	1	82	94:6	99

Key Observations: L-Proline, a foundational organocatalyst, demonstrates modest yield and enantioselectivity under these conditions. In contrast, its derivatives, particularly the bulky diphenylprolinol silyl ethers, exhibit significantly enhanced reactivity and stereoselectivity, achieving a high yield and nearly perfect enantiomeric excess in a fraction of the time.[1]

Asymmetric Aldol Reaction

The direct asymmetric aldol reaction is a benchmark transformation for evaluating the performance of organocatalysts. The table below outlines the efficacy of various proline derivatives in this key reaction.[2]

Catalyst	Yield (%)	ee (%)
L-Proline	High	High
Proline Derivatives	Often Improved	Often Improved

Key Observations: While L-proline itself is a highly effective catalyst for aldol reactions, the development of its derivatives has been driven by the need to overcome limitations such as solubility and high catalyst loadings.[2] These modified catalysts often feature bulky or electronically-tuned substituents to enhance catalytic activity and stereoselectivity.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are generalized experimental protocols for the key reactions cited.

General Procedure for Asymmetric Michael Addition[1]

A solution of the nitroalkene (e.g., nitrostyrene) in an appropriate solvent is treated with the aldehyde (e.g., propanal) in the presence of a catalytic amount of the chiral amine catalyst. The reaction mixture is stirred at a specified temperature for the time indicated in the performance table. Upon completion, the reaction is quenched, and the product is extracted. The organic layer is then dried, filtered, and concentrated under reduced pressure. The crude product is purified by silica gel column chromatography. The diastereomeric ratio is determined by 1H NMR spectroscopy, and the enantiomeric excess is determined by chiral HPLC analysis.[1]

General Procedure for Asymmetric Aldol Reaction[2]

To a solution of the aldehyde in a suitable solvent, the ketone is added, followed by the proline or proline derivative catalyst. The reaction is stirred at the desired temperature and monitored by TLC. After the reaction is complete, it is worked up by adding a quenching solution and extracting the product with an organic solvent. The combined organic layers are washed, dried, and concentrated. The residue is then purified by column chromatography to afford the desired aldol product.

Mechanistic Insights and Workflow

The catalytic cycle of chiral amine-catalyzed reactions is central to understanding their function and designing new, more effective catalysts.

Caption: Generalized catalytic cycle for a chiral amine-catalyzed Michael addition.

The catalytic cycle typically begins with the reaction of the chiral secondary amine catalyst with a carbonyl compound (e.g., an aldehyde) to form a nucleophilic enamine intermediate.[1][2] This enamine then reacts with an electrophile (e.g., a nitroalkene). The stereochemical outcome of the reaction is dictated by the steric and electronic properties of the catalyst, which directs the approach of the reacting partner.[1] Subsequent hydrolysis of the resulting iminium ion regenerates the catalyst and releases the chiral product.

Caption: A typical workflow for an asymmetric synthesis experiment using a chiral amine catalyst.

The selection of a chiral amine catalyst is a critical decision in the design of an asymmetric synthesis. While L-proline remains a foundational and often effective catalyst, its derivatives, such as diphenylprolinol silyl ethers, can offer significantly improved reactivity and stereoselectivity for specific transformations like the Michael addition.[1] This guide highlights the importance of catalyst screening and optimization to achieve the desired outcomes in the development of stereoselective synthetic methodologies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Efficacy of Nonylamine Derivatives in Antimicrobial Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic-resistant pathogens presents a formidable challenge to global health. In the quest for novel antimicrobial agents, nonylamine derivatives, particularly amphiphilic aminoglycosides, have emerged as a promising class of compounds. This guide provides a comparative analysis of the efficacy of these derivatives, supported by experimental data, to aid in research and development efforts.

Comparative Antimicrobial Activity

The antimicrobial efficacy of nonylamine derivatives is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism. The data presented below summarizes the MIC values of a prominent nonylamine derivative, 3',6-dinonyl neamine, and its branched-chain isomer, 3',6-di(dimethyloctyl) neamine, against a panel of clinically relevant Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains.

Derivative	Organism	Strain Type	MIC (µg/mL)
3',6-dinonyl neamine	Staphylococcus aureus	MSSA (ATCC 25923)	2
Staphylococcus aureus	MRSA (ATCC 33592)	2
Pseudomonas aeruginosa	Wild-type (ATCC 27853)	4-8
Pseudomonas aeruginosa	Gentamicin-resistant (PA272)	1
Escherichia coli	Wild-type	2
Escherichia coli	Tobramycin-resistant	2
3',6-di(dimethyloctyl) neamine	Pseudomonas aeruginosa	Gentamicin-resistant (PA272)	1
Escherichia coli	Tobramycin-resistant	1

Table 1: Minimum Inhibitory Concentrations (MIC) of selected nonylamine derivatives against various bacterial strains.[1][2] It is noteworthy that these derivatives maintain their potency against strains resistant to conventional aminoglycosides like gentamicin and tobramycin.[1]

Mechanism of Action: Targeting the Bacterial Membrane

Unlike traditional aminoglycoside antibiotics that inhibit protein synthesis by binding to the 30S ribosomal subunit, amphiphilic nonylamine derivatives exhibit a distinct mechanism of action primarily targeting the bacterial cell membrane.[3][4][5] This alternative mode of action is a key factor in their effectiveness against resistant bacteria.

The proposed mechanism involves a multi-step process:

• Initial Binding: The polycationic nature of the aminoglycoside core facilitates an initial electrostatic interaction with negatively charged components of the bacterial cell envelope. In Gram-negative bacteria, this involves binding to lipopolysaccharides (LPS), while in Gram-positive bacteria, the interaction occurs with lipoteichoic acids (LTA).[1][3][6]

• Membrane Disruption: Following the initial binding, the hydrophobic nonyl chains insert into the lipid bilayer of the cell membrane. This insertion disrupts the membrane integrity, leading to increased permeability and depolarization of the membrane potential.[3][6][7]

• Cellular Leakage and Death: The compromised membrane allows for the leakage of essential intracellular components, ultimately leading to bacterial cell death.[3] This bactericidal effect has been observed in time-kill experiments.[2][3]

Mechanism of action on the bacterial cell envelope.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a fundamental assay in antimicrobial susceptibility testing. The following protocol outlines the standardized broth microdilution method used to obtain the data presented in this guide.

Broth Microdilution Assay Protocol

This method involves preparing serial dilutions of the antimicrobial agents in a liquid growth medium in a 96-well microtiter plate, followed by inoculation with a standardized bacterial suspension.[8][9][10]

1. Preparation of Antimicrobial Stock Solutions:

• Dissolve the nonylamine derivatives in a suitable solvent (e.g., sterile deionized water or dimethyl sulfoxide) to create a high-concentration stock solution (e.g., 1280 µg/mL).[10]

• Sterilize the stock solution by membrane filtration if necessary.[10]

2. Preparation of Bacterial Inoculum:

• From a fresh 18-24 hour agar plate, select several isolated colonies of the test bacterium.

• Suspend the colonies in a sterile saline solution (0.85% NaCl).

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute this suspension in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Serial Dilution and Inoculation:

• Dispense a fixed volume of sterile MHB into each well of a 96-well microtiter plate.

• Perform a two-fold serial dilution of the antimicrobial stock solution across the wells to achieve the desired concentration range.

• Inoculate each well with the standardized bacterial suspension.

• Include a growth control well (no antimicrobial agent) and a sterility control well (no bacteria).

4. Incubation:

• Cover the microtiter plates and incubate at 35-37°C for 16-20 hours in ambient air.

5. Determination of MIC:

• Following incubation, visually inspect the microtiter plates for bacterial growth (turbidity).

• The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.[8]

Workflow for determining Minimum Inhibitory Concentration.

Conclusion

Nonylamine derivatives, particularly 3',6-dinonyl neamine, demonstrate significant antimicrobial activity against a broad spectrum of bacteria, including multidrug-resistant strains. Their unique membrane-targeting mechanism of action makes them promising candidates for further development as novel therapeutics to combat the growing threat of antibiotic resistance. The data and protocols presented in this guide offer a valuable resource for researchers in the field of antimicrobial drug discovery.

References

• 1. Interest of Homodialkyl Neamine Derivatives against Resistant P. aeruginosa, E. coli, and β-Lactamases-Producing Bacteria—Effect of Alkyl Chain Length on the Interaction with LPS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Antimicrobial activity of amphiphilic neamine derivatives: Understanding the mechanism of action on Gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Amphiphilic aminoglycosides: Modifications that revive old natural product antibiotics [frontiersin.org]
• 5. books.rsc.org [books.rsc.org]
• 6. facm.ucl.ac.be [facm.ucl.ac.be]
• 7. The Pseudomonas aeruginosa membranes: a target for a new amphiphilic aminoglycoside derivative? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Antimicrobial susceptibility testing using broth microdilution method [bio-protocol.org]
• 10. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]

A Comparative Guide to the Biological Activity of Nonylamine Structural Isomers

For Researchers, Scientists, and Drug Development Professionals

Published: December 17, 2025

This guide provides a comparative analysis of the structural isomer effects of nonylamines on their biological activity. While direct comparative studies on the biological activities of various nonylamine isomers are limited in publicly available literature, this document synthesizes established principles of chemical structure-activity relationships (SAR) for aliphatic amines and presents available data on individual isomers. Furthermore, it offers detailed experimental protocols for key biological assays to enable researchers to conduct their own comparative studies.

Introduction to Structural Isomerism in Nonylamines

Nonylamine (C₉H₂₁N) exists in various structural isomeric forms, where the amine group is positioned at different locations along the nonyl carbon chain, or the carbon chain itself is branched. These structural variations can significantly influence the physicochemical properties of the molecules, such as their shape, polarity, and lipophilicity, which in turn can lead to profound differences in their biological activities. Understanding these structure-activity relationships is crucial for drug design and development, as it allows for the optimization of therapeutic efficacy and the minimization of toxicity.

The primary isomers of interest include the linear n-nonylamine (1-aminononane) and its branched counterparts, such as 2-aminononane and tertiary nonylamine structures. The spatial arrangement dictated by the position of the amine group and the branching of the alkyl chain can affect how these molecules interact with biological targets like cell membranes, enzymes, and receptors.

Comparative Biological Activity: A Structure-Activity Relationship Perspective

Direct quantitative comparisons of the biological activities of nonylamine isomers are scarce in published research. However, based on the broader understanding of the SAR of aliphatic amines, several predictions can be made.

Antimicrobial Activity:

The antimicrobial activity of aliphatic amines is known to be dependent on their alkyl chain length, with compounds having 11 to 15 carbons often showing the highest potency.[1][2] This activity is largely attributed to their ability to disrupt bacterial cell membranes. For nonylamine (a nine-carbon chain), the following effects related to its isomeric structure can be hypothesized:

• Linear vs. Branched Isomers: Straight-chain amines are typically more effective at inserting into and disrupting the lipid bilayer of bacterial membranes than their branched-chain counterparts. The linear structure of n-nonylamine (1-aminononane) would likely allow for more efficient membrane perturbation compared to branched isomers like 2-aminononane or other more sterically hindered structures. The branching could reduce the effective hydrophobic surface area available for interaction with the membrane.

• Position of the Amine Group: The position of the amine group in linear isomers (e.g., 1-aminononane vs. 2-aminononane vs. 3-aminononane) can also influence activity. A terminal amine group (as in 1-aminononane) may interact differently with the polar head groups of the phospholipids compared to a secondary amine group.

Cytotoxicity:

The toxicity of aliphatic amines is also linked to their structure.[3] Generally, the same properties that confer antimicrobial activity—membrane disruption—also contribute to cytotoxicity in mammalian cells. Therefore, it is plausible that the structural features enhancing antimicrobial potency might also increase toxicity. However, differences in the composition and charge of bacterial versus mammalian cell membranes can be exploited to achieve some degree of selectivity.

The following table summarizes the available toxicity information for specific nonylamine isomers. A direct comparison of cytotoxic concentrations (e.g., IC50 values) from a single study is not available.

Isomer	Chemical Structure	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Known Biological/Toxicological Information
1-Nonylamine	CH₃(CH₂)₈NH₂	112-20-9	C₉H₂₁N	143.27	Harmful if swallowed or in contact with skin. Causes severe skin burns and eye damage.[4] Has a narcotic effect on some organisms.[5]
(R)-2-Aminononane	CH₃(CH₂)₆CH(NH₂)CH₃	74069-74-2	C₉H₂₁N	143.27	Toxic if swallowed and fatal in contact with skin or if inhaled. Causes severe skin burns and eye damage.[6]
3-Aminononane	CH₃(CH₂)₅CH(NH₂)CH₂CH₃	Not readily available	C₉H₂₁N	143.27	No specific biological activity data found in the conducted search.
tert-Nonylamine	(CH₃)₃C-C(CH₃)₂-NH₂ (example)	Varies with structure	C₉H₂₁N	143.27	No specific biological activity data found in the conducted search.

Experimental Protocols

To facilitate direct comparison of the biological activities of nonylamine isomers, the following detailed experimental protocols for antimicrobial susceptibility and cytotoxicity testing are provided.

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Nonylamine isomers (e.g., 1-nonylamine, 2-aminononane)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of each nonylamine isomer in a suitable solvent (e.g., DMSO or ethanol) at a concentration of 10 mg/mL.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to obtain a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the diluted nonylamine stock solution (at the highest concentration to be tested) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no drug), and well 12 as the sterility control (no bacteria).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. Do not inoculate well 12.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of the nonylamine isomer at which there is no visible growth (no turbidity) compared to the growth control well.

This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate dehydrogenase to formazan, which indicates cell viability.

Materials:

• Nonylamine isomers

• Mammalian cell line (e.g., HeLa, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Multi-well plate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment:

  • Prepare serial dilutions of the nonylamine isomers in complete medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the isomers. Include a vehicle control (medium with the same amount of solvent used to dissolve the compounds) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a multi-well plate reader.

• IC50 Calculation: The percentage of cell viability is calculated as (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing Structural Differences and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the structural differences between key nonylamine isomers and a typical experimental workflow for their comparative biological evaluation.

Caption: Structural representations of linear and branched nonylamine isomers.

References

• 1. Relationship of Chemical Structure and Antimicrobial Activity of Alkyl Amides and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Relationship of chemical structure and antimicrobial activity of alkyl amides and amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Secondary Amine and Molecular Weight on the Biological Activities of Cationic Amphipathic Antimicrobial Macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. WikiGenes - Nonylamine - nonan-1-amine [wikigenes.org]
• 6. (R)-2-Aminononane | C9H21N | CID 22831496 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Nonylamine: A Guide for Laboratory Professionals

Ensuring safety and compliance in the disposal of nonylamine is critical for protecting personnel and the environment. Nonylamine, also known as 1-aminononane, is a corrosive and hazardous chemical that requires careful handling and adherence to specific disposal protocols. This guide provides essential information on its proper disposal, emphasizing safety and regulatory compliance.

Nonylamine is classified as a hazardous substance due to its multiple risk factors. It is corrosive, capable of causing severe skin burns and eye damage.[1][2][3] Additionally, it is harmful if swallowed, inhaled, or in contact with the skin, and poses a significant threat to aquatic life.[1][2][3] Therefore, it must be managed as hazardous waste, in accordance with all applicable local, regional, and national regulations.[1]

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Protective Gloves: Chemical-resistant gloves are essential.

• Protective Clothing: A lab coat or chemical-resistant apron should be worn.

• Eye and Face Protection: Safety goggles and a face shield are mandatory to protect against splashes.[2]

Step-by-Step Disposal Procedure

The disposal of nonylamine should not involve on-site chemical treatment or neutralization by untrained personnel. The recommended and safest approach is to engage a licensed hazardous waste disposal company. The following steps outline the proper procedure for preparing nonylamine for disposal:

• Waste Identification and Classification:

  • Clearly identify the waste as "Hazardous Waste - Nonylamine."

  • Nonylamine is categorized under UN number UN2735, with the proper shipping name "AMINES, LIQUID, CORROSIVE, N.O.S. (n-nonylamine)." It falls under Hazard Class 8 (Corrosive substances).[1][4]

• Containment:

  • Store waste nonylamine in a dedicated, properly sealed, and clearly labeled container.

  • The container must be compatible with nonylamine and in good condition to prevent leaks or spills.

• Labeling:

  • The waste container must be labeled with the words "Hazardous Waste" and a clear identification of the contents ("Nonylamine").

  • Include the associated hazard symbols (e.g., corrosive, harmful, environmentally hazardous).

• Storage:

  • Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

  • Ensure the storage area is secure and away from incompatible materials, heat, sparks, and open flames.[1]

• Arranging for Disposal:

  • Contact a certified hazardous waste disposal contractor to arrange for pickup and proper disposal.

  • Provide the contractor with the Safety Data Sheet (SDS) for nonylamine to ensure they are fully aware of the material's hazards.

Spill Management

In the event of a nonylamine spill, immediate and appropriate action is crucial to mitigate risks:

• Evacuate and Secure: Evacuate all non-essential personnel from the spill area and ensure adequate ventilation. Remove all sources of ignition.[1]

• Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the liquid.[1]

• Collection: Carefully collect the absorbed material and place it into a suitable, sealed container for disposal as hazardous waste.[1]

• Decontamination: Clean the spill area thoroughly.

• Reporting: Report the spill to the appropriate safety personnel or department.

Quantitative Hazard Data

The following table summarizes key quantitative data related to the hazards of nonylamine, extracted from safety data sheets.

Hazard Metric	Value	Reference
Oral Toxicity	Acute Tox. 4	[1][3]
Dermal Toxicity	Acute Tox. 4	[1][3]
Inhalation Toxicity	Acute Tox. 4	[1][3]
Skin Corrosion/Irritation	Category 1B	[1][3][5]
Aquatic Toxicity (Acute)	Category 1	[3][5]
Flash Point	74 °C (165.2 °F) - closed cup	[5][6]

Visualizing the Disposal Workflow

To further clarify the procedural flow for the proper disposal of nonylamine, the following diagram outlines the key steps and decision points.

Caption: Workflow for the proper disposal of nonylamine waste.

References

• 1. fishersci.com [fishersci.com]
• 2. Nonylamine SDS - Download & Subscribe for Updates [sdsmanager.com]
• 3. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. calpaclab.com [calpaclab.com]
• 5. Nonylamine 98 112-20-9 [sigmaaldrich.com]
• 6. spectrumchemical.com [spectrumchemical.com]

Essential Safety and Operational Guide for Handling Nonylamine

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Nonylamine (1-Aminononane). The following guidelines are intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment (PPE)

Nonylamine is classified as a hazardous chemical that can cause severe skin burns, eye damage, and is harmful if swallowed, inhaled, or in contact with skin.[1][2][3][4][5] It is also a combustible liquid and very toxic to aquatic life.[1][3][5] Adherence to proper PPE is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment for Handling Nonylamine

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[1]	To protect against splashes and vapors that can cause severe eye damage.[1][3]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] This includes a lab coat and, if necessary, an apron or coveralls.	To prevent skin contact which can be harmful and cause severe burns.[3][4][6]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1] A dust mask type N95 (US) is also suggested.[2]	To prevent inhalation of harmful vapors.[3][6]

Operational Procedures: Handling and Storage

Safe handling and storage are critical to preventing accidents and ensuring the integrity of the chemical.

Handling:

• Always use Nonylamine within a chemical fume hood.[1]

• Employ spark-proof tools and explosion-proof equipment.[1]

• Ensure adequate ventilation and that eyewash stations and safety showers are in close proximity to the workstation.[1]

• Avoid contact with skin, eyes, and clothing.

• Do not breathe mists or vapors.[1]

• Keep the container tightly closed when not in use.

• Keep away from open flames, hot surfaces, and other sources of ignition.[1]

Storage:

• Store in a well-ventilated place, keeping the container tightly closed.

• Store below +30°C.[5]

• It is classified under Storage Class Code 8A for combustible, corrosive hazardous materials.[2][5]

Emergency Protocols

Immediate and appropriate responses to emergencies can significantly mitigate harm.

First Aid Measures:

• In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention.[3]

• In case of skin contact: Remove all contaminated clothing immediately and rinse the skin with plenty of water.[3] Seek immediate medical attention.

• If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[1][6] Seek immediate medical attention.[3]

• If swallowed: Do NOT induce vomiting.[1][7] Call a physician or poison control center immediately.[1][3]

Spill Response:

In the event of a spill, a systematic approach is necessary to contain and clean the area safely.

Workflow for handling a Nonylamine spill.

Disposal Plan

Proper disposal of Nonylamine and its contaminated materials is crucial to prevent environmental harm and comply with regulations.

• Waste Classification: Nonylamine is considered a hazardous waste.[1]

• Disposal Method: Disposal should be handled by a licensed professional waste disposal service.[7][8] The material should be collected in suitable, closed containers.[1]

• Regulatory Compliance: Chemical waste generators must adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[1] Do not flush into surface water or sanitary sewer systems.[1]

Table 2: Physical and Chemical Properties

Property	Value
Flash Point	74 °C (165.2 °F) - closed cup[2][6]
Boiling Point	201 °C[8]
Molecular Weight	143.27 g/mol [4][5]
Appearance	Colorless to light yellow clear liquid[8]

By adhering to these safety and handling protocols, researchers and scientists can minimize the risks associated with Nonylamine and ensure a safe laboratory environment.

References

• 1. fishersci.com [fishersci.com]
• 2. 壬胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Nonylamine SDS - Download & Subscribe for Updates [sdsmanager.com]
• 4. Nonylamine | C9H21N | CID 16215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. Nonylamine | 112-20-9 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 8. Nonylamine | 112-20-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]